Tin tetrachloride

• CAS: 7646-78-8

Core Science & Biosynthesis

A Technical Guide to Tin(IV) Chloride: Anhydrous vs. Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive comparison of the physicochemical properties, reactivity, and handling of anhydrous tin(IV) chloride (SnCl₄) and its pentahydrate form (SnCl₄·5H₂O). This document is intended to serve as a critical resource for researchers, scientists, and professionals in drug development and other advanced chemical synthesis fields where tin compounds are utilized.

Core Physicochemical Properties

Anhydrous tin(IV) chloride and its pentahydrate exhibit significant differences in their physical and chemical properties, which dictate their applications and handling requirements. The anhydrous form is a colorless, fuming liquid, while the pentahydrate is a white to yellowish crystalline solid.[1][2] These differences are summarized in the tables below.

Table 1: Physical Properties

Property	Tin(IV) Chloride, Anhydrous	Tin(IV) Chloride, Pentahydrate
CAS Number	7646-78-8[3]	10026-06-9[4]
Molecular Formula	SnCl₄	SnCl₄·5H₂O[4]
Molecular Weight	260.50 g/mol [1][5]	350.60 g/mol [1][4][5]
Appearance	Colorless, fuming liquid[1][5][6]	White to yellowish crystalline solid or lumps[2][4][7]
Density	2.226 g/cm³[1][5]	2.04 g/cm³[1][2][4]
Melting Point	-33 °C[3]	56 °C (decomposes)[1][2][4]
Boiling Point	114.1 °C[3]	N/A (decomposes)

Table 2: Solubility and Reactivity

Property	Tin(IV) Chloride, Anhydrous	Tin(IV) Chloride, Pentahydrate
Solubility in Water	Reacts violently with water, soluble in cold water with heat evolution, decomposed by hot water.[6][8]	Very soluble in water.[2][4][7]
Solubility in Organic Solvents	Miscible with alcohol, benzene, toluene, chloroform, acetone, carbon tetrachloride, gasoline, and carbon disulfide.[9][10]	Soluble in ethanol.[2][4]
Reactivity with Moist Air	Fumes in moist air, forming hydrochloric acid and tin(IV) oxide.[1][6]	Hygroscopic, will absorb water from the air.
Lewis Acidity	Strong Lewis acid.[5]	Acts as a Lewis acid, though its activity can be moderated by the coordinated water molecules.[11]

Structural and Chemical Behavior

The fundamental difference between the two forms lies in the coordination of water molecules to the tin center in the pentahydrate. In the solid state, the pentahydrate exists as cis-[SnCl₄(H₂O)₂]·3H₂O, where two water molecules are directly coordinated to the tin atom, and the remaining three are water of crystallization.[5] This coordination significantly influences the compound's properties and reactivity.

Hydrolysis Pathway

Anhydrous tin(IV) chloride undergoes rapid and highly exothermic hydrolysis in the presence of water to form tin(IV) oxide and hydrochloric acid. The pentahydrate, being already partially hydrated, dissolves in water more readily and with less vigorous heat evolution.

Fig. 1: Hydrolysis and Dissolution Pathways

Applications in Synthesis

Both anhydrous and pentahydrated tin(IV) chloride are utilized in organic synthesis, primarily as Lewis acid catalysts. However, the choice between the two depends on the specific reaction conditions and the required catalytic activity.

Friedel-Crafts Reactions

Anhydrous tin(IV) chloride is a widely used catalyst in Friedel-Crafts alkylation and acylation reactions.[12] Its strong Lewis acidity effectively activates the acylating or alkylating agent. The pentahydrate can also be used, particularly in systems where the presence of water is tolerable, though its catalytic activity may be attenuated.

Fig. 2: Generalized Friedel-Crafts Acylation Workflow

Experimental Protocols

The following are generalized experimental methodologies for the characterization and comparison of anhydrous and pentahydrated tin(IV) chloride.

Comparative Hydrolysis Rate Determination (Calorimetric Method)

Objective: To compare the rate and exothermicity of the reaction of anhydrous SnCl₄ and the dissolution of SnCl₄·5H₂O in water.

Methodology:

• Set up a reaction calorimeter with a known volume of deionized water, stirring at a constant rate.

• Record the initial temperature of the water.

• For anhydrous SnCl₄, carefully add a pre-weighed amount to the water and record the temperature change over time until a stable reading is achieved.

• For SnCl₄·5H₂O, repeat the process with a molar equivalent amount and record the temperature change over time.

• The rate of temperature increase and the maximum temperature reached will provide a quantitative comparison of the hydrolysis/dissolution rates and exothermicities.

Catalytic Activity in Friedel-Crafts Acylation

Objective: To compare the catalytic efficiency of anhydrous SnCl₄ and SnCl₄·5H₂O in a model Friedel-Crafts acylation reaction.

Methodology:

• Set up two parallel reactions in oven-dried glassware under an inert atmosphere (e.g., nitrogen or argon).

• In each reaction vessel, dissolve a suitable aromatic substrate (e.g., anisole) in an anhydrous solvent (e.g., dichloromethane).

• To one vessel, add a catalytic amount of anhydrous SnCl₄. To the other, add a molar equivalent amount of SnCl₄·5H₂O.

• Cool the mixtures in an ice bath.

• Slowly add the acylating agent (e.g., acetyl chloride) to both reaction mixtures.

• Monitor the reaction progress over time using a suitable analytical technique (e.g., TLC, GC-MS).

• Compare the reaction times and product yields between the two catalysts.

Spectroscopic Characterization

¹¹⁹Sn NMR Spectroscopy: ¹¹⁹Sn NMR is a powerful tool for distinguishing between the two forms. Anhydrous SnCl₄ will exhibit a single resonance at a characteristic chemical shift. The pentahydrate, with its coordinated water molecules, will show a different chemical shift, reflecting the change in the electronic environment of the tin nucleus.[4][5]

Infrared (IR) Spectroscopy: The presence of coordinated and lattice water in the pentahydrate can be confirmed by IR spectroscopy. The spectrum of the pentahydrate will show broad O-H stretching bands in the region of 3200-3500 cm⁻¹, which will be absent in the spectrum of the anhydrous form.

Safety and Handling

Both forms of tin(IV) chloride are corrosive and require careful handling.

• Anhydrous Tin(IV) Chloride: Is highly corrosive and reacts violently with moisture.[13] It is a fuming liquid that releases corrosive hydrogen chloride gas upon contact with air.[1][6] Handling should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, must be worn. Store in a tightly sealed container in a dry, well-ventilated area.

• Tin(IV) Chloride Pentahydrate: Is a corrosive solid.[2] While it does not fume, it is hygroscopic and should be stored in a tightly sealed container to prevent absorption of atmospheric moisture. Standard laboratory PPE should be worn when handling this compound.

Conclusion

The choice between anhydrous tin(IV) chloride and its pentahydrate is dictated by the specific requirements of the intended application. The anhydrous form offers high reactivity and is essential for water-sensitive reactions. The pentahydrate, being a stable, less reactive solid, is easier to handle and can be a suitable alternative in systems where the presence of water is not detrimental. A thorough understanding of their distinct properties is crucial for successful and safe utilization in research and development.

References

• 1. Tin(IV) chloride - Sciencemadness Wiki [sciencemadness.org]
• 2. Cas 10026-06-9,Stannic chloride pentahydrate | lookchem [lookchem.com]
• 3. websites.umich.edu [websites.umich.edu]
• 4. (Sn) Tin NMR [chem.ch.huji.ac.il]
• 5. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 6. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 7. scribd.com [scribd.com]
• 8. Tin tetrachloride | SnCl4 | CID 24287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Tin(IV) chloride pentahydrate [chembk.com]
• 10. Tin tetrachloride | 7646-78-8 [chemicalbook.com]
• 11. researchgate.net [researchgate.net]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. americanelements.com [americanelements.com]

An In-Depth Technical Guide to the Physical and Chemical Properties of Tin(IV) Chloride (SnCl₄)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin(IV) chloride, also known as stannic chloride, is a versatile and highly reactive inorganic compound with the chemical formula SnCl₄.[1][2] It is a colorless to pale yellow, fuming liquid at room temperature, recognized for its pungent, acrid odor.[1][3][4] First discovered by Andreas Libavius, this hygroscopic substance readily absorbs moisture from the air, contributing to its wide range of applications.[1][2] In its anhydrous form, SnCl₄ is a covalent compound, which accounts for its relatively low melting and boiling points compared to ionic metal chlorides.[5] This technical guide provides a comprehensive overview of the physical and chemical properties of tin(IV) chloride, detailed experimental protocols for its synthesis and key reactions, and essential safety information for its handling.

Physical Properties of Tin(IV) Chloride

Anhydrous tin(IV) chloride is a volatile liquid, while its most common hydrated form is the pentahydrate (SnCl₄·5H₂O), a white crystalline solid.[5][6] The physical properties of both forms are summarized in the tables below for easy comparison.

Table 1: General Physical Properties of Tin(IV) Chloride

Property	Anhydrous SnCl₄	SnCl₄·5H₂O (Pentahydrate)
Appearance	Colorless to slightly yellow fuming liquid[1][3]	White to yellowish crystalline solid[2][6]
Odor	Acrid, pungent[4][7]	Faint hydrochloric acid odor[6]
Molecular Formula	SnCl₄[3]	SnCl₄·5H₂O[6]
Molar Mass	260.50 g/mol [7]	350.60 g/mol [7]
Crystal Structure	Monoclinic[7]	-

Table 2: Quantitative Physical Properties of Tin(IV) Chloride

Property	Anhydrous SnCl₄	SnCl₄·5H₂O (Pentahydrate)
Density	2.226 g/cm³[7]	2.04 g/cm³[7]
Melting Point	-34.07 °C[7]	56 °C[7]
Boiling Point	114.15 °C[7]	Decomposes at ~56 °C[6]
Vapor Pressure	2.4 kPa[5]	Not applicable
Refractive Index	1.512[4][8]	Not applicable
Solubility	Soluble in alcohol, benzene (B151609), toluene, chloroform, acetone, kerosene, CCl₄, methanol, gasoline, CS₂.[5][7] Reacts with water.[5]	Very soluble in water and alcohol.[6]

Chemical Properties and Reactions of Tin(IV) Chloride

Tin(IV) chloride's chemistry is dominated by the electrophilic nature of the tin atom, making it a potent Lewis acid. This property is the foundation for many of its applications in organic synthesis.

Lewis Acidity

SnCl₄ is a strong Lewis acid because the tin atom has vacant d-orbitals that can accept electron pairs from Lewis bases.[7][9] The high positive charge of the Sn(IV) cation, bonded to electronegative chlorine atoms, further enhances its electron-accepting capability.[9] This acidity is central to its use as a catalyst in various organic reactions, most notably Friedel-Crafts acylations and alkylations.[7][10]

Hydrolysis

Anhydrous SnCl₄ reacts vigorously and exothermically with water in a hydrolysis reaction, fuming in moist air to produce a white smoke of tin(IV) oxide and hydrogen chloride.[5] When added to liquid water, it forms the crystalline pentahydrate, SnCl₄·5H₂O.[5] Heating the hydrate (B1144303) does not regenerate the anhydrous form; instead, it decomposes, releasing hydrogen chloride and leaving behind tin(IV) oxide.[5]

Role in Organic Synthesis

• Friedel-Crafts Reactions: SnCl₄ is a widely used Lewis acid catalyst in Friedel-Crafts acylations and alkylations.[7] It activates the acyl or alkyl halide, facilitating electrophilic aromatic substitution.[10]

• Precursor to Organotin Compounds: Anhydrous SnCl₄ is a key starting material in organotin chemistry. It reacts with Grignard reagents or organoaluminum compounds to form tetraalkyltin compounds.[5][7][11] These can then be used in redistribution reactions with SnCl₄ to produce various organotin halides, which are precursors to catalysts and polymer stabilizers.[3][7]

• Mannich-type Reactions: SnCl₄·5H₂O can catalyze the one-pot, three-component synthesis of β-amino carbonyl compounds from ketones, aldehydes, and amines.[7]

Experimental Protocols

Synthesis of Anhydrous Tin(IV) Chloride

Objective: To prepare anhydrous SnCl₄ by the direct chlorination of metallic tin.

Materials:

• Granulated tin metal[12]

• Dry chlorine gas

• Apparatus for gas generation and drying (e.g., chlorine generator, drying tube with calcium chloride or gas washing bottle with concentrated sulfuric acid)

• Reaction vessel (e.g., a flask or tube that can be heated)[12]

• Condenser[12]

• Receiving flask[12]

• Heating source (e.g., heating mantle or Bunsen burner)

• Cooling bath (for the receiving flask)

• Gas trap with sodium hydroxide (B78521) solution

Procedure:

• Set up the apparatus in a well-ventilated fume hood. The reaction is highly exothermic and releases toxic fumes.[12]

• Place the granulated tin metal in the reaction vessel.[12]

• Gently heat the reaction vessel to initiate the reaction.[12] If a small amount of SnCl₄ is available, adding it to the tin can help start the reaction more smoothly.[12]

• Pass a stream of dry chlorine gas over the heated tin.

• The reaction is exothermic; once initiated, the external heating may need to be reduced or replaced with a cooling bath to control the reaction rate.[12]

• The liquid SnCl₄ produced will vaporize and pass into the condenser.

• Cool the condenser with circulating water to liquefy the SnCl₄ vapor.

• Collect the condensed, colorless to pale yellow liquid SnCl₄ in a receiving flask, which should be cooled in an ice bath.

• Pass any unreacted chlorine gas through a gas trap containing a sodium hydroxide solution to neutralize it.

• Store the anhydrous SnCl₄ in a tightly sealed, dry container to prevent hydrolysis.

Friedel-Crafts Acylation of Thiophene (B33073) using Tin(IV) Chloride

Objective: To synthesize 2-acetylthiophene (B1664040) via the Friedel-Crafts acylation of thiophene using SnCl₄ as a Lewis acid catalyst.

Materials:

• Thiophene

• Acetic anhydride (B1165640)

• Anhydrous tin(IV) chloride (SnCl₄)

• Anhydrous solvent (e.g., benzene or dichloromethane)

• Ice bath

• Stirring apparatus

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve thiophene in the anhydrous solvent.

• Cool the flask in an ice bath.

• Slowly add anhydrous SnCl₄ to the stirred solution.

• From the dropping funnel, add acetic anhydride dropwise to the reaction mixture while maintaining the low temperature.

• After the addition is complete, allow the mixture to stir at room temperature for a specified time (e.g., 1-2 hours) to ensure the reaction goes to completion.

• Quench the reaction by carefully pouring the mixture into a beaker containing ice and water.

• Transfer the mixture to a separatory funnel and extract the organic layer.

• Wash the organic layer sequentially with water, a dilute sodium bicarbonate solution, and brine.

• Dry the organic layer over a suitable drying agent like anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 2-acetylthiophene.

• The product can be further purified by distillation or chromatography.

Synthesis of Tetraethyltin (B1219993) from Tin(IV) Chloride

Objective: To synthesize tetraethyltin via the reaction of SnCl₄ with a Grignard reagent.

Materials:

• Anhydrous tin(IV) chloride (SnCl₄)

• Magnesium turnings

• Ethyl bromide

• Anhydrous diethyl ether

• Reflux condenser

• Dropping funnel

• Stirring apparatus

• Ice bath

• Separatory funnel

Procedure:

• Prepare the Grignard reagent (ethylmagnesium bromide) by reacting magnesium turnings with ethyl bromide in anhydrous diethyl ether in a dry flask equipped with a reflux condenser and a dropping funnel.

• In a separate dry flask, dissolve anhydrous SnCl₄ in anhydrous diethyl ether and cool the solution in an ice bath.

• Slowly add the prepared Grignard reagent to the stirred SnCl₄ solution from a dropping funnel. A white precipitate of magnesium salts will form.

• After the addition is complete, reflux the reaction mixture for 1-2 hours to ensure the reaction is complete.

• Cool the reaction mixture and then carefully hydrolyze it by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Transfer the mixture to a separatory funnel and separate the ether layer.

• Extract the aqueous layer with diethyl ether.

• Combine the ether extracts and wash them with water and then brine.

• Dry the ether solution over anhydrous sodium sulfate.

• Filter off the drying agent and remove the diethyl ether by distillation.

• The remaining liquid is crude tetraethyltin, which can be purified by fractional distillation under reduced pressure.

Safety and Handling

Tin(IV) chloride is a corrosive and toxic substance that requires careful handling in a well-ventilated fume hood.[9][11]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with side shields or a face shield, and a lab coat.[3][11] For operations with a high potential for vapor exposure, a respirator with an appropriate cartridge may be necessary.[11]

• Handling: Handle and open containers with care.[3] Avoid contact with skin, eyes, and clothing.[3] Do not breathe the vapors.[3] It is sensitive to moisture and will fume in the air, releasing corrosive hydrogen chloride gas.[9]

• Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[8][11] Keep away from incompatible materials such as strong bases, alcohols, and metals.[11]

• Spills: In case of a spill, evacuate the area.[9] Absorb the spill with an inert, non-combustible material such as sand or diatomaceous earth.[3] Cautiously neutralize the residue with soda ash or lime.[9] Collect the waste in a suitable container for disposal.[3] Do not use water to clean up spills of anhydrous SnCl₄ as it will react violently.[9]

• First Aid:

  • Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9][11]

  • Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[9][11]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][11]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[9][11]

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 4. scielo.br [scielo.br]
• 5. gelest.com [gelest.com]
• 6. researchgate.net [researchgate.net]
• 7. SnCl4 · 5H2O-catalyzed synthesis of β-amino carbonyl compounds via a direct Mannich-type reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. β-Amino ketones, esters, nitriles and related compounds synthesis by 1,4-addition [organic-chemistry.org]
• 9. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 10. rjpbcs.com [rjpbcs.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Lewis Acid Nature and Structure of Tin(IV) Chloride

Audience: Researchers, scientists, and drug development professionals.

Abstract

Tin(IV) chloride (SnCl₄), or stannic chloride, is a versatile and widely utilized Lewis acid in chemical synthesis. Its efficacy as a catalyst and reagent stems directly from the electronic and structural properties of the tin center. This whitepaper provides a comprehensive examination of the structure of SnCl₄ in its anhydrous form and its behavior upon forming Lewis acid-base adducts. We will delve into the coordination chemistry, present quantitative data on its Lewis acidity, detail the experimental protocols used for its characterization, and illustrate key chemical transformations and workflows. This guide is intended to serve as a technical resource for professionals leveraging SnCl₄ in research and development.

Introduction to Lewis Acidity and Tin(IV) Chloride

The concept of Lewis acidity, first proposed by Gilbert N. Lewis, defines an acid as any species capable of accepting a pair of electrons. A Lewis base, conversely, is an electron-pair donor.[1] This definition is fundamental to understanding a vast range of chemical reactions, particularly in catalysis and synthesis.

Tin(IV) chloride is a colorless, fuming liquid at room temperature and is a quintessential example of a covalent metal halide that functions as a potent Lewis acid.[2][3] Its utility is prominent in numerous organic transformations, including Friedel-Crafts reactions, Diels-Alder cycloadditions, and as a precursor for the synthesis of organotin compounds.[2][4][5] The reactivity of SnCl₄ is governed by the electron-deficient nature of the central tin atom, which readily accepts electron pairs from Lewis bases to form stable adducts.

Molecular Structure and Electronic Configuration

Anhydrous SnCl₄

In its anhydrous state, SnCl₄ is a molecular compound with a central tin atom covalently bonded to four chlorine atoms.[3] The electronic configuration of tin is [Kr] 4d¹⁰ 5s² 5p², and in the +4 oxidation state, it utilizes its valence electrons to form four single bonds.[1]

The geometry of the SnCl₄ molecule is tetrahedral, as predicted by VSEPR theory.[5] In the solid state, which it enters at -33 °C, anhydrous tin(IV) chloride forms monoclinic crystals where the molecules maintain a near-perfect tetrahedral symmetry.[2] This structure is isostructural with tin(IV) bromide (SnBr₄).[2]

The Lewis acidity of SnCl₄ arises from two primary factors:

• Electronegativity: The four highly electronegative chlorine atoms withdraw electron density from the central tin atom, imparting a significant partial positive charge and making it highly electrophilic.[6]

• Vacant Orbitals: The tin atom possesses accessible vacant 5d orbitals, which can accommodate electron pairs donated by Lewis bases, allowing it to expand its coordination sphere beyond four.[1][7]

Diagram 1. General Lewis acid-base adduct formation with SnCl₄.

Coordination Chemistry and Adduct Formation

The hallmark of SnCl₄'s Lewis acidity is its ability to form stable adducts with a wide variety of Lewis bases, including oxygen, nitrogen, and halogen donors. Upon adduct formation, the coordination number of the tin atom typically increases from four to five or six, resulting in a significant change in molecular geometry.

• Five-Coordinate Adducts: With one equivalent of a Lewis base, SnCl₄ can form five-coordinate complexes, which generally adopt a trigonal bipyramidal geometry.

• Six-Coordinate Adducts: More commonly, SnCl₄ reacts with one or two equivalents of a Lewis base to form six-coordinate complexes with an octahedral geometry.[8] These are often more stable. For example, with monodentate ligands (L), both 1:1 (SnCl₄·L) and 1:2 (SnCl₄·2L) adducts can be formed, though the latter is prevalent.

Hydrates of SnCl₄

Tin(IV) chloride is hygroscopic and reacts exothermically with water to form crystalline hydrates.[2][3] The most common of these is the pentahydrate, SnCl₄·5H₂O. Crystallographic studies reveal that these hydrates are not simple coordination complexes but consist of the six-coordinate aquo complex, cis-[SnCl₄(H₂O)₂], with additional water molecules incorporated into the crystal lattice through hydrogen bonding.[2][9] The coordination of two water molecules directly to the tin center changes its geometry from tetrahedral to octahedral.[9] Similar structures are observed for the tetra- and octahydrates.[9]

// Invisible nodes for alignment p1 [shape=point, width=0]; h2o -> p1 [style=invis]; p1 -> adduct [style=invis]; }

Diagram 2. Formation of the cis-[SnCl₄(H₂O)₂] octahedral complex.

Formation of Hexachlorostannate(IV)

In the presence of excess chloride ions, such as from hydrochloric acid or ammonium (B1175870) chloride, SnCl₄ acts as a chloride ion acceptor to form the stable hexachlorostannate(IV) anion, [SnCl₆]²⁻.[1][2] This reaction is a clear demonstration of its Lewis acidic character. The resulting complex anion has a regular octahedral geometry.

Diagram 3. Formation of the hexachlorostannate(IV) anion.

Quantitative Data on SnCl₄ Lewis Acidity

The strength of a Lewis acid can be quantified through various thermodynamic, kinetic, and spectroscopic measurements. Below are tabulated data for SnCl₄ derived from the literature.

Table 1: Structural Data of SnCl₄ and its Adducts

Compound	Sn-Cl Bond Length (pm)	Coordination Geometry	Reference
Anhydrous SnCl₄	227.9(3)	Tetrahedral	[2]
cis-[SnCl₄(H₂O)₂]·3H₂O	238.3	Octahedral	[2]

Note: The elongation of the Sn-Cl bond upon adduct formation is indicative of the re-hybridization and change in the electronic environment of the tin center.

Table 2: Thermodynamic and Kinetic Data

Parameter	Lewis Base / Reaction	Solvent	Value	Reference
Equilibrium Constant (K)	3-methyl-1-indanone	Benzene	69.7	[10]
Rate Coefficient (kₙ)	Rearrangement of 1-phenylprop-2-en-1-ol (B1595887)	Tetramethylene sulphone	305 dm³ mol⁻¹ s⁻¹ (at 313.2 K)	[11]

Table 3: Spectroscopic and Empirical Acidity Data

Parameter	Method	Solvent	Value	Reference
¹¹⁹Sn NMR Chemical Shift (δ)	¹¹⁹Sn NMR	Neat liquid	~0 ppm (Reference standard)	[12]
Gutmann Acceptor Number (AN)	³¹P NMR of Et₃PO	1,2-Dichloroethane	39.8	[13]

Note: The Gutmann Acceptor Number (AN) is a semi-empirical scale that measures the Lewis acidity of a substance based on the ³¹P NMR chemical shift of a probe molecule, triethylphosphine (B1216732) oxide (Et₃PO), in that substance.[14][15] A higher AN value corresponds to stronger Lewis acidity.

Experimental Protocols for Characterization

The structural and electronic properties of SnCl₄ and its adducts are investigated using a combination of spectroscopic, diffraction, and computational methods.

X-ray Crystallography

This is the definitive method for determining the solid-state structure of crystalline SnCl₄ adducts.[16][17]

• Protocol Outline:

  • Crystallization: Single crystals of the target adduct are grown. For hydrates, this can be achieved by crystallizing SnCl₄ from an aqueous solution at controlled temperatures (e.g., 263 K for the octahydrate).[9] For other adducts, slow evaporation from a suitable organic solvent is common.

  • Data Collection: A single crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. As the crystal is rotated, the intensities and positions of the diffracted X-rays are recorded.[16]

  • Structure Solution and Refinement: The diffraction pattern is used to calculate an electron density map of the crystal's unit cell. An atomic model is then built into this map and computationally refined to achieve the best fit with the experimental data, yielding precise bond lengths, bond angles, and details of the crystal packing.[17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for studying the structure and dynamics of SnCl₄ adducts in solution.

• ¹¹⁹Sn NMR: Tin has three NMR-active spin-½ nuclei, with ¹¹⁹Sn being the most commonly used.[12] The ¹¹⁹Sn chemical shift is extremely sensitive to the coordination number and geometry of the tin atom, spanning a very wide range. Tetrahedral SnCl₄ is typically used as a reference (δ ≈ 0 ppm), while the formation of five- and six-coordinate adducts causes a significant downfield shift. This technique is invaluable for studying ligand exchange and speciation in solution.[12]

• ³¹P NMR for Gutmann Acceptor Number (AN) Determination: This protocol quantifies Lewis acidity.[18]

  • Sample Preparation: A solution of a probe molecule, triethylphosphine oxide (Et₃PO), is prepared in a non-coordinating solvent (e.g., 1,2-dichloroethane). A known concentration of the Lewis acid (SnCl₄) is added.

  • Data Acquisition: The ³¹P NMR spectrum is recorded. The interaction of the Lewis acid with the oxygen atom of Et₃PO perturbs the electronic environment of the phosphorus atom, causing a change in its chemical shift (δ).

  • AN Calculation: The observed chemical shift is used to calculate the Acceptor Number using an established empirical formula, providing a quantitative measure of Lewis acidity.[13][18]

Computational Studies

Density Functional Theory (DFT) and other quantum mechanical calculations are used to complement experimental findings.[4][8]

• Methodology:

  • Model Building: A computational model of the molecule of interest (e.g., an SnCl₄ adduct) is constructed.

  • Geometry Optimization: The energy of the model is minimized to find its most stable three-dimensional structure. This can predict bond lengths and angles that can be compared with crystallographic data.

  • Property Calculation: Once the geometry is optimized, properties such as Frontier Molecular Orbital (FMO) energies (HOMO/LUMO), vibrational frequencies (for comparison with IR spectra), and reaction energy profiles can be calculated to rationalize reactivity and stability.[4][8]

Diagram 4. Experimental workflow for characterizing an SnCl₄ adduct.

Conclusion

Tin(IV) chloride's identity as a potent Lewis acid is firmly rooted in its molecular and electronic structure. The tetrahedral, electron-deficient anhydrous molecule readily undergoes coordination expansion to form five- and six-coordinate adducts with a diverse range of Lewis bases. This structural flexibility, from tetrahedral to trigonal bipyramidal and octahedral geometries, is the basis for its widespread use as a catalyst and synthetic reagent. A multi-technique approach, combining X-ray crystallography, multinuclear NMR, and computational chemistry, provides a detailed understanding of its coordination behavior. The quantitative data presented herein underscore its significant Lewis acidity, providing a valuable reference for researchers designing new synthetic methodologies and developing novel chemical entities.

References

• 1. quora.com [quora.com]
• 2. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 3. Tin(IV) chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. Lewis Acids as Activators in CBS-Catalysed Diels-Alder Reactions: Distortion Induced Lewis Acidity Enhancement of SnCl4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. testbook.com [testbook.com]
• 6. forums.studentdoctor.net [forums.studentdoctor.net]
• 7. gauthmath.com [gauthmath.com]
• 8. researchgate.net [researchgate.net]
• 9. Crystal structure of tin(IV) chloride octa­hydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 11. Kinetic studies of Lewis acidity. Part 2. Catalysis by tin(IV) chloride, by some organotin(IV) chlorides, and by tin(II) chloride of the anionotropic rearrangement of 1-phenylprop-2-en-1-ol in tetramethylene sulphone solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. (Sn) Tin NMR [chem.ch.huji.ac.il]
• 13. Liquid coordination complexes of Lewis acidic metal chlorides: Lewis acidity and insights into speciation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 14. Gutmann acceptor and donor numbers [stenutz.eu]
• 15. Gutmann Acceptor and Donor number [stenutz.eu]
• 16. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 17. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 18. magritek.com [magritek.com]

Stannic Chloride Solubility in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of stannic chloride (tin(IV) chloride, SnCl₄) in various organic solvents. Due to its strong Lewis acidity and hygroscopic nature, understanding its behavior in solution is critical for its application in organic synthesis, catalysis, and materials science. This document compiles available quantitative and qualitative solubility data, details experimental protocols for solubility determination of this reactive compound, and illustrates key chemical interactions.

Executive Summary

Stannic chloride is a versatile inorganic compound that exhibits a wide range of solubility behaviors in organic media. While it is qualitatively described as soluble or miscible in many common organic solvents, its interaction is often not a simple dissolution process. As a potent Lewis acid, stannic chloride readily forms adducts and complexes with Lewis basic solvents, particularly those containing oxygen or nitrogen donor atoms. In protic solvents like alcohols, this interaction can lead to solvolysis. This guide summarizes the known solubility data, provides a robust experimental framework for determining solubility under controlled conditions, and visualizes the underlying chemical principles of its solvation.

Quantitative Solubility Data

Quantitative solubility data for stannic chloride in common organic solvents is not extensively available in readily accessible literature. This is likely due to its high reactivity and the prevalence of complex formation over simple dissolution. However, the following data has been reported:

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)	Remarks
Propylene Carbonate	25	26.7[1]	Quantitative measurement.
Selenium(IV) Oxychloride	25	15.93[1]	Quantitative measurement.

Qualitative Solubility and Solvent Interaction

Stannic chloride is generally soluble in a wide array of organic solvents.[2][3] However, the nature of this "solubility" varies significantly with the type of solvent. For practical applications, it is crucial to distinguish between simple dissolution and dissolution accompanied by a chemical reaction.

Table of Qualitative Solubility in Common Organic Solvents:

Solvent Class	Solvent Examples	Observed Interaction	Reference
Aromatic Hydrocarbons	Benzene, Toluene	Miscible/Soluble[1][4]	Forms weak 1:1 complexes.[5]
Chlorinated Solvents	Carbon Tetrachloride, Chloroform	Soluble[4][6]	Generally good solvents for SnCl₄.
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	Reaction [1]	Strong Lewis acid-base adduct formation.
Ketones	Acetone	Soluble[1][4]	Forms stable adducts.
Alcohols	Methanol, Ethanol	Reaction [1]	Solvolysis and complex formation occurs.
Esters	Ethyl Acetate	Soluble[1]	Adduct formation is likely.
Nitriles	Acetonitrile	Soluble	Forms stable complexes.
Amides	Dimethylformamide (DMF)	Soluble	Strong adduct formation.
Hydrocarbons	Kerosene, Gasoline	Soluble[1][4]	Generally soluble in non-polar hydrocarbons.
Sulfur-containing	Carbon Disulfide	Miscible[1]	Good solvent for SnCl₄.

Interaction with Solvents: Lewis Acid-Base Adduct Formation

Stannic chloride is a strong Lewis acid due to the electron-deficient nature of the tin atom. Organic solvents with lone pairs of electrons (e.g., ethers, ketones, esters, nitriles, and alcohols) can act as Lewis bases, donating electron density to the tin center to form coordinate covalent bonds. This results in the formation of stable adducts or complexes.[7]

This interaction can be represented as:

SnCl₄ + nL ⇌ SnCl₄·Lₙ (where L is a Lewis basic solvent)

The stoichiometry of these adducts (the value of 'n') can vary, with 1:1 and 1:2 adducts being common. This complex formation is often exothermic and is a primary driving force for the "dissolution" of stannic chloride in these solvents.

Caption: Figure 1: Adduct formation between SnCl₄ and a Lewis basic solvent.

Experimental Protocols for Solubility Determination

The determination of the solubility of stannic chloride requires stringent experimental techniques due to its reactivity with atmospheric moisture and its corrosive nature. The following protocol is a synthesis of best practices for handling air- and moisture-sensitive compounds.

Materials and Equipment

• Anhydrous stannic chloride (>99% purity)

• High-purity anhydrous organic solvents (distilled from appropriate drying agents)

• Schlenk line or glove box for maintaining an inert atmosphere (N₂ or Ar)

• Oven-dried glassware (Schlenk flasks, graduated cylinders, syringes, filters)

• Magnetic stirrer and stir bars

• Constant temperature bath

• Analytical balance (readable to ±0.1 mg)

• Gas-tight syringes and needles

• Inert filtration apparatus (e.g., cannula with a filter stick or a Schlenk filter)

• Appropriate analytical instrument for quantification (e.g., ICP-MS for tin analysis, or a titrimetric method)

Experimental Workflow

The following diagram outlines the key steps for the experimental determination of stannic chloride solubility.

Caption: Figure 2: Workflow for determining the solubility of stannic chloride.

Detailed Method (Shake-Flask Method adapted for Air-Sensitive Compounds)

• Preparation: All glassware should be oven-dried at >120°C overnight and cooled under a stream of inert gas or in a desiccator before use. Solvents must be rigorously dried and deoxygenated.

• Sample Preparation (under inert atmosphere):

  • In a glove box or via a Schlenk line, add a precisely weighed amount of anhydrous solvent to a Schlenk flask equipped with a magnetic stir bar.

  • Add an excess amount of anhydrous stannic chloride to the solvent. The presence of undissolved stannic chloride is necessary to ensure saturation.

  • Seal the flask tightly.

• Equilibration:

  • Place the flask in a constant temperature bath set to the desired temperature (e.g., 25°C).

  • Stir the mixture vigorously for a sufficient time to reach equilibrium (typically 24-48 hours). The time to reach equilibrium should be determined by taking measurements at different time points until the concentration of the supernatant remains constant.

• Sample Collection and Analysis:

  • Once equilibrium is reached, stop stirring and allow the excess stannic chloride to settle completely.

  • Using a gas-tight syringe and a cannula with a filter, carefully withdraw a known volume or mass of the clear supernatant, ensuring no solid is transferred.

  • Transfer the aliquot to a pre-weighed volumetric flask and determine its mass.

  • Dilute the sample to a known volume with an appropriate solvent.

  • Determine the concentration of tin in the diluted sample using a validated analytical method such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or a suitable titration method.

• Calculation:

  • From the concentration of tin and the mass of the aliquot, calculate the mass of stannic chloride in the sampled supernatant.

  • The mass of the solvent in the aliquot can be determined by subtracting the calculated mass of stannic chloride from the total mass of the aliquot.

  • Express the solubility as grams of stannic chloride per 100 grams of solvent.

Safety and Handling Precautions

Stannic chloride is corrosive and reacts violently with water, releasing heat and toxic hydrogen chloride gas. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) must be worn. Ensure all equipment is scrupulously dry to prevent exothermic reactions.

Conclusion

The solubility of stannic chloride in organic solvents is a complex phenomenon governed by its strong Lewis acidic character. While it is generally soluble in a wide range of non-protic organic solvents, this is often due to the formation of stable Lewis acid-base adducts rather than simple physical dissolution. In protic solvents like alcohols, solvolysis occurs. The lack of extensive quantitative solubility data in the literature highlights the challenges in handling this reactive compound and underscores the need for rigorous experimental determination using inert atmosphere techniques for any specific application. The protocols and data presented in this guide provide a foundational understanding for researchers and professionals working with stannic chloride in organic media.

References

• 1. tin(IV) chloride [chemister.ru]
• 2. Tin(IV) chloride [chembk.com]
• 3. Tin(IV) chloride 98 7646-78-8 [sigmaaldrich.com]
• 4. Tin tetrachloride | SnCl4 | CID 24287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Tin(IV) Chloride from China Manufacturer - Wolfa [wolfabio.com]
• 7. Tin(IV) chloride - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Synthesis of Tin (IV) Chloride from Elemental Tin and Chlorine

This technical guide provides a comprehensive overview of the synthesis of tin (IV) chloride, also known as stannic chloride or tin tetrachloride (SnCl₄), through the direct reaction of metallic tin with chlorine gas. The document is intended for researchers, scientists, and professionals in drug development and other fields requiring high-purity inorganic compounds. It covers the fundamental chemistry, experimental protocols for both laboratory and industrial scales, and relevant physicochemical data.

Introduction

Tin (IV) chloride is a versatile inorganic compound with significant applications as a precursor in organotin chemistry, a Lewis acid catalyst in organic synthesis (e.g., Friedel-Crafts reactions), a mordant in the textile industry, and in the surface treatment of glass.[1][2] The most common and direct method for producing anhydrous tin (IV) chloride is the exothermic reaction between metallic tin and dry chlorine gas.[3]

The fundamental reaction is: Sn (s) + 2Cl₂ (g) → SnCl₄ (l)

This guide details the necessary conditions, equipment, and procedures to safely and efficiently conduct this synthesis.

Physicochemical Properties of Tin (IV) Chloride

A thorough understanding of the physical and chemical properties of tin (IV) chloride is crucial for its synthesis, handling, and application. The compound is a colorless, hygroscopic liquid that fumes upon contact with air due to hydrolysis, forming hydrochloric acid and tin oxychlorides.[1][3]

Property	Value	Reference
Molecular Formula	SnCl₄	[4]
Molar Mass	260.52 g/mol	[5]
Appearance	Colorless, fuming liquid	[6]
Density (anhydrous)	2.226 g/cm³	[6]
Melting Point (anhydrous)	-33 °C (-27.4 °F)	[1]
Boiling Point	114 °C (237.2 °F)	[1][7]
Solubility	Miscible with nonpolar organic solvents (benzene, toluene, chloroform); reacts vigorously with water.	[1][6]

Synthesis Methodologies

The direct chlorination of tin is the most straightforward and widely used method for producing tin (IV) chloride.[8] The process can be adapted for both small-scale laboratory preparation and large-scale industrial production.

The laboratory preparation of tin (IV) chloride involves passing dry chlorine gas over heated tin metal. The resulting tin (IV) chloride vapor is then condensed and collected.

Experimental Protocol:

• Apparatus Setup:

  • Assemble a chlorine gas generator. A common method involves the slow addition of hydrochloric acid to an oxidizing agent like trichloroisocyanuric acid.[9]

  • Pass the generated chlorine gas through a drying agent, such as a gas washing bottle containing concentrated sulfuric acid or a drying tube with calcium chloride, to remove any moisture.[3][9] The reaction is highly sensitive to moisture.[9]

  • The dried chlorine gas is then introduced into a reaction vessel (e.g., a round-bottom flask or a retort) containing granulated or powdered tin metal.[1][7][9]

  • Connect the reaction vessel to a condenser to cool the product vapors.[7][9]

  • Place a collection flask (receiver) at the outlet of the condenser, which should be cooled in an ice-water bath to ensure efficient condensation of the volatile tin (IV) chloride.[7]

  • Connect the exit of the collection system to a gas trap containing a sodium hydroxide (B78521) solution to neutralize any unreacted chlorine gas.[3]

• Reaction Procedure:

  • Place a known quantity of pure, granulated tin (e.g., 150 g) into the reaction flask.[7][9]

  • Gently heat the tin metal to approximately 115 °C (239 °F).[1][4][6] The reaction can also be initiated with molten tin, which requires heating above its melting point (232 °C).[7][9]

  • Introduce a steady stream of dry chlorine gas over the heated tin. The reaction is exothermic and may proceed vigorously, sometimes resulting in a "tin-chlorine fire".[3][9]

  • Control the flow rate of chlorine and the heating to maintain a steady reaction. The tin (IV) chloride will form as a vapor.[9]

  • The vaporized SnCl₄ passes into the condenser, where it liquefies and is collected in the cooled receiver.[7]

• Purification:

  • The collected tin (IV) chloride may contain dissolved unreacted chlorine.[9]

  • Purify the crude product by fractional distillation. Adding a small amount of tinfoil to the distillation flask can help to react with and remove any free chlorine.[7] The boiling point of pure SnCl₄ is 114 °C.[7]

The general workflow for this laboratory synthesis is illustrated in the diagram below.

Caption: Experimental workflow for the laboratory synthesis of tin (IV) chloride.

Industrial production aims for a continuous and safe process with high space-time yields. Modern processes often use a circulatory reactor where chlorine gas is dispersed into liquid tin (IV) chloride before reacting with the tin feedstock.[1][10]

Industrial Protocol:

• Reactor Design: The process typically employs a circulatory reactor where liquid tin (IV) chloride is continuously circulated.[1][10] Tin granules or scrap metal are fed into the reaction chamber.[1]

• Reaction Conditions:

  • The reaction is maintained at temperatures between 70 °C and 130 °C.[1][11]

  • Chlorine gas is introduced into the circulating tin (IV) chloride, often through a static mixer, to ensure it is highly dispersed before contacting the tin metal.[10] This technique improves safety and control, especially during startup and at high conversion rates.[10]

  • The temperature at the reactor inlet (mixing zone) is typically kept between 20-60 °C, while the main reaction zone with the tin bed reaches 70-130 °C.[11]

• Process Flow:

  • Chlorine gas is dissolved into the stream of circulating liquid SnCl₄.

  • This mixture flows through the bed of tin granules, where the exothermic reaction occurs.

  • The heat of the reaction is managed by the circulating SnCl₄, which acts as a heat transfer medium.[10] In some designs, liquid SnCl₄ is injected directly into a molten tin bath to control the temperature.[12]

  • The newly produced SnCl₄ joins the circulating liquid and is drawn off as a product.

  • The conversion, based on chlorine, is typically stoichiometric.[11]

Parameter	Laboratory Scale	Industrial Scale	Reference
Tin Form	Granules, powder, molten	Granules, scrap, molten	[1][7][9]
Temperature	~115 °C (for solid tin) or >232 °C (for molten tin)	70 - 130 °C (circulatory reactor) or 235 - 350 °C (molten tin reactor)	[1][4][12]
Pressure	Atmospheric	Atmospheric to 2 bar	[1]
Key Feature	Batch process, external heating	Continuous process, internal heat management via circulating product	[9][10]
Purification	Fractional distillation	Continuous distillation/purification loop	[7]

Safety and Handling

Tin (IV) chloride and chlorine gas are hazardous materials that require strict safety protocols.

• Chlorine Gas (Cl₂): Highly toxic and corrosive. All reactions must be conducted in a well-ventilated fume hood.[9] A neutralization trap (e.g., sodium hydroxide solution) is mandatory to scrub excess chlorine.[3]

• Tin (IV) Chloride (SnCl₄): Corrosive and causes severe burns to skin, eyes, and the respiratory tract.[1] It reacts violently with water and fumes in moist air, releasing corrosive hydrogen chloride gas.[3] Appropriate personal protective equipment (gloves, goggles, lab coat) must be worn at all times. The anhydrous compound should be stored in a dry environment.

Conclusion

The direct chlorination of tin is a robust and efficient method for synthesizing tin (IV) chloride. While the fundamental chemistry is straightforward, careful control of reaction conditions, particularly temperature and moisture, is essential for achieving a high yield of a pure product. The methodologies can be scaled from laboratory benchtop setups to continuous industrial processes, highlighting the compound's importance in various chemical applications. Adherence to stringent safety measures is paramount when working with the hazardous reactants and products involved in this synthesis.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Stannic Chloride Global Market Insights 2025, Analysis and Forecast to 2030, by Manufacturers, Regions, Technology, Application, Product Type [researchandmarkets.com]
• 3. Tin(IV) chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 5. Stannic Chloride Anhydrous Manufacturer and Supplier - Vishnu Priya Chemicals Pvt Ltd [vishnupriya.in]
• 6. Tin (IV) chloride Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 7. prepchem.com [prepchem.com]
• 8. Tin Recovery as Stannous Chloride by Chlorination of Tin-Plated Scrap at 298 K [scirp.org]
• 9. youtube.com [youtube.com]
• 10. US6001323A - Process for preparing tin tetrachloride - Google Patents [patents.google.com]
• 11. EP0900763A1 - Process for the preparation of tin tetrachloride - Google Patents [patents.google.com]
• 12. US3848052A - Process for the preparation of stannic chloride - Google Patents [patents.google.com]

An In-depth Technical Guide to the Hygroscopic Nature of Anhydrous Tin Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of anhydrous tin tetrachloride (SnCl₄), a critical consideration for its handling, storage, and application in research and development. Anhydrous tin tetrachloride is a colorless, fuming liquid that is highly sensitive to moisture.[1][2][3] Its strong Lewis acidic character drives its vigorous reaction with water, leading to the formation of hydrates and subsequent hydrolysis, which can significantly impact its chemical integrity and introduce safety hazards.[2][4]

Physicochemical Properties

Anhydrous tin tetrachloride and its most common hydrate (B1144303), the pentahydrate, exhibit distinct physical properties. A summary of these properties is presented in Table 1 for easy comparison.

Property	Anhydrous Tin Tetrachloride (SnCl₄)	Tin Tetrachloride Pentahydrate (SnCl₄·5H₂O)
Molar Mass	260.50 g/mol [2]	350.60 g/mol [2]
Appearance	Colorless, fuming liquid[2][3]	White crystalline solid[3]
Density	2.226 g/cm³[2]	2.04 g/cm³[2]
Melting Point	-33 °C[5]	56 °C[5]
Boiling Point	114.1 °C[5]	Decomposes above 56 °C[6]
Solubility in Water	Reacts vigorously[6]	Soluble[5]

Reaction with Atmospheric Moisture

The primary manifestation of the hygroscopic nature of anhydrous tin tetrachloride is its reaction with water vapor present in the atmosphere. This process can be understood as a two-stage phenomenon: hydration followed by hydrolysis.

Hydration: Formation of Tin Tetrachloride Hydrates

Upon exposure to moisture, anhydrous tin tetrachloride readily absorbs water molecules to form various solid hydrates.[2] This is an exothermic reaction. The most commonly encountered hydrate is tin tetrachloride pentahydrate (SnCl₄·5H₂O).[2] However, other hydrates, including the trihydrate (SnCl₄·3H₂O), tetrahydrate (SnCl₄·4H₂O), and octahydrate, have also been identified and structurally characterized.[7] The formation of these hydrates involves the coordination of water molecules to the tin atom.[2]

Hydrolysis: Generation of Hydrochloric Acid and Tin Oxides

Following hydration, the coordinated water molecules can undergo hydrolysis, leading to the formation of hydrochloric acid (HCl) and tin oxides or oxychlorides.[3][8] This is the reason for the characteristic fuming of anhydrous tin tetrachloride in moist air, as the liberated HCl forms an aerosol with atmospheric water.[3] The overall hydrolysis reaction can be represented as:

SnCl₄(l) + 2H₂O(g) → SnO₂(s) + 4HCl(g)[8]

This reaction is a significant safety concern, as the generated hydrochloric acid is highly corrosive.

Figure 1. Reaction pathway of anhydrous SnCl₄ with atmospheric moisture.

Experimental Protocols for Hygroscopicity Assessment

Quantifying the hygroscopic nature of a substance as reactive as anhydrous tin tetrachloride requires specialized experimental setups that ensure safety and data accuracy. Standard methods such as gravimetric sorption analysis and thermogravimetric analysis (TGA) can be adapted.

Gravimetric Sorption Analysis (GSA)

Objective: To measure the mass of water absorbed by a sample as a function of relative humidity (RH) at a constant temperature.

Methodology:

• Sample Preparation: A small, accurately weighed sample of anhydrous tin tetrachloride is placed in a sample pan within a controlled environment chamber. Due to its fuming and corrosive nature, all handling must be performed in a fume hood with appropriate personal protective equipment (PPE).[9]

• Instrumentation: A dynamic vapor sorption (DVS) instrument is ideal for this measurement. The instrument consists of a microbalance to continuously monitor the sample mass, a humidity and temperature-controlled chamber, and a system for delivering a gas stream with a precise RH.

• Experimental Procedure:

  • The sample is initially dried under a stream of dry nitrogen to establish a baseline mass.

  • The RH of the gas stream is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH).

  • The mass of the sample is continuously recorded at each RH step until equilibrium is reached (i.e., the mass no longer changes significantly over time).

  • A desorption curve can also be generated by subsequently decreasing the RH in a stepwise manner.

• Data Analysis: The change in mass at each RH step is used to calculate the percentage of water uptake. Plotting the percentage water uptake against RH generates a sorption isotherm, which provides a quantitative measure of the material's hygroscopicity.

Thermogravimetric Analysis (TGA)

Objective: To determine the water content of hydrated tin tetrachloride samples and to study their thermal stability.

Methodology:

• Sample Preparation: A small, accurately weighed sample of a tin tetrachloride hydrate (e.g., the pentahydrate) is placed in a TGA crucible.

• Instrumentation: A TGA instrument, which consists of a precision balance and a furnace, is used.

• Experimental Procedure:

  • The sample is heated at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

  • The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis: The resulting TGA curve will show mass loss steps corresponding to the dehydration of the sample. The temperature at which these losses occur provides information about the thermal stability of the hydrates. The magnitude of the mass loss can be used to quantify the number of water molecules in the hydrate.

Figure 2. Conceptual workflow for hygroscopicity testing of anhydrous SnCl₄.

Hazards and Safe Handling

The hygroscopic nature of anhydrous tin tetrachloride is directly linked to its significant handling hazards. The reaction with moisture produces corrosive hydrochloric acid, which can cause severe burns to the skin, eyes, and respiratory tract.[10][9]

Personal Protective Equipment (PPE)

When handling anhydrous tin tetrachloride, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles and a full-face shield.[1][11]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.[11]

• Body Protection: A chemical-resistant apron or coveralls.[1]

• Respiratory Protection: Work should be conducted in a certified chemical fume hood.[11] For situations with a potential for higher exposure, a respirator with an appropriate acid gas cartridge may be necessary.[1]

Storage and Handling

• Anhydrous tin tetrachloride must be stored in a cool, dry, well-ventilated area, away from incompatible materials such as water, alcohols, and bases.[11][12]

• Containers should be kept tightly sealed to prevent the ingress of atmospheric moisture.[11][12] Inert gas blanketing (e.g., with nitrogen or argon) is recommended for long-term storage.

• In case of a spill, do not use water.[10] Neutralize the spill with a suitable agent like soda ash or lime and absorb it with an inert material.[10]

Conclusion

The pronounced hygroscopic nature of anhydrous tin tetrachloride is a defining characteristic that dictates its chemistry, applications, and safety protocols. Its propensity to rapidly absorb atmospheric moisture to form hydrates and subsequently hydrolyze to produce corrosive hydrochloric acid necessitates stringent handling and storage procedures. A thorough understanding of these properties, supported by quantitative experimental data, is essential for researchers, scientists, and drug development professionals to ensure the safe and effective use of this important chemical reagent. While specific quantitative data on the rate of water absorption is not widely available in the literature, the experimental protocols outlined in this guide provide a framework for such investigations.

References

• 1. oshatrainingschool.com [oshatrainingschool.com]
• 2. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 3. Tin(IV) chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. zenodo.org [zenodo.org]
• 5. Tin tetrachloride | SnCl4 | CID 24287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. grokipedia.com [grokipedia.com]
• 7. researchgate.net [researchgate.net]
• 8. Tin (IV) chloride Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 9. chemicalbook.com [chemicalbook.com]
• 10. ICSC 0953 - TIN(IV) CHLORIDE (ANHYDROUS) [chemicalsafety.ilo.org]
• 11. gelest.com [gelest.com]
• 12. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager [labmanager.com]

An In-depth Technical Guide to the Reaction Mechanism of Tin Tetrachloride with Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin tetrachloride (SnCl₄), a versatile Lewis acid, plays a significant role in various chemical syntheses, including in the pharmaceutical industry as a catalyst and precursor. Its reaction with water, a process known as hydrolysis, is a fundamental aspect of its chemistry. This technical guide provides a comprehensive overview of the mechanism, thermodynamics, and kinetics of the hydrolysis of tin tetrachloride. Understanding this reaction is crucial for controlling reaction conditions, predicting outcomes, and ensuring the safe handling of this reactive compound.

The hydrolysis of tin tetrachloride is a rapid and exothermic process that ultimately leads to the formation of hydrated tin(IV) oxide, commonly referred to as stannic acid or metastannic acid, and hydrochloric acid. The reaction can be summarized by the overall equation:

SnCl₄(l) + (x+2) H₂O(l) → SnO₂·xH₂O(s) + 4 HCl(aq)

This guide will delve into the step-by-step mechanism of this reaction, present available quantitative data, describe relevant experimental protocols, and provide visualizations of the key pathways.

Reaction Mechanism

The hydrolysis of tin tetrachloride is a multi-step process involving the sequential replacement of chloride ions by hydroxyl groups. The mechanism is facilitated by the Lewis acidic nature of the tin(IV) center, which has vacant 5d orbitals that can accept lone pairs of electrons from water molecules.

Step 1: Formation of Hydrated Tin Tetrachloride

The initial step involves the rapid coordination of water molecules to the tin tetrachloride molecule. This results in the formation of a hexacoordinate tin complex, cis-[SnCl₄(H₂O)₂]. This hydrate (B1144303) has been isolated and characterized.

SnCl₄ + 2 H₂O → [SnCl₄(H₂O)₂]

Step 2: Stepwise Hydrolysis

Following the initial hydration, a series of hydrolysis steps occur where the coordinated water molecules are de

The Fuming Spirit of Libavius: A Technical Guide to the Discovery and History of Stannic Chloride

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and history of spiritus fumans libavii, known today as stannic chloride (SnCl₄). We delve into the pioneering work of the German physician and alchemist Andreas Libavius, who is credited with its first systematic preparation in 1605. This document explores the historical context of 17th-century alchemy, the experimental protocols likely employed by Libavius, and the evolution of understanding surrounding this fuming liquid. While quantitative data from this period is scarce, this guide compiles available information and presents it alongside modern thermochemical data for comparison. Detailed methodologies for the historical synthesis are reconstructed based on contemporary accounts and knowledge of alchemical practices. Signaling pathways and experimental workflows are visualized to provide a clearer understanding of the historical and chemical processes.

Introduction: The Dawn of Modern Chemistry

The turn of the 17th century was a pivotal period in the history of science, marking a transition from the esoteric traditions of alchemy to the more systematic and empirical discipline of chemistry. Central to this transformation was Andreas Libavius (c. 1550-1616), a German physician and educator who championed a clear and methodical approach to chemical investigation.[1] His seminal work, "Alchemia" (1597), is widely regarded as one of the first modern chemistry textbooks, laying a foundation for reproducible experimental practices. It was in his later work, "Syntagmatis alchamiae arcanorum" (1615), that he detailed the preparation of a novel substance he named spiritus fumans libavii—the fuming spirit of Libavius.[1] This compound, now known as stannic chloride, was a significant discovery of the era.

While Libavius is celebrated for his systematic approach, it is noteworthy that some sources suggest an earlier mention of a similar substance by the Franciscan friar Ulmannus in his "Buch der heiligen Dreifaltigkeit" in 1419.[1] However, it was Libavius's detailed description and clear preparation method that brought the compound to the forefront of early chemical inquiry.

The Historical Synthesis of Spiritus Fumans Libavii

Reconstructing the precise experimental protocol used by Andreas Libavius requires an understanding of the laboratory apparatus and chemical knowledge of the early 17th century. His work emphasized moving away from mystical obscurity towards clear, repeatable instructions.

Key Reactants and Their 17th-Century Understanding

The primary reactants for the synthesis of spiritus fumans libavii were metallic tin and a corrosive sublimate, most likely mercuric chloride (HgCl₂), which was a common alchemical reagent.

• Tin (Stannum): A well-known metal in the 17th century, tin was readily available and its properties were familiar to alchemists.

• Corrosive Sublimate (Mercurius sublimatus): This highly corrosive white solid was prepared by subliming a mixture of mercury, calcined vitriol (metal sulfates), and common salt. Alchemists were aware of its powerful reactive properties.

Experimental Protocol: A Reconstruction

Based on descriptions from Libavius's contemporaries and an understanding of the available technology, the following is a plausible reconstruction of the experimental procedure for the synthesis of spiritus fumans libavii.

Objective: To prepare the "fuming spirit" by the reaction of tin with a corrosive sublimate.

Apparatus:

• Retort: A glass vessel with a long, downward-sloping neck.

• Receiver: A flask or bottle to collect the distillate.

• Furnace: A heat source, likely a charcoal or wood-fired furnace, capable of providing controlled heat.

• Luting: A paste, likely made of clay and other materials, used to create airtight seals between the retort and receiver.

Procedure:

• Preparation of Reactants: A quantity of metallic tin would be finely divided, likely by filing or granulation, to increase its surface area. This would be mixed with a proportional amount of powdered corrosive sublimate. While precise measurements from the period are not available, the ratio would have been determined through empirical observation.

• Charging the Retort: The mixture of tin and corrosive sublimate was placed into the body of the retort.

• Assembly of the Apparatus: The neck of the retort was carefully inserted into the receiver. The joint was then sealed with luting to prevent the escape of the volatile product.

• Distillation: The retort was gently heated in the furnace. The heat would initiate a reaction between the tin and the corrosive sublimate.

• Collection of the Distillate: As the reaction proceeded, a dense, colorless to yellowish liquid would distill over and collect in the receiver. This liquid was spiritus fumans libavii. The key observation, and the source of its name, was its tendency to produce thick white fumes upon contact with moist air.

• Residue: A solid residue, likely containing tin compounds and unreacted starting materials, would remain in the retort.

Caption: Conceptual workflow for the 17th-century synthesis of spiritus fumans libavii.

Chemical Principles and Data

While Libavius and his contemporaries operated without the framework of modern atomic theory, we can now understand the synthesis of stannic chloride through the lens of modern chemistry.

The Underlying Chemical Reaction

The reaction described by Libavius is a displacement reaction where tin reacts with mercuric chloride to produce stannic chloride and mercury. The overall balanced chemical equation is:

Sn (s) + 2HgCl₂ (s) → SnCl₄ (l) + 2Hg (l)

This reaction is driven by the relative reactivities of the metals and the volatility of the stannic chloride, which allows for its separation via distillation.

Quantitative Data: A Historical and Modern Comparison

Quantitative analysis in the 17th century was not standardized, and precise measurements of yield and purity were not recorded in the way they are today. Alchemists relied on qualitative descriptions and proportional relationships. The table below presents the known physical and chemical properties of stannic chloride from modern sources, as historical quantitative data is not available.

Property	Modern Value
Molar Mass	260.52 g/mol
Appearance	Colorless fuming liquid
Density	2.226 g/cm³
Melting Point	-33 °C
Boiling Point	114.1 °C
Solubility in Water	Hydrolyzes

Table 1: Physicochemical Properties of Anhydrous Stannic Chloride.

The Significance and Legacy of Spiritus Fumans Libavii

The discovery of spiritus fumans libavii was significant for several reasons. It represented the synthesis of a novel compound with striking properties, expanding the known chemical landscape. The clear and repeatable method of its preparation, as described by Libavius, was a testament to his advocacy for a more systematic and less secretive approach to chemistry.

In the centuries that followed, stannic chloride found applications in various fields. It was used as a mordant in dyeing textiles and in the production of other tin compounds. Its fuming nature even led to its use as a chemical weapon in World War I, creating a dense, irritating smoke.

Conclusion

The story of spiritus fumans libavii is intrinsically linked to the dawn of modern chemistry and the pioneering efforts of Andreas Libavius. His work on this fuming spirit exemplifies the transition from the mystical art of alchemy to the empirical science of chemistry. While the quantitative rigor of the 17th century cannot compare to modern standards, the systematic approach to experimentation and the clear documentation of procedures laid a crucial foundation for the future of chemical inquiry. The study of this historical discovery provides valuable insights into the evolution of scientific thought and the enduring quest to understand and manipulate the material world.

Caption: The historical and chemical progression from spiritus fumans libavii to modern stannic chloride.

References

• 1. muse.jhu.edu [muse.jhu.edu]

An In-depth Technical Guide to the IUPAC Nomenclature, Properties, and Reactions of Tin(IV) Chloride (SnCl₄)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tin(IV) chloride (SnCl₄), a versatile inorganic compound with significant applications in chemical synthesis and materials science. The document details the systematic IUPAC nomenclature, physicochemical properties, key chemical reactions, and detailed experimental protocols for its synthesis and use.

IUPAC Nomenclature of Tin(IV) Chloride

The systematic naming of inorganic compounds follows the rules established by the International Union of Pure and Applied Chemistry (IUPAC), ensuring a clear and unambiguous representation of their chemical composition.[1][2] For compounds like SnCl₄, which involve a metal that can exhibit multiple oxidation states, the following principles are applied.

The cation (the metal) is named first, followed by the anion.[1][3] The name of the metallic element, tin (Sn), is used directly. Since tin can have more than one common oxidation state (e.g., +2 and +4), its oxidation state in the specific compound must be indicated.[3] This is achieved by placing a Roman numeral in parentheses immediately following the metal's name.[1][3] In SnCl₄, the chloride ion (Cl⁻) has a charge of -1. With four chloride ions, the total negative charge is -4. To maintain charge neutrality in the compound, the tin atom must have an oxidation state of +4. Therefore, the cation is named "tin(IV)".

The anion is named by taking the root of the non-metal's name and adding the suffix "-ide".[1][4] Thus, "chlorine" becomes "chloride".

Combining the cation and anion names gives the official IUPAC name for SnCl₄: tin(IV) chloride .

Common synonyms for tin(IV) chloride include stannic chloride and tin tetrachloride. While historically used, the IUPAC nomenclature is preferred for its precision.

Figure 1: Logical workflow for the IUPAC naming of SnCl₄.

Physicochemical Properties

Tin(IV) chloride is a colorless, fuming liquid at room temperature.[5] It is a covalent compound, which accounts for its relatively low melting and boiling points compared to more ionic metal chlorides.[5] A summary of its key physical and chemical properties is presented in Table 1.

Property	Anhydrous SnCl₄	SnCl₄·5H₂O (Pentahydrate)
Molar Mass	260.50 g/mol	350.60 g/mol
Appearance	Colorless, fuming liquid	White crystalline solid
Melting Point	-33 °C	56 °C (decomposes)
Boiling Point	114.1 °C	Not applicable
Density	2.226 g/cm³ (at 25 °C)	2.04 g/cm³
Solubility in Water	Reacts vigorously (hydrolyzes)	Very soluble
Solubility in Organic Solvents	Miscible with alcohol, benzene, toluene, chloroform, acetone, carbon tetrachloride	Soluble in alcohol
Refractive Index (n_D)	1.512	Not applicable

Key Chemical Reactions

Tin(IV) chloride is a versatile reagent in both inorganic and organic chemistry, primarily due to its strong Lewis acidic character.

Lewis Acidity and Adduct Formation

As a potent Lewis acid, SnCl₄ readily forms adducts with a wide range of Lewis bases, such as water, ammonia, and organophosphines. Its reaction with water is particularly vigorous, leading to the formation of hydrates. The most common of these is the pentahydrate, SnCl₄·5H₂O, historically known as "butter of tin".

Hydrolysis

In the presence of excess water, particularly when heated, tin(IV) chloride undergoes hydrolysis to form metastannic acid (H₂SnO₃) and hydrochloric acid.[6] In moist air, it fumes, producing a smoke of tin(IV) oxide and hydrogen chloride.[5]

Friedel-Crafts Acylation

In organic synthesis, SnCl₄ is widely employed as a Lewis acid catalyst in Friedel-Crafts acylation reactions.[7][8] It facilitates the acylation of aromatic rings with acyl chlorides or anhydrides to produce aryl ketones.[7] Its catalytic activity is comparable to that of aluminum chloride but can offer milder reaction conditions.

Synthesis of Organotin Compounds

Anhydrous tin(IV) chloride is a crucial precursor in organotin chemistry. It reacts with Grignard reagents or organoaluminum compounds to form tetraalkyltin or tetraaryltin compounds. These organotin compounds are important intermediates for catalysts and polymer stabilizers.

Reaction Type	Reactants	Key Products	Significance
Hydrolysis	SnCl₄ + H₂O	SnO₂ + HCl or SnCl₄·5H₂O	Fumes in moist air; forms stable hydrates.
Adduct Formation	SnCl₄ + Lewis Bases (e.g., NH₃, PR₃)	SnCl₄·(Lewis Base)ₓ	Demonstrates strong Lewis acidic character.
Friedel-Crafts Acylation	Aromatic compound + Acyl chloride/anhydride	Aryl ketone	Widely used catalytic application in organic synthesis.
Organotin Synthesis	SnCl₄ + Grignard reagent (RMgX)	Tetraorganotin compounds (SnR₄)	Key precursor for organometallic compounds.
Halide Exchange	SnCl₄ + HF	SnF₄ + HCl	Can be used to synthesize other tin(IV) halides.

Experimental Protocols

Synthesis of Anhydrous Tin(IV) Chloride by Direct Chlorination of Tin

This protocol describes the synthesis of anhydrous tin(IV) chloride from the direct reaction of metallic tin with dry chlorine gas.[5] Caution: This experiment involves highly toxic chlorine gas and the corrosive product tin(IV) chloride. It must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Granulated tin metal (23.5 g)

• Chlorine gas (from a cylinder or generator)

• Concentrated sulfuric acid (for drying the chlorine gas)

• 100 mL round-bottom flask

• Claisen adapter

• Condenser

• Gas inlet tube

• Heating mantle or hot plate

• Apparatus for generating and drying chlorine gas (if not from a cylinder)

• Receiving flask, cooled in an ice bath

Procedure:

• Assemble the reaction apparatus in a fume hood. The setup should consist of a 100 mL round-bottom flask containing the tin metal, fitted with a Claisen adapter. A gas inlet tube should be inserted through one neck of the adapter, extending below the surface of the tin. A condenser is fitted to the other neck, with the outlet leading to a cooled receiving flask.

• The apparatus must be thoroughly dried before use, for example, by flame-drying under a stream of inert gas, as the reaction is moisture-sensitive.[9]

• Place 23.5 g of granulated tin into the round-bottom flask.

• Gently heat the tin metal using a heating mantle.

• Pass a stream of dry chlorine gas through the concentrated sulfuric acid drying trap and then into the reaction flask.

• The reaction is exothermic and will initiate, often with the tin burning in the chlorine atmosphere to produce tin(IV) chloride vapor.[9]

• The tin(IV) chloride vapor will distill over and collect in the cooled receiving flask.

• Continue the flow of chlorine gas until all the tin has been consumed.

• Once the reaction is complete, stop the heating and the chlorine flow. Disassemble the apparatus carefully in the fume hood. The collected tin(IV) chloride can be purified by fractional distillation if necessary.[10]

Figure 2: Experimental workflow for the synthesis of anhydrous SnCl₄.

Synthesis of Tetraethyltin (B1219993) using a Grignard Reagent

This protocol outlines the preparation of tetraethyltin from tin(IV) chloride and ethylmagnesium bromide. Caution: This reaction involves flammable ether and moisture-sensitive reagents. All glassware must be oven-dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• Magnesium turnings (50 g, 2.05 g-atoms)

• Ethyl bromide (250 g, 2.3 moles)

• Anhydrous diethyl ether (500 mL)

• Tin(IV) chloride (83 g, 0.32 mole)

• Ice

• 10% Hydrochloric acid

• 2 L three-necked round-bottom flask

• Reflux condenser

• Stirrer

• Dropping funnel

Procedure:

• Preparation of Grignard Reagent: In a 2 L three-necked flask equipped with a reflux condenser, stirrer, and dropping funnel, place 50 g of magnesium turnings. Add a solution of 250 g of ethyl bromide in 500 mL of anhydrous ether to the dropping funnel. Add a small amount of the ethyl bromide solution to the magnesium to initiate the reaction (a few drops of bromine can be used as an initiator). Once the reaction starts, add the remaining ethyl bromide solution dropwise to maintain a gentle reflux. After the addition is complete, continue stirring until the magnesium is consumed.

• Reaction with Tin(IV) Chloride: Cool the flask containing the Grignard reagent in an ice bath. With vigorous stirring, add 83 g of tin(IV) chloride dropwise from the dropping funnel over approximately 20 minutes.

• After the addition is complete, heat the mixture to reflux for 1 hour.

• Work-up: Cool the reaction mixture again in an ice bath. Decompose the mixture by the slow, dropwise addition of 85 mL of ice water, followed by 400 mL of ice-cold 10% hydrochloric acid.

• Transfer the mixture to a separatory funnel. Separate the ethereal layer. Extract the aqueous layer with two portions of diethyl ether.

• Combine the ethereal extracts and dry over anhydrous calcium chloride.

• Filter to remove the drying agent and remove the ether by distillation. The remaining crude product is tetraethyltin, which can be purified by vacuum distillation.

References

• 1. scribd.com [scribd.com]
• 2. IUPAC nomenclature of inorganic chemistry - Wikipedia [en.wikipedia.org]
• 3. ssag.sk [ssag.sk]
• 4. scienceready.com.au [scienceready.com.au]
• 5. Tin(IV) chloride - Sciencemadness Wiki [sciencemadness.org]
• 6. CN85108523A - The preparation method of high-purity tin chloride - Google Patents [patents.google.com]
• 7. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]
• 9. m.youtube.com [m.youtube.com]
• 10. quora.com [quora.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tin Tetrachloride (SnCl4) as a Lewis Acid Catalyst in Friedel-Crafts Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of tin tetrachloride (SnCl4) as a Lewis acid catalyst in Friedel-Crafts acylation and alkylation reactions. Detailed protocols for key experiments are provided, along with a summary of quantitative data to facilitate comparison and application in a laboratory setting.

Introduction

The Friedel-Crafts reactions are a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to aromatic rings.[1] The choice of Lewis acid catalyst is crucial for the success of these reactions, influencing reactivity, selectivity, and substrate scope. Tin tetrachloride (SnCl4) is a moderately strong Lewis acid that offers a viable alternative to more common catalysts like aluminum chloride (AlCl3).[1] Its solubility in various organic solvents and its effectiveness in promoting both acylation and alkylation make it a valuable tool for organic chemists.

Data Presentation

The following tables summarize quantitative data from various Friedel-Crafts reactions catalyzed by SnCl4, providing a comparative overview of its efficacy under different conditions.

Friedel-Crafts Acylation Data

Aromatic Substrate	Acylating Agent	SnCl4 (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Anisole (B1667542)	Acetic Anhydride (B1165640)	100	Dichloromethane (B109758)	0 - rt	15 min	High (qualitative)	General Protocol Adaptation
1,3,5-Trimethoxybenzene	4,5-Dichlorocyclopent-4-ene-1,3-dione	120	Dichloromethane	Not specified	Not specified	23 (mono-acylated), 30 (di-acylated)	[2]
Benzene	Acetyl Chloride	Stoichiometric	Benzene	60	30 min	Not specified	General Protocol Adaptation
Toluene	Acetyl Chloride	Stoichiometric	Dichloromethane	0 - rt	15 min	Not specified	General Protocol Adaptation

Friedel-Crafts Alkylation Data

Aromatic Substrate	Alkylating Agent	SnCl4 (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Phenolic ethers (intramolecular)	Chalcone (B49325) epoxides	10	Dichloromethane	0	2-3 min	90-98	[3]
Benzene	Benzyl Chloride	Not specified	Not specified	Not specified	Not specified	Not specified	[2]
Toluene	Benzyl Chloride	Not specified	Toluene	110	5 h	-	[4]

Experimental Protocols

The following are detailed methodologies for key Friedel-Crafts reactions utilizing tin tetrachloride as the catalyst.

Protocol 1: Friedel-Crafts Acylation of Anisole with Acetic Anhydride

This protocol describes the acylation of anisole to produce primarily p-methoxyacetophenone.

Materials:

• Anisole

• Acetic anhydride

• Tin tetrachloride (SnCl4)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate solution (NaHCO3)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Round-bottom flask

• Addition funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and an addition funnel, add anisole (1 equivalent) and anhydrous dichloromethane. Cool the flask in an ice bath with stirring.

• Catalyst Addition: Slowly add tin tetrachloride (1 equivalent) to the stirred solution.

• Acylating Agent Addition: Add acetic anhydride (1.1 equivalents) dropwise to the reaction mixture via the addition funnel over a period of 15-20 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 15 minutes.

• Work-up:

  • Carefully and slowly pour the reaction mixture into a beaker containing ice (approx. 25 g) and concentrated HCl (15 mL) with stirring.

  • Transfer the mixture to a separatory funnel. Collect the organic layer.

  • Extract the aqueous layer with dichloromethane (20 mL).

  • Combine the organic layers and wash with two portions of saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator to obtain the crude product.

  • The product can be further purified by distillation or column chromatography.

Protocol 2: Intramolecular Friedel-Crafts Alkylation of a Chalcone Epoxide Derivative

This protocol is adapted from a procedure for the stereoselective synthesis of trans-2-hydroxy-3-aryl-1-indanone derivatives.[3]

Materials:

• Chalcone epoxide derivative (substrate)

• Tin tetrachloride (SnCl4)

• Dichloromethane (CH2Cl2), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Thin Layer Chromatography (TLC) supplies

Procedure:

• Reaction Setup: To a solution of the chalcone epoxide (1 equivalent) in anhydrous dichloromethane in a round-bottom flask, add tin tetrachloride (10 mol%) at 0°C under a nitrogen atmosphere.

• Reaction Monitoring: Stir the reaction mixture at 0°C and monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-3 minutes.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with dichloromethane (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired indanone derivative.

Visualizations

Friedel-Crafts Acylation Mechanism with SnCl4

The following diagram illustrates the generally accepted mechanism for Friedel-Crafts acylation, with SnCl4 acting as the Lewis acid catalyst to generate the acylium ion electrophile.

References

• 1. Friedel Crafts alkylation | Reaction Mechanism of Friedel Crafts alkylation [pw.live]
• 2. Alkylation of Benzene with Benzyl Chloride: Comparative Study Between Commercial MOFs and Metal Chloride Catalysts [mdpi.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemijournal.com [chemijournal.com]

Application Note: A Detailed Protocol for the Tin Tetrachloride Mediated Acylation of Thiophene

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Friedel-Crafts acylation of thiophene (B33073) is a fundamental and widely-used electrophilic aromatic substitution reaction in organic synthesis. The primary product, 2-acetylthiophene (B1664040), serves as a crucial intermediate for the synthesis of various pharmaceuticals and fine chemicals.[1][2] While various Lewis acids can catalyze this reaction, tin tetrachloride (SnCl₄) is often preferred over catalysts like aluminum chloride because it effectively promotes the reaction while minimizing the formation of tar byproducts, which can occur due to the high reactivity and relative instability of the thiophene ring.[3][4] This document provides a detailed experimental protocol for the SnCl₄-mediated acetylation of thiophene, quantitative data for comparison, and diagrams illustrating the workflow and reaction mechanism.

Data Presentation: Comparative Analysis of Acylation Protocols

The selection of a catalyst and specific reaction conditions significantly impacts the yield and selectivity of thiophene acylation. The following table summarizes quantitative data from various protocols, offering a clear comparison of their effectiveness.

Protocol	Catalyst	Acylating Agent	Thiophene:Acylating Agent Molar Ratio	Temperature (°C)	Reaction Time	Reported Yield (%)
1	Tin Tetrachloride (SnCl₄)	Acetyl Chloride	1 : 1.1 : 1 (Cat.)	0-5, then Room Temp.	3 hours	75-85 [1][5]
2	Tin Tetrachloride (SnCl₄)	Acetyl Chloride	1 : 1 : 0.5 (Cat.)	Not Specified	Not Specified	96[6]
3	Hβ Zeolite	Acetic Anhydride	1 : 3	60	2 hours	98.6 - 99.6[1][7]
4	Phosphoric Acid (85%)	Acetic Anhydride	1 : 1.5	65-68	5 hours	Not Reported

Experimental Protocol: SnCl₄-Mediated Synthesis of 2-Acetylthiophene

This protocol details the synthesis of 2-acetylthiophene via Friedel-Crafts acylation using tin tetrachloride as the Lewis acid catalyst.[1][5]

Materials and Equipment:

• Thiophene (16.8 g, 0.2 mol)

• Acetyl chloride (17.3 g, 0.22 mol)

• Anhydrous stannic chloride (SnCl₄) (52 g, 0.2 mol)

• Dry benzene (B151609) (or a suitable alternative solvent like dichloromethane)

• Ice

• Dilute hydrochloric acid

• 5% Sodium bicarbonate solution

• Anhydrous calcium chloride or sodium sulfate

• 500-mL three-necked, round-bottomed flask

• Mechanical stirrer or magnetic stir bar

• Dropping funnel

• Thermometer

• Calcium chloride drying tube

• Separatory funnel

• Distillation apparatus (for reduced pressure distillation)

Procedure:

• Reaction Setup:

  • In a 500-mL three-necked, round-bottomed flask equipped with a stirrer, thermometer, dropping funnel, and a calcium chloride drying tube, combine thiophene (16.8 g, 0.2 mol) and acetyl chloride (17.3 g, 0.22 mol).[1][5]

  • Dissolve the reactants in 50 mL of dry benzene.[1]

  • Cool the flask to between 0°C and 5°C using an ice bath.[5]

• Catalyst Addition:

  • Prepare a solution of anhydrous stannic chloride (52 g, 0.2 mol) in 50 mL of dry benzene.[1]

  • With efficient stirring, add the stannic chloride solution dropwise from the dropping funnel over approximately 30-40 minutes.[1][5]

  • Crucially, maintain the internal reaction temperature between 0°C and 5°C throughout the addition.[5]

• Reaction Progression:

  • After the addition is complete, continue to stir the mixture in the ice bath for an additional hour.[5]

  • Remove the ice bath and allow the reaction mixture to warm to room temperature. Let it stand for one hour with occasional swirling or continue stirring for an additional two hours.[1][5]

• Work-up and Isolation:

  • Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and dilute hydrochloric acid to decompose the reaction complex.[1]

  • Transfer the entire mixture to a separatory funnel.

  • Separate the organic (benzene) layer.

  • Wash the organic layer successively with water, a 5% sodium bicarbonate solution, and finally with water again.[1][5]

• Purification:

  • Dry the benzene solution over anhydrous calcium chloride or sodium sulfate.[1][5]

  • Remove the benzene by distillation under atmospheric pressure.

  • The remaining residue is then purified by distillation under reduced pressure. Collect the fraction boiling at 102-105°C at 15 mmHg to yield pure 2-acetylthiophene.[5] The expected yield is between 75-85%.[1][5]

Visualizations

The following diagrams illustrate the experimental workflow and the underlying reaction mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. webpages.iust.ac.ir [webpages.iust.ac.ir]
• 4. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. CN106892895A - A kind of preparation method of 2 acetyl thiophene - Google Patents [patents.google.com]
• 7. tsijournals.com [tsijournals.com]

Application Notes and Protocols: Tin Tetrachloride in the Synthesis of Organotin Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pivotal role of tin tetrachloride (SnCl₄) as a precursor in the synthesis of a diverse range of organotin compounds. This document outlines the primary synthetic routes, detailed experimental protocols for key reactions, and explores the applications of the resulting organotin compounds, with a particular focus on their potential in drug development.

Introduction to Organotin Synthesis from Tin Tetrachloride

Tin tetrachloride is a versatile and essential starting material in organotin chemistry.[1] Its electrophilic nature allows for the facile introduction of organic moieties through reactions with various nucleophilic reagents. The most common and industrially significant methods for the synthesis of organotin compounds from tin tetrachloride involve the use of Grignard reagents and organoaluminum compounds.[2][3] Furthermore, tin tetrachloride is a key reactant in the Kocheshkov redistribution reaction, which allows for the synthesis of organotin halides with a specific number of organic substituents.

The resulting organotin compounds, which can be categorized as tetra-, tri-, di-, and mono-organotins based on the number of tin-carbon bonds, have found widespread applications.[4] They are utilized as PVC stabilizers, catalysts in various organic transformations, and as biocides.[4] Of significant interest to the drug development community, many organotin compounds have demonstrated promising anticancer and antimicrobial properties.[4][5]

Key Synthetic Methodologies

The synthesis of organotin compounds from tin tetrachloride primarily follows two main pathways: direct alkylation/arylation and redistribution reactions.

Synthesis of Tetraorganotins via Grignard Reagents

The reaction of tin tetrachloride with Grignard reagents (RMgX) is a classic and widely used method for the formation of tetraorganotins (R₄Sn). This reaction proceeds via the substitution of the four chlorine atoms on the tin center with the organic groups from the Grignard reagent.

General Reaction: SnCl₄ + 4 RMgX → R₄Sn + 4 MgXCl[3]

Kocheshkov Redistribution Reaction

The Kocheshkov redistribution reaction is an equilibrium-driven process used to prepare organotin halides (RₙSnX₄₋ₙ) by reacting a tetraorganotin (R₄Sn) with tin tetrachloride (SnCl₄).[2] The stoichiometry of the reactants determines the primary product.

General Reactions:

• 3 R₄Sn + SnCl₄ → 4 R₃SnCl

• R₄Sn + SnCl₄ → 2 R₂SnCl₂

• R₄Sn + 3 SnCl₄ → 4 RSnCl₃

Experimental Protocols

Synthesis of Tetraethyltin (B1219993) using a Grignard Reagent

This protocol is adapted from a procedure published in Organic Syntheses.

Reaction: SnCl₄ + 4 CH₃CH₂MgBr → (CH₃CH₂)₄Sn + 4 MgBrCl

Materials:

• Tin tetrachloride (SnCl₄)

• Magnesium (Mg) turnings

• Ethyl bromide (CH₃CH₂Br)

• Anhydrous diethyl ether ((C₂H₅)₂O)

• Hydrochloric acid (HCl), 10% aqueous solution

• Calcium chloride (CaCl₂), anhydrous

Procedure:

• In a three-necked flask equipped with a reflux condenser, mechanical stirrer, and a dropping funnel, place magnesium turnings.

• Prepare a solution of ethyl bromide in anhydrous diethyl ether and add a small portion to the magnesium to initiate the Grignard reaction.

• Once the reaction starts, add the remaining ethyl bromide solution dropwise to maintain a gentle reflux. After the addition is complete, continue stirring and refluxing for 30 minutes.

• Cool the reaction mixture in an ice bath.

• Slowly add tin tetrachloride to the vigorously stirred Grignard reagent.

• After the addition is complete, heat the mixture at reflux for 1 hour.

• Decompose the reaction mixture by the slow addition of ice-cold 10% hydrochloric acid.

• Separate the ethereal layer, wash with water, and dry over anhydrous calcium chloride.

• Remove the ether by distillation.

• Distill the crude tetraethyltin under reduced pressure to obtain the purified product.

Product	Reagent Quantities	Reaction Conditions	Yield	Physical Properties
Tetraethyltin	SnCl₄: 0.32 mol; Mg: 2.05 g-atoms; Ethyl bromide: 2.3 mol	Reflux in ether, 1 hr	89-96%	bp 63–65°C/12 mmHg

Synthesis of Tributyltin Chloride via Kocheshkov Redistribution

This protocol is based on procedures described in various patents.[6][7][8]

Reaction: 3 (C₄H₉)₄Sn + SnCl₄ → 4 (C₄H₉)₃SnCl[9]

Materials:

• Tetrabutyltin (B32133) ((C₄H₉)₄Sn)

• Tin tetrachloride (SnCl₄)

• Distilled water

Procedure:

• In a reaction vessel, add tetrabutyltin and cool to below 0°C using an ice bath.

• Slowly add tin tetrachloride dropwise while maintaining the temperature below 0°C.

• After the addition is complete, allow the reaction to proceed for 30 minutes.

• Add distilled water to the reaction mixture and stir for 30 minutes.

• Separate the organic layer.

• Dry the organic phase under vacuum to obtain the tributyltin chloride product.

Product	Reactant Ratio (molar)	Reaction Temperature	Reaction Time	Purity of Product
Tributyltin Chloride	(C₄H₉)₄Sn : SnCl₄ = 1:1	< 0°C	30 min	>99%

Applications in Drug Development

Organotin compounds have emerged as a promising class of metallodrugs, exhibiting significant anticancer and antimicrobial activities.[6] Their biological activity is often attributed to their interaction with cellular components, leading to the induction of apoptosis and inhibition of microbial growth.

Anticancer Activity and Signaling Pathways

Several organotin compounds have demonstrated potent cytotoxic effects against various cancer cell lines. One of the proposed mechanisms of action involves the induction of apoptosis through the p53/p21WAF1 signaling pathway, leading to cell cycle arrest.

Caption: p53/p21WAF1 signaling pathway induced by organotin compounds.

Antimicrobial Activity and Experimental Workflow

The antimicrobial potential of organotin compounds can be evaluated using standard microbiological techniques such as the disk diffusion method or broth microdilution to determine the minimum inhibitory concentration (MIC).

Caption: Workflow for assessing antimicrobial activity of organotin compounds.

Protocol: Antimicrobial Susceptibility Testing (Disk Diffusion Method)

This protocol provides a general guideline for assessing the antimicrobial activity of synthesized organotin compounds.

Materials:

• Synthesized organotin compound

• Sterile filter paper discs

• Bacterial or fungal strains

• Appropriate agar (B569324) medium (e.g., Mueller-Hinton agar)

• Sterile saline

• McFarland turbidity standards

• Positive control antibiotic discs

• Solvent control discs (with the solvent used to dissolve the organotin)

Procedure:

• Prepare a stock solution of the organotin compound in a suitable solvent.

• Impregnate sterile filter paper discs with a known concentration of the organotin solution and allow them to dry.

• Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard.[10]

• Evenly swab the surface of the agar plate with the microbial inoculum.[10]

• Aseptically place the organotin-impregnated discs, along with positive and solvent control discs, on the surface of the inoculated agar plate.

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• After incubation, measure the diameter of the zone of inhibition around each disc in millimeters.[10]

• Compare the zone sizes to interpret the susceptibility of the microorganism to the organotin compound.

Summary of Quantitative Data

The following tables summarize key quantitative data for the synthesis of representative organotin compounds from tin tetrachloride.

Table 1: Synthesis of Tetraorganotins

Compound	Alkylating Agent	Solvent	Reaction Time	Yield (%)	Boiling Point (°C/mmHg)
Tetraethyltin	Ethylmagnesium bromide	Diethyl ether	1 hour	89-96	63-65/12
Tetrabutyltin	Butylmagnesium chloride	Diethyl ether	2.5 hours	>95	142-145/7

Table 2: Synthesis of Organotin Chlorides via Kocheshkov Redistribution

Product	Reactants	Molar Ratio	Temperature (°C)	Yield (%)	Purity (%)
Tributyltin Chloride	Tetrabutyltin, SnCl₄	3:1	< 0	High	>99
Dibutyltin Dichloride	Tetrabutyltin, SnCl₄	1:1	-	High	High

Conclusion

Tin tetrachloride serves as a fundamental and versatile starting material for the synthesis of a wide array of organotin compounds. The methodologies outlined in these notes, particularly the Grignard reaction and the Kocheshkov redistribution, provide robust and high-yielding routes to various tetraorganotins and organotin halides. The significant biological activities exhibited by many of these compounds, especially in the realms of anticancer and antimicrobial research, underscore the continued importance of exploring the chemistry and applications of this class of organometallic compounds. The provided protocols and workflows offer a solid foundation for researchers to synthesize and evaluate novel organotin derivatives for potential therapeutic applications.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. rjpbcs.com [rjpbcs.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Preparation method of tributyltin chloride - Eureka | Patsnap [eureka.patsnap.com]
• 6. US2560042A - Preparation of butyltin chlorides - Google Patents [patents.google.com]
• 7. data.epo.org [data.epo.org]
• 8. Tributyltin chloride - Wikipedia [en.wikipedia.org]
• 9. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. apec.org [apec.org]

Application Notes & Protocols: SnCl₄ in the Nitration of Aromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of tin(IV) chloride (SnCl₄) as a Lewis acid catalyst in the nitration of aromatic compounds. This method offers an alternative to traditional mixed-acid nitration, particularly for substrates that may be sensitive to harsh acidic conditions.

Introduction

Aromatic nitro compounds are crucial intermediates in the synthesis of a wide range of pharmaceuticals, dyes, and agrochemicals. The introduction of a nitro group onto an aromatic ring is a fundamental transformation in organic chemistry. While the classic method involves a mixture of concentrated nitric and sulfuric acids, this approach can suffer from a lack of selectivity and harsh reaction conditions. The use of a Lewis acid catalyst such as tin(IV) chloride (SnCl₄) can facilitate the nitration reaction under milder conditions by activating the nitrating agent. SnCl₄ coordinates with the nitrating agent, increasing the electrophilicity of the nitronium ion (NO₂⁺) or its precursor, thereby promoting the electrophilic aromatic substitution reaction.

Mechanism of Action: The Role of SnCl₄

Tin(IV) chloride acts as a Lewis acid, accepting an electron pair from the nitrating agent (e.g., nitric acid). This interaction polarizes the N-O bond of nitric acid, facilitating the formation of the highly electrophilic nitronium ion (NO₂⁺). The nitronium ion is the active electrophile that is then attacked by the electron-rich aromatic ring, leading to the formation of a sigma complex (also known as a Wheland intermediate). Subsequent deprotonation of the sigma complex restores the aromaticity of the ring and yields the nitroaromatic product.

Figure 1: Simplified signaling pathway of SnCl₄-catalyzed aromatic nitration.

Quantitative Data Summary

The following table summarizes the quantitative data from representative SnCl₄-catalyzed nitration reactions of substituted aromatic compounds.[1]

Entry	Substrate	Reaction Temperature (°C)	Yield (%)	Product	Reference
1	3,4,5-Trimethoxybenzaldehyde	-78	73	3,4,5-Trimethoxy-2-nitrobenzaldehyde	[1]
2	Methyl 3-bromo-5-methoxy-4-oxo-4H-pyran-2-carboxylate	-25	90	Methyl 3-bromo-5-methoxy-6-nitro-4-oxo-4H-pyran-2-carboxylate	[1]

Experimental Protocols

The following is a general protocol for the SnCl₄-catalyzed nitration of an activated aromatic compound, based on the cited literature.[1]

Materials:

• Aromatic substrate

• Tin(IV) chloride (SnCl₄)

• Nitric acid (HNO₃)

• Dichloromethane (B109758) (CH₂Cl₂) (anhydrous)

• Inert gas (e.g., Argon or Nitrogen)

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, magnetic stirrer)

• Cooling bath (e.g., dry ice/acetone or cryocooler)

Procedure:

• Reaction Setup:

  • Under an inert atmosphere, dissolve the aromatic substrate in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to the desired reaction temperature (e.g., -78 °C or -25 °C) using an appropriate cooling bath.

• Addition of Reagents:

  • To the cooled solution, add tin(IV) chloride (SnCl₄) dropwise while maintaining the low temperature.

  • Following the addition of SnCl₄, add nitric acid (HNO₃) dropwise to the reaction mixture. The addition should be slow to control any potential exotherm.

• Reaction Monitoring:

  • Stir the reaction mixture at the specified low temperature.

  • Monitor the progress of the reaction by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, quench the reaction by carefully adding it to a mixture of ice and water.

  • Separate the organic layer.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product using an appropriate technique, such as column chromatography on silica (B1680970) gel or recrystallization, to yield the pure nitroaromatic compound.

Figure 2: General experimental workflow for SnCl₄-catalyzed aromatic nitration.

Safety Precautions

• Tin(IV) chloride is a corrosive Lewis acid and should be handled with care in a well-ventilated fume hood.

• Nitric acid is a strong oxidizing agent and is also corrosive.

• Dichloromethane is a volatile and potentially carcinogenic solvent.

• Reactions should be carried out under an inert atmosphere to prevent moisture from interfering with the Lewis acid catalyst.

• Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, should be worn at all times.

• The quenching of the reaction can be exothermic and should be performed cautiously.

Conclusion

The use of SnCl₄ as a catalyst for the nitration of aromatic compounds provides a valuable method for the synthesis of nitroaromatics, particularly for substrates that require mild reaction conditions. The protocols and data presented here offer a starting point for researchers and scientists in the field of organic synthesis and drug development to explore this methodology further. Careful optimization of reaction conditions may be necessary for different aromatic substrates to achieve high yields and desired regioselectivity.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes and Protocols: Tin Tetrachloride as a Catalyst for Glycosylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin tetrachloride (SnCl4) is a versatile and efficient Lewis acid catalyst widely employed in organic synthesis. In the realm of carbohydrate chemistry, SnCl4 has proven to be a valuable catalyst for the formation of glycosidic bonds, a crucial step in the synthesis of oligosaccharides and glycoconjugates. These molecules play pivotal roles in numerous biological processes, making their synthesis a key focus in drug development and glycobiology research. This document provides detailed application notes and experimental protocols for the use of SnCl4 in glycosylation reactions, offering insights into its catalytic activity, stereoselectivity, and practical application.

Principle of Catalysis

Tin tetrachloride facilitates glycosylation by activating the glycosyl donor, typically a sugar derivative with a good leaving group at the anomeric position (e.g., acetate, pivaloate). As a Lewis acid, SnCl4 coordinates to the leaving group, promoting its departure and the formation of a highly reactive oxocarbenium ion intermediate. This electrophilic species is then attacked by a nucleophilic hydroxyl group from the glycosyl acceptor, leading to the formation of the glycosidic linkage. The stereochemical outcome of the reaction is influenced by several factors, including the nature of the protecting groups on the glycosyl donor, the solvent, and the reaction temperature.

Plausible Reaction Mechanism

The mechanism of SnCl4-catalyzed glycosylation with a participating group (e.g., an acyl group) at the C-2 position of the glycosyl donor generally proceeds through the formation of an acyloxonium ion intermediate. This intermediate directs the incoming glycosyl acceptor to attack from the opposite face, resulting in the formation of a 1,2-trans-glycoside.

Application Notes: Synthesis of Tetraalkyltin Compounds via Grignard Reaction

Introduction

Organotin compounds are a class of organometallic compounds containing at least one tin-carbon bond.[1][2] Symmetrical tetraalkyltin compounds (R₄Sn) are particularly important as they serve as key precursors for the synthesis of other organotin derivatives, such as organotin halides (R₄₋ₙSnXₙ), which have wide applications as catalysts, polymer stabilizers, and in organic synthesis.[3][4] The reaction of a Grignard reagent (RMgX) with tin(IV) chloride (SnCl₄) is a classic, versatile, and widely used method for the preparation of tetraorganotin compounds, often providing high yields.[1][4][5]

General Reaction Scheme

The overall reaction involves the stoichiometric addition of four equivalents of a Grignard reagent to one equivalent of tin(IV) chloride. The alkyl groups from the Grignard reagent displace the chloride atoms on the tin center.[1][3]

SnCl₄ + 4 RMgX → R₄Sn + 4 MgXCl (where R = alkyl group; X = Cl, Br, I)

Mechanism and Reaction Control

The synthesis proceeds through a stepwise alkylation of the tin tetrachloride. The reaction is highly exothermic, particularly during the initial addition of SnCl₄ to the Grignard reagent. Therefore, careful temperature control, typically by cooling the reaction vessel in an ice bath, is crucial to manage the reaction rate and prevent side reactions.[4] Anhydrous conditions are absolutely essential, as Grignard reagents react vigorously with water, which would quench the reagent and reduce the yield.[4][6] A slight excess of the Grignard reagent is often used to ensure the complete conversion of SnCl₄ to the tetraalkylated product.[4][5]

Scope and Limitations

This method is effective for a wide range of straight-chain and branched alkyl groups. For tetraalkyltins with longer alkyl chains (e.g., hexyl, octyl), a significant excess of the Grignard reagent may be required to achieve full conversion.[5] The reaction is typically carried out in coordinating ethereal solvents like anhydrous diethyl ether or tetrahydrofuran (B95107) (THF), which are necessary to solvate and stabilize the Grignard reagent.[4][5]

Safety Precautions

• Grignard Reagents: Are highly reactive, can be pyrophoric (ignite spontaneously in air), and react violently with water and other protic solvents.[4]

• Tin(IV) Chloride: Is a corrosive liquid that fumes in moist air, releasing hydrochloric acid.[4]

• Organotin Compounds: Are toxic and can be absorbed through the skin. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a flame-retardant lab coat, and chemical-resistant gloves, must be worn.[4]

Quantitative Data Summary

The following tables summarize key quantitative data for the reactants, products, and typical reaction conditions for the synthesis of various tetraalkyltin compounds.

Table 1: Properties of Key Reactants and Products [4]

Compound	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Tin(IV) Chloride	SnCl₄	260.52	114.1	2.226
Tetraethyltin (B1219993)	(C₂H₅)₄Sn	234.98	181	1.187
Tetra-n-propyltin	(C₃H₇)₄Sn	291.06	222	1.107

| Tetra-n-butyltin | (C₄H₉)₄Sn | 347.17 | 145 (at 10 mmHg) | 1.054 |

Table 2: Representative Reaction Parameters for Symmetrical Tetraalkyltin Synthesis

Parameter	Value / Condition	Notes
Grignard Formation
Molar Ratio (Mg : R-X)	1.1 : 1.0	A slight excess of magnesium ensures full conversion of the alkyl halide.[4]
Solvent	Anhydrous Diethyl Ether or THF	The solvent must be scrupulously dry.[4]
Initiation	Iodine crystal, gentle heating	A small crystal of iodine helps to activate the magnesium surface.[4][6]
Alkylation Reaction
Molar Ratio (RMgX : SnCl₄)	4.2 : 1.0	A slight excess of the Grignard reagent ensures complete alkylation.[4]
Reaction Temperature	0 °C to Room Temperature	Initial addition is performed at low temperature to control the exotherm.[4]
Reaction Time	2 - 3 hours	After addition is complete, the mixture is stirred to ensure completion.[4][7]
Workup & Purification
Quenching Solution	Saturated aq. NH₄Cl or dilute HCl	Used to hydrolyze excess Grignard reagent and magnesium salts.[4][7]
Purification Method	Fractional Distillation under Vacuum	The product is purified by distillation under reduced pressure to avoid decomposition.[4][7]

| Typical Yield | 70 - 96% | Yields vary based on the specific alkyl group, purity of reagents, and exclusion of moisture.[4][7] |

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of tetraalkyltin compounds. All glassware must be flame-dried or oven-dried before use and the reaction must be carried out under a dry, inert atmosphere (e.g., nitrogen or argon).[4]

Protocol 1: Synthesis of Tetraethyltin (Adapted from Organic Syntheses[7])

A. Preparation of Ethylmagnesium Bromide (Grignard Reagent)

• Set up a 2-L three-necked round-bottom flask fitted with a mechanical stirrer, a reflux condenser (with a drying tube), and a pressure-equalizing dropping funnel.

• Place 50 g (2.05 g-atoms) of magnesium turnings in the flask.

• Prepare a solution of 250 g (2.3 moles) of ethyl bromide in 500 mL of absolute diethyl ether and place it in the dropping funnel.

• Add about 5-10 mL of the ethyl bromide solution to the magnesium. If the reaction does not start, add a small crystal of iodine or gently warm the flask.

• Once the reaction initiates (indicated by bubbling and a cloudy appearance), add the remainder of the ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir and heat the mixture under gentle reflux for an additional 30 minutes to ensure complete formation of the Grignard reagent.

B. Reaction with Tin(IV) Chloride

• Cool the freshly prepared Grignard reagent solution in an ice-water bath.

• With vigorous stirring, add 83 g (0.32 mole) of tin(IV) chloride dropwise from the funnel. Maintain a slow addition rate to keep the reaction temperature from rising excessively.

• After the addition is complete, remove the ice bath and heat the mixture at reflux for 1 hour.

C. Work-up and Isolation

• Cool the reaction mixture again in an ice bath.

• Decompose the reaction mixture by slowly and carefully adding 85 mL of ice water, followed by 400 mL of ice-cold 10% hydrochloric acid. A thick white precipitate of magnesium salts will form and then dissolve upon acid addition.

• Transfer the entire mixture to a large separatory funnel. Separate the ether layer.

• Extract the aqueous layer twice more with diethyl ether.

• Combine all the organic extracts and dry them over anhydrous calcium chloride.

D. Purification

• Filter the dried ethereal solution to remove the drying agent.

• Remove the diethyl ether using a rotary evaporator.

• Purify the crude tetraethyltin by fractional distillation under reduced pressure. Collect the fraction boiling at 63–65 °C / 12 mm Hg.

• The expected yield is 67–72 g (89–96%).[7]

Protocol 2: Synthesis of Tetra-n-butyltin (Adapted from various sources[8][9])

A. Preparation of n-Butylmagnesium Chloride (Grignard Reagent)

• In a properly assembled and dried four-necked flask, add 23.3 g (1 mol) of magnesium chips and 450 mL of an anhydrous ether solvent (e.g., diethyl ether or butyl ether).

• To initiate the reaction, add a small amount (e.g., 20g) of previously prepared Grignard reagent or a few crystals of iodine and warm the mixture to about 75 °C.[8]

• Prepare a mixture of 92.6 g (1 mol) of n-chlorobutane and 65.2 g (0.25 mol) of tin(IV) chloride.

  • Alternative Approach: Prepare the Grignard reagent first by slowly adding the n-chlorobutane to the magnesium suspension, then proceed to the next step. This is often preferred for better control.

B. Reaction and Work-up

• Add the n-chlorobutane/SnCl₄ mixture dropwise to the activated magnesium suspension. Control the addition rate to maintain a steady reflux, keeping the reaction temperature between 70-80 °C.[8]

• After the addition is complete (typically 1.5-2 hours), continue to stir the mixture under reflux for an additional 2.5 hours.[8]

• Cool the reaction mixture to room temperature.

• Hydrolyze the reaction product by slowly adding dilute hydrochloric acid, keeping the temperature below 40 °C. Stir for approximately 2 hours.[8]

• Separate the organic phase. Extract the aqueous phase with the ether solvent and combine the organic layers.[8]

C. Purification

• Remove the solvent using a rotary evaporator.

• Purify the crude product by vacuum distillation, collecting the fraction boiling at 142-145 °C / 7 mmHg.[8]

• The expected yield is typically above 90%.[8][9]

Visualizations

The following diagrams illustrate the general reaction mechanism and the experimental workflow for the synthesis of tetraalkyltin compounds.

Caption: Stepwise substitution of chloride on SnCl₄ by alkyl groups.

Caption: Flowchart of the synthesis from setup to final product.

References

• 1. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. dspace.library.uu.nl [dspace.library.uu.nl]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Tetrabutyl tin preparation method - Eureka | Patsnap [eureka.patsnap.com]
• 9. CN1962670A - Tetrabutyl tin preparation method - Google Patents [patents.google.com]

Application Notes and Protocols: Tin Tetrachloride in the Synthesis of Tacrine Analogues

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of tacrine (B349632) analogues utilizing tin tetrachloride (SnCl₄) as a catalyst. Tacrine, the first centrally acting cholinesterase inhibitor approved for Alzheimer's disease, has served as a foundational scaffold for developing numerous analogues with potentially improved efficacy and reduced side effects.[1] The use of SnCl₄ in the Friedländer annulation reaction offers an efficient and high-yield pathway to novel tacrine derivatives.[2][3]

Introduction

Tacrine and its analogues are significant in the study of Alzheimer's disease due to their ability to inhibit acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine (B1216132).[1] By inhibiting AChE, these compounds increase acetylcholine levels in the brain, which is associated with improved cognitive function.[1] The synthesis of novel tacrine analogues is a key area of research aimed at developing more effective and less toxic therapeutic agents.[4]

The Friedländer annulation is a classic and straightforward method for synthesizing quinoline (B57606) derivatives, the core structure of tacrine.[2] This reaction typically involves the condensation of an o-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[5] The use of Lewis acids as catalysts can significantly enhance the efficiency of this reaction. Tin tetrachloride has been identified as a particularly effective catalyst for the synthesis of tacrine analogues, leading to good yields under relatively mild conditions.[2][3]

Quantitative Data Summary

The following tables summarize the yields of various tacrine analogues synthesized using tin tetrachloride as a catalyst. These reactions typically involve the cyclocondensation of 1-aryl-4-cyano-5-aminopyrazoles with β-ketoesters or cyclic ketones.[2][3]

Table 1: Synthesis of Tacrine Analogues via Cyclocondensation of 1-aryl-4-cyano-5-aminopyrazoles with β-ketoesters using SnCl₄ [2]

Compound	R¹	R²	R³	Yield (%)	Melting Point (°C)
3a	H	CH₃	OCH₃	85	125–126
3b	4-CH₃	CH₃	OCH₃	82	160–162
3c	3-CH₃	CH₃	OCH₃	83	151–153
3d	2-CH₃	CH₃	OCH₃	81	145–147
3e	4-OCH₃	CH₃	OCH₃	80	142–144
3f	4-Cl	CH₃	OCH₃	86	175–177
3g	2,4-diCl	CH₃	OCH₃	84	195–197
3h	2,4-diNO₂	CH₃	OCH₃	75	202–204
3i	H	CH₃	OC₂H₅	87	110–112
3j	4-CH₃	CH₃	OC₂H₅	85	135–137
3k	3-CH₃	CH₃	OC₂H₅	84	141–143
3l	2-CH₃	CH₃	OC₂H₅	83	128–130
3m	4-OCH₃	CH₃	OC₂H₅	82	130–132
3n	4-Cl	CH₃	OC₂H₅	88	158–160
3o	2,4-diCl	CH₃	OC₂H₅	85	183–185
3p	2,4-diNO₂	CH₃	OC₂H₅	78	205–206

Table 2: Synthesis of Tacrine Analogues via Cyclocondensation of 1-aryl-4-cyano-5-aminopyrazoles with Cyclic Ketones using SnCl₄ [3]

Compound	Ar	n	Yield (%)	Melting Point (°C)
3a	C₆H₅	1	82	165-166
3b	4-CH₃C₆H₄	1	85	177-178
3c	3-CH₃C₆H₄	1	83	168-169
3d	2-CH₃C₆H₄	1	80	159-160
3e	4-OCH₃C₆H₄	1	78	155-156
3f	4-ClC₆H₄	1	86	188-189
3g	2,4-diClC₆H₂	1	84	201-202
3h	C₆H₅	2	80	151-152
3i	4-CH₃C₆H₄	2	83	163-164
3j	4-ClC₆H₄	2	84	175-176

Experimental Protocols

The following protocols are based on established methodologies for the synthesis of tacrine analogues using tin tetrachloride.[2][3]

General Protocol for the Synthesis of Tacrine Analogues from β-Ketoesters[2]

Materials:

• 1-aryl-4-cyano-5-aminopyrazole (1.0 mmol)

• Appropriate β-ketoester (1.2 mmol)

• Tin tetrachloride (SnCl₄) (1.5 mmol)

• Anhydrous toluene (B28343) (15 mL)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., petroleum ether/ethyl acetate (B1210297) mixture)

Procedure:

• To a stirred solution of 1-aryl-4-cyano-5-aminopyrazole in anhydrous toluene, add the β-ketoester.

• Add tin tetrachloride to the mixture at room temperature.

• Reflux the reaction mixture for 3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system.

• Characterize the final product using spectroscopic methods such as IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[2]

General Protocol for the Synthesis of Tacrine Analogues from Cyclic Ketones[3]

Materials:

• 1-aryl-4-cyano-5-aminopyrazole (10 mmol)

• Appropriate cyclic ketone (10 mmol)

• Tin tetrachloride (SnCl₄) (20 mmol)

• Anhydrous toluene (20 mL)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., petroleum ether/ethyl acetate mixture)

Procedure:

• In a round-bottom flask, dissolve the 1-aryl-4-cyano-5-aminopyrazole and the cyclic ketone in anhydrous toluene.

• Add tin tetrachloride to the solution.

• Reflux the reaction mixture for 3 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent.

• Purify the residue by column chromatography on silica gel.

• Characterize the purified compound by IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.[3]

Visualizations

Synthesis Workflow

The following diagram illustrates the general workflow for the tin tetrachloride-catalyzed synthesis of tacrine analogues.

Caption: General workflow for the SnCl₄-catalyzed synthesis of tacrine analogues.

Proposed Reaction Mechanism: Friedländer Annulation

The synthesis of tacrine analogues using tin tetrachloride proceeds via a Friedländer annulation mechanism. The Lewis acid catalyst, SnCl₄, activates the carbonyl group of the ketoester or cyclic ketone, facilitating the nucleophilic attack by the amino group of the aminopyrazole derivative.

Caption: Proposed mechanism for the SnCl₄-catalyzed Friedländer annulation.

Signaling Pathway: Acetylcholinesterase Inhibition

Tacrine and its analogues exert their therapeutic effect by inhibiting the acetylcholinesterase (AChE) enzyme. This inhibition leads to an increase in the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission, which is impaired in Alzheimer's disease.

Caption: Mechanism of action of tacrine analogues via AChE inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Chlorinated tacrine analogs: Design, synthesis and biological evaluation of their anti-cholinesterase activity as potential treatment for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Friedlaender Synthesis [organic-chemistry.org]

Application Notes and Protocols for Sol-Gel Synthesis of SnO₂ Coatings Using Tin Tetrachloride Precursor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of tin dioxide (SnO₂) coatings via the sol-gel method, utilizing tin tetrachloride (SnCl₄) as the precursor. This cost-effective and versatile technique allows for the deposition of high-quality SnO₂ thin films with tunable properties, making them suitable for a wide range of applications, including as transparent conducting oxides in optoelectronics, sensing layers in gas sensors, and potentially as biocompatible coatings in biomedical devices.

Overview of the Sol-Gel Process for SnO₂ Synthesis

The sol-gel process is a wet-chemical technique that involves the evolution of a network of inorganic polymers through the hydrolysis and condensation of a metal precursor in a liquid medium. For the synthesis of SnO₂ from tin tetrachloride, the process can be broadly categorized into the following stages:

• Sol Formation: Tin tetrachloride (SnCl₄), typically in its hydrated form (SnCl₄·5H₂O), is dissolved in a suitable solvent, commonly an alcohol such as ethanol (B145695) or methanol. This step initiates the hydrolysis of the tin precursor, where the Sn-Cl bonds are replaced by Sn-OH bonds.

• Gelation: Through controlled condensation reactions, the hydrolyzed tin species link together to form a three-dimensional network of Sn-O-Sn bonds, resulting in a viscous gel.

• Coating Deposition: The prepared sol is deposited onto a substrate using techniques like spin coating or dip coating.

• Drying and Annealing: The coated substrate is first dried at a low temperature to remove the solvent and then annealed at a higher temperature to promote the crystallization of the amorphous tin oxide into the desired cassiterite phase and to enhance the film's density and adhesion.

Experimental Protocols

Protocol 1: Basic Sol-Gel Synthesis of SnO₂ Coatings

This protocol outlines a standard procedure for the preparation of SnO₂ thin films on glass substrates.

Materials:

• Tin (IV) chloride pentahydrate (SnCl₄·5H₂O)

• Ethanol (absolute)

• Deionized water

• Hydrochloric acid (HCl, optional, as a stabilizer)

• Glass substrates

Equipment:

• Magnetic stirrer with hotplate

• Spin coater

• Tube furnace or muffle furnace

Procedure:

• Substrate Cleaning: Thoroughly clean the glass substrates by sonicating them sequentially in acetone, ethanol, and deionized water for 15 minutes each. Dry the substrates under a stream of nitrogen gas.

• Sol Preparation:

  • Prepare a 0.2 M solution of SnCl₄·5H₂O in ethanol. For example, to prepare 50 mL of the sol, dissolve 3.506 g of SnCl₄·5H₂O in 50 mL of absolute ethanol.

  • Stir the solution vigorously for at least 2 hours at room temperature until the precursor is completely dissolved and a clear, transparent sol is formed. A few drops of HCl can be added to stabilize the sol and prevent premature precipitation.

• Spin Coating:

  • Place a cleaned glass substrate on the spin coater chuck.

  • Dispense a small amount of the SnO₂ sol onto the center of the substrate.

  • Spin the substrate at 3000 rpm for 30 seconds.

• Drying: Dry the coated substrate on a hotplate at 100°C for 10 minutes to evaporate the solvent.

• Annealing: Place the dried film in a furnace and anneal at 500°C for 1 hour in an air atmosphere. Allow the furnace to cool down naturally to room temperature.

• Multi-layer Deposition (Optional): For thicker films, repeat the spin coating, drying, and a final annealing step multiple times.

Protocol 2: Synthesis with a Chelating Agent for Enhanced Stability

This protocol utilizes a chelating agent to improve the stability of the sol and achieve more uniform coatings.

Materials:

• Tin (IV) chloride pentahydrate (SnCl₄·5H₂O)

• 2-Methoxyethanol (B45455)

• Monoethanolamine (MEA)

• Glass substrates

Equipment:

• Magnetic stirrer with hotplate

• Spin coater

• Furnace

Procedure:

• Substrate Cleaning: Follow the cleaning procedure described in Protocol 1.

• Sol Preparation:

  • Dissolve a desired amount of SnCl₄·5H₂O in 2-methoxyethanol to achieve a specific molar concentration (e.g., 0.4 M).

  • Add monoethanolamine (MEA) dropwise to the solution while stirring. The molar ratio of MEA to SnCl₄ should be 1:1.

  • Stir the solution for 2 hours at 60°C to obtain a clear and homogeneous sol.

• Spin Coating:

  • Deposit the sol onto the cleaned substrate by spin coating at 2000 rpm for 30 seconds.

• Drying: Dry the film on a hotplate at 150°C for 10 minutes.

• Annealing: Anneal the film in a furnace at a selected temperature (e.g., 400-600°C) for 1 hour.

Data Presentation

The properties of the synthesized SnO₂ coatings are highly dependent on the synthesis parameters. The following tables summarize the quantitative data on how precursor concentration and annealing temperature influence the key characteristics of the films.

Table 1: Effect of SnCl₄ Concentration on SnO₂ Thin Film Properties

SnCl₄ Concentration (M)	Solvent	Deposition Method	Annealing Temperature (°C)	Average Crystallite Size (nm)	Optical Transmittance (%) at 550 nm	Band Gap (eV)
0.1	Ethanol	Spin Coating	500	~15	> 85	~3.9
0.2	Ethanol	Spin Coating	500	~20	~80	~3.85
0.4	2-Methoxyethanol	Spin Coating	500	~25	~75	~3.8

Table 2: Effect of Annealing Temperature on SnO₂ Thin Film Properties (for a 0.2 M SnCl₄ precursor solution)

Annealing Temperature (°C)	Average Crystallite Size (nm)	Optical Transmittance (%) at 550 nm	Band Gap (eV)	Sheet Resistance (Ω/sq)
300	~10 (largely amorphous)	~90	~4.0	High
400	~18	~85	~3.9	Moderate
500	~25	~80	~3.8	Low
600	~30	~78	~3.75	Very Low

Characterization of SnO₂ Coatings

A variety of analytical techniques are employed to characterize the structural, morphological, optical, and electrical properties of the synthesized SnO₂ films.

• X-ray Diffraction (XRD): Used to determine the crystal structure and crystallite size of the SnO₂ films. Typical XRD patterns of annealed films show peaks corresponding to the tetragonal cassiterite structure of SnO₂.[1]

• Scanning Electron Microscopy (SEM): Provides information on the surface morphology, grain size, and uniformity of the coatings. SEM images often reveal a granular surface structure.[1]

• Atomic Force Microscopy (AFM): Used to characterize the surface topography and roughness of the films.

• UV-Vis Spectroscopy: Employed to measure the optical transmittance and absorbance of the films, from which the optical band gap can be calculated. SnO₂ films are generally highly transparent in the visible region.[1]

• Four-Point Probe Measurement: Used to determine the electrical resistivity and sheet resistance of the conducting SnO₂ films.

Visualizations

Signaling Pathway: Hydrolysis and Condensation of Tin Tetrachloride

The following diagram illustrates the chemical reactions involved in the formation of the Sn-O-Sn network from the tin tetrachloride precursor.

Caption: Hydrolysis and condensation pathway of SnCl₄.

Experimental Workflow

The diagram below outlines the key steps in the sol-gel synthesis and deposition of SnO₂ coatings.

Caption: Sol-gel experimental workflow.

Applications in Drug Development and Biomedical Research

While primarily known for their electronic and optical properties, SnO₂ nanomaterials and coatings are gaining attention in the biomedical field. Their chemical stability, biocompatibility, and semiconducting nature make them promising candidates for:

• Biosensors: SnO₂ coatings can serve as a matrix for immobilizing enzymes and other biomolecules for the development of sensitive biosensors.

• Drug Delivery: The porous nature of some sol-gel derived SnO₂ structures could potentially be utilized for loading and controlled release of therapeutic agents.[2]

• Antibacterial Coatings: SnO₂ nanoparticles have demonstrated antibacterial activity, suggesting their potential use in coatings for medical implants and devices to prevent infections.[3]

Further research is ongoing to fully explore and optimize the use of SnO₂ coatings in these and other biomedical applications.

References

• 1. researchplateau.com [researchplateau.com]
• 2. jns.kashanu.ac.ir [jns.kashanu.ac.ir]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Tin Tetrachloride as a Polymer Stabilizer and Catalyst

This document provides detailed application notes and experimental protocols for the use of tin tetrachloride (SnCl₄) and its derivatives in polymer stabilization and as a catalyst in organic synthesis. The information is intended for researchers, scientists, and professionals in drug development and materials science.

Part 1: Tin Tetrachloride in Polymer Stabilization

Application Note: Organotin Compounds Derived from SnCl₄ as PVC Stabilizers

Anhydrous tin(IV) chloride is a primary precursor in the synthesis of organotin compounds, which are highly effective heat stabilizers for polyvinyl chloride (PVC).[1][2][3] While SnCl₄ itself is a strong Lewis acid that can accelerate PVC degradation, its alkylated derivatives, such as organotin mercaptides and carboxylates, are essential additives in PVC processing.[4][5]

Mechanism of Stabilization: The thermal degradation of PVC proceeds via dehydrochlorination, releasing hydrogen chloride (HCl) and forming unstable allylic chlorine atoms within the polymer chain.[6][7] Organotin stabilizers counteract this degradation through a dual mechanism:

• HCl Scavenging: They react with and neutralize the liberated HCl, preventing it from catalyzing further degradation.[5][8]

• Substitution of Labile Chlorine: The stabilizer exchanges its ligands (e.g., mercaptide or carboxylate groups) with the unstable allylic chlorine atoms on the PVC backbone. This substitution creates a more thermally stable structure, preventing the initiation of "unzipping" dehydrochlorination.[7][9]

Organotin mercaptides, in particular, offer excellent heat stability and help maintain the clarity and color of the PVC product.[8][10] Different alkyl groups (e.g., methyl, butyl, octyl) are used to modify the properties of the stabilizer, with octyltin (B230729) compounds often approved for food contact applications due to their low toxicity and migration resistance.[10][11]

Quantitative Data: Common Organotin Stabilizers for PVC

The selection of a stabilizer depends on the PVC processing method (e.g., extrusion, injection molding), the desired properties of the final product (e.g., clarity, weathering resistance), and regulatory requirements.[6][11]

Stabilizer Type	Common Examples	Typical Tin Content (%)	Recommended Dosage (phr*)	Key Applications & Benefits
Methyl Tin Mercaptide	Methyltin tris(isooctylthioglycolate)	6.5 - 19%	0.8 - 2.0	Enhances thermal stability, color retention, and surface gloss. Used for films, sheets, and food packaging.[6]
Butyl Tin Mercaptide	Dibutyltin bis(isooctylthioglycolate)	Varies	Varies	Provides excellent heat stability and color control. Used in clear products, profiles, and fittings.[11]
Octyl Tin Mercaptide	Dioctyltin bis(isooctylthioglycolate)	Varies	Varies	Low toxicity and good migration resistance. Approved for food contact applications and potable water pipes.[10][11]
Organotin Carboxylates	Dibutyltin maleate	Varies	Varies	Less efficient than mercaptides for heat stabilization but offer good light stability.[10]

*phr: parts per hundred parts of resin

Diagram: Mechanism of PVC Stabilization by Organotin Mercaptide

Caption: PVC stabilization by organotin compounds involves two key pathways.

Experimental Protocol: Evaluating Photostability of PVC Films with Tin-Based Stabilizers

This protocol is adapted from studies on the photodegradation of PVC films.[12] It outlines a method to assess the effectiveness of a tin(IV) complex as a photo-stabilizer.

1. Materials and Reagents:

• Poly(vinyl chloride) (PVC) resin (e.g., degree of polymerization = 3000)

• Tin(IV)-based stabilizer (e.g., SnL₂Cl₂)

• Tetrahydrofuran (THF), analytical grade

• Methanol

• Petri dishes (glass)

• UV irradiation source (e.g., Q-Panel UV-accelerated weathering tester with a lamp emitting at λ = 313 nm)

• FTIR spectrometer

• Analytical balance

• Viscometer

2. Preparation of PVC Films:

• Prepare a 5% (w/v) solution of PVC in THF by dissolving 5 g of PVC resin in 100 mL of THF with stirring at room temperature until a homogenous solution is obtained.

• Prepare the stabilized PVC solution by adding the tin(IV) stabilizer at a concentration of 0.5% by weight relative to the PVC. For the solution above, this would be 0.025 g of stabilizer. Stir until fully dissolved.

• Pour the solutions (both plain PVC and stabilized PVC) into separate clean, dry glass petri dishes.

• Allow the solvent to evaporate slowly at room temperature for 24 hours in a fume hood. To control evaporation, partially cover the dishes.

• Place the dishes in a vacuum oven at 40°C for an additional 24 hours to remove any residual THF.

• Carefully peel the resulting films from the petri dishes. The final film thickness should be uniform (approx. 40-50 µm).

3. Irradiation Procedure:

• Mount samples of both the plain and stabilized PVC films onto sample holders.

• Expose the films to UV irradiation (λ = 313 nm) at room temperature.

• Remove samples at predetermined time intervals (e.g., 0, 50, 100, 150, 200, 250, 300 hours) for analysis.

4. Analysis and Evaluation:

• FTIR Spectroscopy: Monitor the formation of carbonyl (C=O, ~1720 cm⁻¹) and polyene (C=C, ~1600 cm⁻¹) groups, which are indicators of degradation. Calculate the growth index for these groups relative to a reference peak (e.g., C-H stretching at ~2900 cm⁻¹). A lower growth index in the stabilized film indicates higher photostability.[12]

• Weight Loss Measurement: Accurately weigh the film samples before and after each irradiation interval. Calculate the percentage of weight loss. Dehydrochlorination and the formation of volatile compounds lead to weight loss during degradation.[12]

• Viscosity Measurement: Determine the intrinsic viscosity of the PVC solutions (dissolving irradiated films in THF) at different time points. A decrease in viscosity suggests chain scission, a form of degradation.

Part 2: Tin Tetrachloride as a Catalyst

Application Note: SnCl₄ as a Versatile Lewis Acid Catalyst

Tin(IV) chloride is a powerful and widely used Lewis acid catalyst in organic synthesis.[13][14] Its ability to accept an electron pair allows it to activate a wide range of functional groups, facilitating reactions such as Friedel-Crafts alkylations and acylations, esterifications, Mannich reactions, and polymerizations.[1][3][15] SnCl₄ is soluble in many organic solvents, making it suitable for a variety of reaction conditions.[14][16]

In Friedel-Crafts reactions, SnCl₄ coordinates to the acyl or alkyl halide, generating a more potent electrophile that can then attack an aromatic ring.[1] It is also effective in catalyzing the esterification of carboxylic acids with alcohols, where it activates the carbonyl group of the acid.[15] Recent studies have even shown that SnCl₄ can catalyze reactions in aqueous media under specific pH conditions, challenging the traditional view that it is unusable in the presence of water.[17][18]

Quantitative Data: Selected Reactions Catalyzed by Tin(IV) Chloride

Reaction Type	Substrate(s)	Product	Catalyst Loading	Conditions	Yield (%)
Esterification	Carboxylic Acid, Alcohol	Ester	Catalytic	100°C, Dioxane	>90%
Friedel-Crafts Acylation	Thiophene (B33073), Acetyl Chloride	2-Acetylthiophene	Stoichiometric	Varies	High
Anionotropic Rearrangement	1-Phenylprop-2-en-1-ol (B1595887)	Cinnamyl Alcohol	Catalytic	313.2 K, Tetramethylene Sulphone	(Rate constant: 305 dm³ mol⁻¹ s⁻¹)[19]
Cyclocondensation	5-Aminopyrazole, β-Ketoester	Pyrazolo[3,4-b]pyridine	Catalytic	Reflux, EtOH	High[20]
Indene Polymerization	Indene	Polyindene	Catalytic	-40°C, CH₂Cl₂	High[21]

Diagram: General Workflow for a SnCl₄-Catalyzed Reaction

Caption: A typical workflow for organic synthesis using SnCl₄ as a catalyst.

Experimental Protocol: SnCl₄-Catalyzed Friedel-Crafts Acylation of Thiophene

This protocol provides a general method for the acylation of an activated aromatic compound, using thiophene as an example.[1]

! Safety Precaution: Tin(IV) chloride is corrosive and reacts violently with moisture, releasing HCl gas.[13][16] All operations must be conducted in a well-ventilated fume hood using anhydrous solvents and under an inert atmosphere (e.g., nitrogen or argon). Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

1. Materials and Equipment:

• Anhydrous tin(IV) chloride (SnCl₄)

• Thiophene (freshly distilled)

• Acetyl chloride (freshly distilled)

• Anhydrous benzene (B151609) or dichloromethane (B109758) (as solvent)

• Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet/outlet

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

2. Reaction Procedure:

• Set up a flame-dried, three-necked round-bottom flask under a positive pressure of nitrogen.

• Add anhydrous benzene (e.g., 50 mL) to the flask via syringe.

• Cool the flask in an ice bath to 0°C.

• Carefully add anhydrous SnCl₄ (1.1 equivalents) to the stirred solvent via syringe.

• In a separate, dry dropping funnel, prepare a solution of acetyl chloride (1.0 equivalent) in a small amount of anhydrous benzene.

• Add the acetyl chloride solution dropwise to the cold SnCl₄ suspension over 15-20 minutes. A colored complex should form.

• After the addition is complete, add thiophene (1.0 equivalent) dropwise to the reaction mixture, ensuring the temperature remains below 10°C.

• Once the addition of thiophene is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by TLC.

3. Work-up and Purification:

• Upon completion, cool the reaction mixture again in an ice bath.

• Slowly and carefully quench the reaction by pouring the mixture over crushed ice containing concentrated HCl (e.g., 50 mL). This will hydrolyze the tin complexes.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with the reaction solvent (e.g., 2 x 25 mL benzene).

• Combine the organic layers and wash successively with water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude product (2-acetylthiophene) by vacuum distillation or silica gel column chromatography to obtain the final product.

References

• 1. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. BNT Chemicals | Tin Chloride [bnt-chemicals.com]
• 3. tin tetrachloride or stannic chloride supplier Distributor Manufacturer in Visakhapatnam india | Vizag Chemicals [vizagchemical.com]
• 4. kanademy.com [kanademy.com]
• 5. researchgate.net [researchgate.net]
• 6. bisleyinternational.com [bisleyinternational.com]
• 7. tandfonline.com [tandfonline.com]
• 8. incachem.com [incachem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. baerlocher.com [baerlocher.com]
• 11. Organotin Stabilisers - PVC [seepvcforum.com]
• 12. Tin(IV) Compounds as Photo-Stabilizers for Irradiated Surfaces of Poly(Vinyl Chloride) Films [mdpi.com]
• 13. Cas 7646-78-8,Tin tetrachloride | lookchem [lookchem.com]
• 14. Tin tetrachloride | 7646-78-8 [chemicalbook.com]
• 15. alfachemic.com [alfachemic.com]
• 16. newtopchem.com [newtopchem.com]
• 17. Lewis-acid catalyzed organic reactions in water. The case of AlCl(3), TiCl(4), and SnCl(4) believed to be unusable in aqueous medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Kinetic studies of Lewis acidity. Part 2. Catalysis by tin(IV) chloride, by some organotin(IV) chlorides, and by tin(II) chloride of the anionotropic rearrangement of 1-phenylprop-2-en-1-ol in tetramethylene sulphone solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 20. mdpi.com [mdpi.com]
• 21. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Tin(IV) Chloride-Catalyzed Cyclocondensation Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for a selection of cyclocondensation reactions catalyzed by tin(IV) chloride (SnCl₄). Tin(IV) chloride is a versatile and effective Lewis acid catalyst that promotes the formation of a wide variety of heterocyclic compounds, many of which are of significant interest in medicinal chemistry and drug development.[1][2] Its strong electrophilic character facilitates key bond-forming steps in the synthesis of complex molecular architectures.[2]

These notes are intended to serve as a practical guide for laboratory chemists, offering clear, step-by-step procedures and tabulated data to support the application of these reactions in a research and development setting.

Biginelli Reaction for the Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot, three-component cyclocondensation that provides efficient access to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). These heterocyclic scaffolds are present in numerous biologically active molecules, including antiviral, antitumor, antibacterial, and anti-inflammatory agents. Tin(IV) chloride has been demonstrated to be a powerful catalyst for this reaction, particularly under solvent-free conditions, leading to high yields and simple product isolation.

Reaction Principle

The reaction involves the condensation of an aldehyde, a β-ketoester (such as ethyl acetoacetate), and urea (B33335) or thiourea (B124793), catalyzed by SnCl₄. The proposed mechanism involves the initial formation of an acyliminium ion intermediate from the aldehyde and urea, which then undergoes nucleophilic attack by the enolate of the β-ketoester, followed by cyclization and dehydration to afford the DHPM product.

Biginelli Reaction Workflow

Quantitative Data Summary

The solvent-free, SnCl₄-catalyzed Biginelli reaction is effective for a wide range of substituted aromatic aldehydes with both urea and thiourea.

Entry	Aldehyde (Ar)	R	X	Time (min)	Yield (%)
1	C₆H₅	OEt	O	45	92
2	4-Cl-C₆H₄	OEt	O	30	95
3	4-MeO-C₆H₄	OEt	O	60	90
4	4-NO₂-C₆H₄	OEt	O	30	94
5	3-NO₂-C₆H₄	OEt	O	30	96
6	2-Cl-C₆H₄	OEt	O	90	85
7	C₆H₅	Me	O	45	90
8	4-Cl-C₆H₄	Me	O	30	92
9	C₆H₅	OEt	S	60	88
10	4-Cl-C₆H₄	OEt	S	45	92

Experimental Protocol

General Procedure for the Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones:

• In a round-bottom flask, combine the aromatic aldehyde (1 mmol), β-ketoester (1 mmol), urea or thiourea (1.5 mmol), and tin(IV) chloride pentahydrate (SnCl₄·5H₂O) (0.4 mmol).

• Heat the reaction mixture in an oil bath at 110-115°C for the time specified in the data table (typically 30-90 minutes). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add cold water to the flask and stir the mixture until a solid product precipitates.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol (B145695) to afford the pure 3,4-dihydropyrimidin-2(1H)-one.

Friedländer Annulation for the Synthesis of Tacrine (B349632) Analogues

The Friedländer annulation is a classical and straightforward method for the synthesis of quinoline (B57606) derivatives. Tin(IV) chloride has been employed as an effective Lewis acid catalyst in a one-pot synthesis of novel tacrine analogues, which are of interest as potential acetylcholinesterase (AChE) inhibitors for the treatment of Alzheimer's disease.[3]

Reaction Principle

This reaction involves the cyclocondensation of a 1-aryl-4-cyano-5-aminopyrazole with a β-ketoester. The SnCl₄ catalyst activates the carbonyl group of the β-ketoester, facilitating nucleophilic attack by the amino group of the pyrazole. Subsequent intramolecular cyclization and aromatization lead to the formation of the pyrazolo[3,4-b]pyridine core structure.[3]

Friedländer Annulation for Tacrine Analogues

Quantitative Data Summary

The SnCl₄-catalyzed Friedländer annulation provides good yields for a variety of substituted 1-aryl-4-cyano-5-aminopyrazoles and β-ketoesters. The reaction is typically carried out in a non-polar solvent such as toluene (B28343) under reflux conditions.[3]

Entry	R¹	R²	R³	Yield (%)
1	H	Me	Me	75
2	H	Me	Et	73
3	4-Cl	Me	Me	78
4	4-Cl	Me	Et	76
5	4-Me	Me	Me	72
6	4-Me	Me	Et	71
7	3-Cl	Me	Et	70
8	2-Cl	Me	Et	68
9	4-NO₂	Me	Et	65

Experimental Protocol

General Procedure for the Synthesis of Tacrine Analogues: [3]

• To a solution of the 1-aryl-4-cyano-5-aminopyrazole (1 mmol) and the β-ketoester (1.2 mmol) in anhydrous toluene (10 mL), add tin(IV) chloride (1.2 mmol).

• Reflux the reaction mixture for 3 hours, monitoring the progress by TLC.

• After completion, cool the mixture to room temperature and pour it into a 10% aqueous sodium hydroxide (B78521) solution.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to obtain the pure tacrine analogue.

(3+2) Annulation of Donor-Acceptor Cyclopropanes with Nitriles

Tin(IV) chloride promotes the (3+2) annulation of donor-acceptor cyclopropanes with nitriles, providing a diastereoselective route to highly substituted 5-vinyl-1-pyrroline derivatives. This transformation involves the Lewis acid-assisted formation of 1,5-dipolar intermediates from the cyclopropane (B1198618) and the nitrile, followed by cyclization.

Reaction Principle

The reaction is initiated by the interaction of the Lewis acidic SnCl₄ with the donor-acceptor cyclopropane, facilitating its ring-opening to form a 1,3-dipole. This intermediate is then trapped by a nitrile to form a 1,5-dipolar species, which undergoes a 5-exo-trig cyclization to yield the 1-pyrroline (B1209420) derivative.

(3+2) Annulation of Cyclopropanes with Nitriles

Quantitative Data Summary

The SnCl₄-mediated (3+2) annulation of trans-2-aroyl-3-styrylcyclopropane-1,1-dicarboxylates with various nitriles proceeds in a highly diastereoselective manner, affording the corresponding 5-vinyl-1-pyrroline derivatives in good to excellent yields.

Entry	R¹	R²	R³	R⁴	Yield (%)
1	H	H	H	Ph	86
2	H	H	H	4-Me-C₆H₄	88
3	H	H	H	4-MeO-C₆H₄	82
4	H	H	H	4-Cl-C₆H₄	80
5	Me	H	H	Ph	75
6	MeO	H	H	Ph	72
7	Cl	H	H	Ph	78
8	H	Me	H	Ph	70
9	H	H	Me	Ph	65
10	H	H	H	CH₃	60

Experimental Protocol

General Procedure for the Synthesis of 5-Vinyl-1-pyrroline Derivatives:

• To a stirred solution of the trans-2-aroyl-3-styrylcyclopropane-1,1-dicarboxylate (1.0 mmol) in dry dichloromethane (B109758) (10 mL) under a nitrogen atmosphere at 0 °C, add tin(IV) chloride (1.2 mmol).

• Stir the mixture for 10 minutes, then add the nitrile (1.5 mmol).

• Allow the reaction mixture to warm to room temperature and stir for the required time (typically 2-4 hours), monitoring the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the pure 5-vinyl-1-pyrroline derivative.

Aza-Acetalization for the Synthesis of 1,3-Benzoxazines

Tin(IV) chloride is an efficient Lewis acid catalyst for the aza-acetalization of aromatic aldehydes with o-arylaminomethyl phenols, leading to the synthesis of 2,3-diaryl-3,4-dihydro-2H-1,3-benzoxazines in good yields under mild conditions.[4] These compounds are of interest due to their potential biological activities.

Reaction Principle

The reaction proceeds through the SnCl₄-catalyzed condensation of an o-arylaminomethyl phenol (B47542) with an aromatic aldehyde. The Lewis acid activates the aldehyde carbonyl group towards nucleophilic attack by the secondary amine, followed by intramolecular cyclization involving the phenolic hydroxyl group to form the 1,3-benzoxazine ring.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. jk-sci.com [jk-sci.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Safe handling and storage of anhydrous tin tetrachloride

Technical Support Center: Anhydrous Tin Tetrachloride

This guide provides essential safety information, troubleshooting advice, and handling protocols for the use of anhydrous tin tetrachloride (SnCl₄) in research and development settings.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with anhydrous tin tetrachloride?

A1: Anhydrous tin tetrachloride is a corrosive substance that can cause severe skin burns and eye damage.[1][2] It is harmful if inhaled and may cause respiratory irritation.[1][2] The vapor is heavier than air and can accumulate in low-lying areas.[3] It reacts violently with water and moist air, producing corrosive hydrogen chloride gas.[3][4][5][6]

Q2: What personal protective equipment (PPE) is required when handling anhydrous tin tetrachloride?

A2: A comprehensive list of required PPE includes:

• Eye Protection: Chemical goggles or a face shield are necessary. Contact lenses should not be worn.[1]

• Hand Protection: Neoprene or nitrile rubber gloves are recommended.[1]

• Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][7]

• Respiratory Protection: Use a respirator if there is a risk of inhalation.[1] A chemical protection suit, including self-contained breathing apparatus, may be necessary for large spills or emergencies.[3][7]

Q3: How should anhydrous tin tetrachloride be stored?

A3: Proper storage is crucial for safety. Key storage requirements include:

• Container: Keep the container tightly closed and in a well-ventilated place.[1][3][7] The packaging should be airtight and unbreakable.[3]

• Conditions: Store in a dry, cool, and well-ventilated area, away from heat and direct sunlight.[2][8] It should be stored under an inert gas as it is sensitive to air and moisture.

• Compatibility: Store separately from incompatible materials such as acids, bases, oxidizers, water, alcohols, and certain metals.[1][2][4][9]

Q4: What should I do in case of a spill?

A4: In the event of a spill, evacuate the area immediately.[3][7] For small spills, cover with a dry, non-combustible absorbent material like sand or earth, and then collect it into a loosely covered plastic container for disposal.[10] Do not use water on the spill itself, as it will react violently.[6][10] Ensure the cleanup crew is equipped with the proper PPE.[1]

Q5: What is the proper first aid procedure for exposure to anhydrous tin tetrachloride?

A5:

• Inhalation: Move the victim to fresh air and keep them at rest. Seek immediate medical attention.[1][3]

• Skin Contact: Immediately wash the affected area with plenty of soap and water and seek immediate medical attention.[1] Remove contaminated clothing.[1]

• Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact lenses if present and easy to do. Continue rinsing and get immediate medical attention.[3][7]

• Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[3][7]

Troubleshooting Guides

Issue: A white fume is observed when opening a container of anhydrous tin tetrachloride.

• Cause: The fuming is likely due to the reaction of anhydrous tin tetrachloride with moisture in the air, producing hydrochloric acid fumes.[4][6]

• Solution: Handle the material in a fume hood or a glove box with a dry atmosphere. Ensure the container is sealed tightly when not in use.

Issue: The material appears discolored or contains solid precipitates.

• Cause: This could indicate contamination or decomposition, possibly from exposure to moisture or incompatible materials.

• Solution: Do not use the material if its integrity is questionable. Dispose of it according to your institution's hazardous waste guidelines.

Issue: A container of anhydrous tin tetrachloride has been compromised (e.g., cracked or leaking).

• Cause: Improper handling or storage can lead to container damage.

• Solution: Immediately evacuate the area and follow the spill cleanup procedures outlined in the FAQs. Do not attempt to handle the damaged container without appropriate PPE.

Quantitative Data Summary

Property	Value	Source
Chemical Formula	SnCl₄	[1]
Appearance	Colorless or slightly yellow fuming liquid	[3][11]
Odor	Pungent, acrid	[3][11]
Boiling Point	114 °C (237 °F)	[2]
Melting Point	-33 °C (-27 °F)	[2]
Vapor Density (air=1)	9.0	[3]
OSHA PEL (as TWA)	2 mg/m³	[3]

Standard Operating Procedures

Handling Anhydrous Tin Tetrachloride

• Preparation:

  • Ensure a safety shower and eyewash station are readily accessible.[1]

  • Work in a well-ventilated fume hood.

  • Don all required personal protective equipment (PPE) as outlined in the FAQs.

• Dispensing:

  • Handle under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with air and moisture.

  • Use clean, dry, and compatible dispensing tools (e.g., glass or PTFE).

  • Keep the primary container sealed as much as possible.

• Post-Handling:

  • Tightly seal the container immediately after use.

  • Clean any contaminated surfaces with an appropriate neutralizing agent.

  • Wash hands thoroughly with soap and water after handling.[1]

  • Properly dispose of any contaminated materials as hazardous waste.

Storage of Anhydrous Tin Tetrachloride

• Container Management:

  • Ensure the container is properly labeled with the chemical name and hazard warnings.

  • Inspect containers regularly for any signs of damage or leaks.

• Storage Location:

  • Store in a designated corrosives cabinet.

  • The storage area must be cool, dry, and well-ventilated.[1][2][7]

  • Ensure the storage area is separate from incompatible materials.[1][3][9]

Visual Guides

Caption: Workflow for the safe handling of anhydrous tin tetrachloride.

Caption: Emergency response procedure for an anhydrous tin tetrachloride spill.

References

• 1. gelest.com [gelest.com]
• 2. Stannic Chloride Anhydrous or Tin Chloride Anhydrous Manufacturers [mubychem.com]
• 3. ICSC 0953 - TIN(IV) CHLORIDE (ANHYDROUS) [chemicalsafety.ilo.org]
• 4. Cas 7646-78-8,Tin tetrachloride | lookchem [lookchem.com]
• 5. Tin tetrachloride | 7646-78-8 [chemicalbook.com]
• 6. STANNIC CHLORIDE, ANHYDROUS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. chemical.ushazmatrentals.com [chemical.ushazmatrentals.com]
• 10. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. Tin tetrachloride | SnCl4 | CID 24287 - PubChem [pubchem.ncbi.nlm.nih.gov]

Tin tetrachloride reaction quenching and workup procedures

This center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tin tetrachloride (SnCl₄).

Troubleshooting Guides

Issue 1: Formation of Intractable Emulsions or Precipitates During Aqueous Workup

Question: I quenched my reaction containing SnCl₄ with water or a basic solution (like saturated sodium bicarbonate), and now I have a thick, unfilterable precipitate or a persistent emulsion. How can I resolve this?

Answer:

This is a common issue when quenching reactions containing tin tetrachloride. The reaction of SnCl₄ with water is highly exothermic and produces tin(IV) oxide (SnO₂) and hydrochloric acid (HCl).[1][2][3] In a basic medium, this forms hydrated tin oxides or tin hydroxides, which are often gelatinous and difficult to handle.[4][5]

Troubleshooting Steps:

• Dilution & Cooling: Ensure the reaction mixture is significantly diluted with an appropriate organic solvent before quenching. The quenching process should be done slowly and with vigorous stirring in an ice bath to manage the exotherm.[2][6][7]

• Filtration through Celite: If a fine precipitate has formed that clogs filter paper, filter the entire mixture (both organic and aqueous layers) through a pad of Celite®. This is particularly effective for removing the solid tributyltin fluoride (B91410) (Bu₃SnF) precipitate that can form at the organic/aqueous interface during a potassium fluoride (KF) wash.

• Acidification: If the precipitate is a tin hydroxide (B78521) formed under basic or neutral conditions, careful acidification of the aqueous layer with dilute HCl can sometimes help dissolve the solids by converting them to soluble tin chloride species.[8] This should be done cautiously as it may affect acid-sensitive functional groups on your desired product.

• Basification: Conversely, tin(IV) hydroxide is amphoteric and can dissolve in excess strong base to form stannates. Adding concentrated NaOH solution might dissolve the precipitate.

• Alternative Workup (KF Wash): For reactions where tin is a byproduct (e.g., Stille couplings), a wash with aqueous potassium fluoride (KF) is a standard method to remove tin residues. This precipitates tin compounds as insoluble fluorides, which can be easier to filter.

Issue 2: Incomplete Removal of Tin Byproducts After Workup

Question: I've performed a standard aqueous workup, but my product is still contaminated with tin residues according to NMR or mass spectrometry. How can I improve the purification?

Answer:

Tin byproducts can be challenging to remove completely due to their varying polarities. Several specialized techniques can be employed for more effective purification.

Troubleshooting and Optimization:

• Potassium Fluoride (KF) Wash: This is a highly effective method. Multiple washes with a 1M or saturated aqueous KF solution may be necessary. Shaking the separatory funnel for at least a minute for each wash ensures complete precipitation of tin fluorides.

• Chromatography on Modified Silica (B1680970) Gel:

  • Triethylamine-Treated Silica: For non-polar compounds, co-elution with tin byproducts is common. Running column chromatography on silica gel that has been pre-treated with 2-5% triethylamine (B128534) in the eluent can effectively remove tributyltin halides.[9][10]

  • Potassium Carbonate/Silica Gel: Using a stationary phase of 10% (w/w) anhydrous potassium carbonate in silica gel has been shown to be effective.[9]

• Acidic Extraction: Washing the organic layer with a 5% oxalic acid solution or dilute HCl can selectively extract organotin compounds into the aqueous phase.

• Chemical Conversion: If you suspect the presence of tin hydrides (e.g., Bu₃SnH) or ditins (e.g., Bu₃SnSnBu₃), pre-treating the crude mixture with iodine (I₂) will convert them to tin iodides. These are more readily removed by a subsequent KF wash.

Frequently Asked Questions (FAQs)

Q1: What is the white fume I see when tin tetrachloride is exposed to air?

A1: Tin tetrachloride is a hygroscopic liquid that fumes on contact with atmospheric moisture.[1][2][11][12] The white fumes are a combination of hydrochloric acid (HCl) aerosol and fine particles of tin(IV) oxide (SnO₂), formed from the rapid hydrolysis of SnCl₄ with water vapor in the air.[1][2][3]

Q2: What are the safest and most effective ways to quench a reaction containing SnCl₄?

A2: The safest method involves slow addition of the reaction mixture to a vigorously stirred, cold quenching solution. The choice of quenching agent depends on the reaction scale and the stability of your product.

Quenching Agent	Procedure	Pros	Cons
Ice/Water	Slowly add the reaction mixture to a beaker of crushed ice or cold water with vigorous stirring.	Simple and effective for hydrolyzing SnCl₄.	Highly exothermic; can form gelatinous precipitates of tin oxides/hydroxides that are hard to filter.
Saturated NaHCO₃ / Ice	Pour the reaction mixture into a separatory funnel containing saturated aqueous sodium bicarbonate and ice.[2]	Neutralizes the HCl byproduct, which can be beneficial for acid-sensitive products.	Generates CO₂ gas (pressure buildup) and voluminous white precipitates.[2]
Isopropanol (B130326)/Alcohols	Slowly add the reaction mixture to cold isopropanol or another alcohol.	Can be less vigorous than quenching with water. Forms soluble tin alkoxides.	The resulting tin species are still present in the solution and require subsequent removal.

Q3: What are the optimal conditions for precipitating tin(IV) hydroxide?

A3: To precipitate tin(IV) hydroxide (Sn(OH)₄) from an aqueous solution, the pH should be adjusted to a range of 8-10 using a base like sodium hydroxide or ammonia.[5] The precipitation is typically carried out at temperatures between 25°C and 40°C. Higher temperatures can cause dehydration of the hydroxide to form tin(IV) oxide (SnO₂).[5]

Q4: My reaction is performed on a large scale. What are the key safety considerations for quenching?

A4: For large-scale reactions, managing the heat generated during the quench is critical.[11][13]

• Reactor Type: Use a jacketed reactor with good cooling capacity and a robust overhead stirrer.

• Reverse Addition: Slowly add the quenching solution (e.g., cold water) to the reaction mixture, rather than the other way around. This allows for better control of the temperature of the bulk mixture.

• Inert Atmosphere: Maintain an inert atmosphere (e.g., nitrogen or argon) during the quench to prevent exposure to moist air.

• Ventilation: Ensure adequate ventilation to handle any HCl fumes that may be produced.

Q5: How should I dispose of tin-containing waste?

A5: Tin-containing waste should be treated as hazardous.

• Neutralization: Small spills of SnCl₄ can be cautiously neutralized with soda ash (sodium carbonate) or lime.[9][14]

• Collection: Collect all tin-containing aqueous and solid waste in appropriately labeled, sealed containers.

• Disposal: Dispose of the waste through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal company.[9][15][16] Do not pour tin waste down the drain.[9][15][16]

Experimental Protocols

Protocol 1: Quenching with Saturated Sodium Bicarbonate and Ice

This protocol is adapted from a procedure used in a Friedel-Crafts type reaction.[2]

• Preparation: Prepare a 1-L separatory funnel containing 250 mL of saturated aqueous sodium bicarbonate and 200 g of ice.

• Quenching: After the reaction is complete, cool the reaction mixture to room temperature. Slowly and carefully pour the reaction mixture into the prepared separatory funnel.

• Observation: A voluminous white precipitate will appear.[2]

• Extraction: Add an appropriate organic solvent (e.g., 200 mL of ethyl acetate). Cautiously swirl the funnel to mix the layers, venting frequently to release the pressure from CO₂ evolution.

• Separation: Allow the layers to separate. The white precipitate will likely be in the aqueous layer or at the interface. Drain the aqueous layer.

• Further Extraction: Extract the aqueous layer again with the organic solvent (e.g., 2 x 100 mL of ethyl acetate).

• Washing and Drying: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

Protocol 2: Removal of Tin Byproducts using Aqueous Potassium Fluoride (KF)

This is a general procedure for removing organotin byproducts.

• Dilution: After the reaction is complete, dilute the mixture with a suitable organic solvent like diethyl ether or ethyl acetate.

• Aqueous Wash: Transfer the diluted mixture to a separatory funnel and wash it 2-3 times with an equal volume of 1M aqueous potassium fluoride (KF).

• Shaking: For each wash, shake the separatory funnel vigorously for at least 1 minute. A solid precipitate of tin fluoride may form at the interface.

• Filtration (if necessary): If a significant precipitate forms and hinders separation, filter the entire biphasic mixture through a pad of Celite®. Return the filtrate to the separatory funnel and separate the layers.

• Final Wash and Drying: Wash the organic phase once with brine, dry it over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. orgsyn.org [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Cas 7646-78-8,Tin tetrachloride | lookchem [lookchem.com]
• 5. Tin hydroxide (Sn(OH)4), (T-4)- | 12054-72-7 | Benchchem [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. reddit.com [reddit.com]
• 8. Tin(II) hydroxide - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. Workup [chem.rochester.edu]
• 11. US6001323A - Process for preparing tin tetrachloride - Google Patents [patents.google.com]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. CN85108523A - The preparation method of high-purity tin chloride - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Purification of Commercial Tin Tetrachloride

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for the purification of commercial tin tetrachloride (SnCl₄). It is designed for researchers, scientists, and drug development professionals who require high-purity SnCl₄ for their work.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of tin tetrachloride.

Problem	Possible Cause(s)	Recommended Solution(s)
Product is yellow or discolored after distillation.	Presence of dissolved chlorine (Cl₂).	Add a small amount of metallic tin foil or powder to the distillation flask and reflux before distillation. The tin will react with the free chlorine.[1]
Contamination with metallic impurities such as iron (III) chloride (FeCl₃).	Reflux the tin tetrachloride with copper turnings or mercury before distillation. These metals can help remove colored impurities.
Fuming is observed during handling and transfer.	Exposure to atmospheric moisture. Tin tetrachloride reacts with water to form hydrochloric acid (HCl) and tin oxides.[2]	All handling of anhydrous tin tetrachloride should be performed under an inert atmosphere (e.g., nitrogen or argon) in a glove box or using Schlenk line techniques. Ensure all glassware is thoroughly dried before use.
The distillation rate is too slow.	Inadequate heating.	The heating bath temperature should be set approximately 20-30°C higher than the boiling point of tin tetrachloride (114°C).[3]
Insufficient insulation of the distillation column.	Wrap the distillation column with glass wool or aluminum foil to minimize heat loss.[4]
Bumping or uneven boiling during distillation.	Lack of boiling chips or a stir bar.	Add a few boiling chips or a magnetic stir bar to the distillation flask before heating to ensure smooth boiling.
Low recovery of purified product.	Hold-up in the distillation column, especially with longer columns.	Use a distillation column with appropriate efficiency for the separation. For highly pure starting material, a shorter path distillation may be sufficient.
Loss of volatile product.	Ensure all joints in the distillation apparatus are well-sealed. Use a chilled receiver to improve condensation of the distillate.
Product appears cloudy after purification.	Partial hydrolysis due to residual moisture.	Dry the tin tetrachloride with a suitable drying agent like phosphorus pentoxide (P₂O₅) followed by decantation or filtration before distillation.[5]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial tin tetrachloride?

A1: Common impurities include dissolved free chlorine, water, which leads to the formation of hydrochloric acid and tin oxychlorides, sulfur dioxide, and various metal chlorides such as iron (III) chloride, lead (II) chloride, and antimony (V) chloride.

Q2: Why is my tin tetrachloride fuming?

A2: Tin tetrachloride is highly hygroscopic and reacts rapidly with moisture in the air to produce fumes of hydrochloric acid and tin(IV) oxide.[2] This is a characteristic property of anhydrous tin tetrachloride.

Q3: How can I remove dissolved chlorine from my tin tetrachloride?

A3: A common and effective method is to add a small amount of metallic tin (as foil or powder) to the tin tetrachloride and reflux the mixture. The tin will react with the excess chlorine to form more tin tetrachloride. The purified product can then be separated by distillation.[1]

Q4: What is the best way to dry tin tetrachloride?

A4: For rigorous drying, phosphorus pentoxide (P₂O₅) is an effective drying agent. The tin tetrachloride can be stirred over P₂O₅ and then either decanted or distilled.[5] All drying operations must be conducted under anhydrous conditions.

Q5: What are the key safety precautions when working with tin tetrachloride?

A5: Tin tetrachloride is corrosive and reacts violently with water.[2] It is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6][7][8][9][10] All manipulations should be carried out under an inert, anhydrous atmosphere to prevent fuming and hydrolysis.

Q6: Can I use a standard distillation setup for purifying tin tetrachloride?

A6: Yes, a standard fractional distillation apparatus can be used. However, due to the corrosive nature of tin tetrachloride, it is crucial to ensure that all glassware is free of defects and that all joints are properly sealed to prevent leaks and exposure to the atmosphere. The apparatus must be thoroughly dried before use.

Data Presentation

The following table summarizes the reduction of metallic impurities in tin tetrachloride achieved through high-temperature rectification.

Table 1: Impurity Content in Tin Tetrachloride Before and After Rectification (in wt % x 10⁴)

Impurity	After Synthesis	Head Fraction	Main Fraction	Still Residue
Al	45	15	2	10
Fe	60	10	<1.0	5
Pb	120	20	2	5
Cu	30	2	<0.5	<0.5
Ni	10	3	<0.5	<0.5
Cr	5	<1.0	<0.5	<0.5
Bi	20	5	<1.0	3
Ge	20	18	<0.5	<0.5
Ca	6	2	<1.0	4
Mg	5	<1.0	<1.0	2
Data adapted from a study on the deep purification of tin tetrachloride.

Experimental Protocols

Protocol 1: Purification of Tin Tetrachloride by Fractional Distillation

Objective: To remove non-volatile impurities and impurities with significantly different boiling points from commercial tin tetrachloride.

Materials:

• Commercial tin tetrachloride

• Boiling chips or magnetic stir bar

• Anhydrous calcium chloride (for drying tubes)

• Heating mantle

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer adapter

• Condenser

• Receiving flask

• All glassware must be oven-dried before assembly.

Procedure:

• Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are well-sealed. Attach drying tubes to any openings to protect the system from atmospheric moisture.

• Place a magnetic stir bar or boiling chips in the round-bottom flask.

• Under an inert atmosphere (if possible), charge the round-bottom flask with the commercial tin tetrachloride to no more than two-thirds of its volume.

• Begin circulating cooling water through the condenser.

• Turn on the heating mantle and slowly raise the temperature. The heating mantle should be set to a temperature about 20-30°C above the boiling point of SnCl₄ (114°C).[3]

• Observe the condensation ring as it slowly rises up the fractionating column. Adjust the heating rate to maintain a slow and steady distillation rate (approximately 1-2 drops per second).

• Discard the initial small fraction (forerun), which may contain more volatile impurities.

• Collect the main fraction that distills at a constant temperature (around 114°C).

• Stop the distillation when the temperature begins to drop or rise significantly, or when only a small amount of residue remains in the distillation flask. Do not distill to dryness.

• Allow the apparatus to cool completely before disassembling.

• Store the purified tin tetrachloride in a tightly sealed, dry container under an inert atmosphere.

Protocol 2: Removal of Free Chlorine using Metallic Tin

Objective: To remove dissolved free chlorine from tin tetrachloride.

Materials:

• Commercial tin tetrachloride containing free chlorine

• Metallic tin foil or powder

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Distillation apparatus (as described in Protocol 1)

• All glassware must be oven-dried.

Procedure:

• Place a magnetic stir bar and a small amount of tin foil (a few small pieces) into the round-bottom flask.

• Under an inert atmosphere, add the tin tetrachloride to the flask.

• Assemble the reflux apparatus in a fume hood, ensuring the condenser is supplied with cooling water and a drying tube is placed at the top.

• Heat the mixture to a gentle reflux and maintain for 1-2 hours. The disappearance of the yellow color is an indication of the removal of free chlorine.

• Turn off the heat and allow the mixture to cool to room temperature.

• Reconfigure the apparatus for fractional distillation as described in Protocol 1.

• Carefully distill the tin tetrachloride, leaving the excess tin and any non-volatile products in the distillation flask.

• Collect the purified, colorless tin tetrachloride and store it under anhydrous, inert conditions.

Mandatory Visualization

Caption: Workflow for the purification of commercial tin tetrachloride.

Caption: Troubleshooting logic for common issues in tin tetrachloride purification.

References

• 1. quora.com [quora.com]
• 2. Tin tetrachloride | SnCl4 | CID 24287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. How To [chem.rochester.edu]
• 4. Purification [chem.rochester.edu]
• 5. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 6. gelest.com [gelest.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. chemos.de [chemos.de]
• 9. ICSC 0953 - TIN(IV) CHLORIDE (ANHYDROUS) [chemicalsafety.ilo.org]
• 10. carlroth.com [carlroth.com]

Technical Support Center: Managing SnCl₄ Reactions with Water

This guide is intended for researchers, scientists, and drug development professionals. It provides detailed technical information, troubleshooting advice, and safety protocols for managing the highly exothermic reaction between tin(IV) chloride (SnCl₄) and water.

Frequently Asked Questions (FAQs)

Q1: What occurs when tin(IV) chloride (SnCl₄) is mixed with water? A1: Tin(IV) chloride reacts vigorously and exothermically with water in a process called hydrolysis.[1] This reaction produces dense white fumes, which are a combination of hydrochloric acid (HCl) and hydrated tin compounds.[1][2] The final products are typically hydrated tin(IV) oxide (SnO₂·nH₂O), which is a white precipitate, and a significant amount of hydrochloric acid.[3] The reaction is rapid and releases considerable heat.[4][5]

Q2: What are the primary hazards associated with the SnCl₄ and water reaction? A2: The main hazards are:

• Strong Exothermic Reaction: The reaction generates significant heat, which can cause boiling and splashing if not controlled.[5] This heat can also increase the concentration of hazardous fumes in the air.[5]

• Corrosive Nature: SnCl₄ itself is corrosive to metals and tissue.[5]

• Toxic Fumes: The hydrolysis reaction produces corrosive hydrogen chloride (HCl) gas, which can cause severe irritation and burns to the respiratory tract, skin, and eyes.[2][3][6]

• Pressure Buildup: If the reaction is performed in a closed or inadequately vented container, the rapid production of HCl gas can lead to a dangerous pressure buildup.

Q3: What is the white precipitate that forms during the reaction? A3: The white precipitate is hydrated tin(IV) oxide (SnO₂·nH₂O), sometimes referred to as stannic acid or metastannic acid.[7] It is the end product of the stepwise hydrolysis of SnCl₄.[7]

Q4: How can I prepare an aqueous solution of SnCl₄ without immediate precipitation? A4: To create a stable solution, the hydrolysis equilibrium must be shifted. This can be achieved by dissolving the SnCl₄ in a chilled, aqueous solution already containing hydrochloric acid.[4] The excess chloride ions and acidic conditions inhibit the formation of insoluble tin oxides. Always add the SnCl₄ slowly to the acid solution, never the other way around.

Q5: What personal protective equipment (PPE) is required when handling SnCl₄? A5: A comprehensive set of PPE is mandatory. This includes:

• Eye and Face Protection: Tightly fitting safety goggles and a full-face shield (minimum 8 inches).[8]

• Gloves: Chemically resistant gloves (e.g., butyl rubber or Viton™). Always check the manufacturer's compatibility chart and inspect gloves before use.[8]

• Protective Clothing: A chemical-resistant lab coat or a full protective suit.[8]

• Respiratory Protection: All handling of anhydrous SnCl₄ should be done in a certified chemical fume hood. If there is a risk of exposure above permissible limits, a NIOSH-approved respirator with appropriate cartridges for acid gases should be used.[7]

Troubleshooting Guide

Issue: The reaction is too vigorous, and the temperature is rising uncontrollably.

• Immediate Action: If safe to do so, immediately slow or stop the addition of the reagent. Ensure the reaction vessel is still securely in its cooling bath (e.g., ice-water bath). Do not seal the container.

• Prevention: This issue is typically caused by adding the reagent too quickly or inadequate cooling. Always add SnCl₄ dropwise or in very small portions with vigorous stirring. Use a larger-than-necessary cooling bath to provide a sufficient thermal sink.

Issue: A large amount of white smoke/fumes is being generated.

• Immediate Action: Ensure the fume hood sash is at the lowest practical working height to maximize airflow and containment. Do not place your head inside the fume hood.

• Explanation: SnCl₄ is a fuming liquid that reacts with moisture in the air.[1] The reaction with bulk water will generate significantly more fumes due to the production of HCl gas.[2] This is expected, but excessive fuming indicates a very rapid reaction rate.

• Prevention: Maintain a dry, inert atmosphere (e.g., nitrogen or argon) over the reaction if possible. Reduce the rate of addition to control the rate of HCl evolution.

Issue: A thick, un-stirrable white precipitate has formed, stalling the reaction.

• Immediate Action: Stop the addition of reagents. Try to add a small amount of concentrated hydrochloric acid to see if the precipitate redissolves, but be cautious as this may also be exothermic.

• Explanation: This occurs when the local concentration of water is too high, leading to rapid and complete hydrolysis to insoluble SnO₂.[3]

• Prevention: For reactions where a solution is desired, use the reverse addition method: add the SnCl₄ slowly to the cold water or aqueous solution. For quenching, add the SnCl₄ mixture to a large volume of the quenching solution. Vigorous stirring is essential to ensure rapid dispersion and prevent localized high concentrations.

Quantitative Data: Reaction Thermodynamics

The hydrolysis of tin(IV) chloride is a highly exothermic process. The overall reaction and its calculated enthalpy change are shown below.

Reaction: SnCl₄(l) + 2H₂O(l) → SnO₂(s) + 4HCl(aq)

Parameter	Value	Notes
Standard Enthalpy of Reaction (ΔH°ᵣₓₙ)	-166.6 kJ/mol	This value indicates a significant release of heat. Calculated using standard enthalpies of formation. The actual heat released can vary with concentration and temperature.
Effect of Temperature	Increased T accelerates reaction	While SnCl₄ is soluble in cold water, it decomposes more rapidly in hot water, leading to a faster and potentially less controllable release of heat.
Acidity Generation	~3.5 H⁺ per Sn⁴⁺ ion	At temperatures above 60°C, the hydrolysis of SnCl₄ produces approximately 3.5 moles of acidic protons for every mole of SnCl₄, creating a highly acidic medium.

Experimental Protocol: Controlled Quenching of SnCl₄

This protocol describes a safe method for quenching (neutralizing) a small quantity of anhydrous tin(IV) chloride.

1. Safety Precautions:

• This procedure must be performed in a certified chemical fume hood.

• Full PPE (face shield, safety goggles, chemical-resistant gloves, lab coat) is required.

• An emergency safety shower and eyewash station must be accessible.[7]

• Ensure a neutralizing agent for acid spills (e.g., sodium bicarbonate) is readily available.

2. Reagents and Equipment:

• Anhydrous SnCl₄

• Isopropanol (B130326)

• Deionized Water

• Sodium Bicarbonate (Saturated Aqueous Solution)

• Reaction flask (sized to be no more than 1/3 full at the end of the procedure)

• Addition funnel

• Stir plate and magnetic stir bar

• Large ice-water bath

• Thermometer

3. Procedure:

• Place the reaction flask, containing a stir bar and a thermometer, in the ice-water bath on the stir plate.

• Add a volume of isopropanol to the flask that is at least 10 times the volume of the SnCl₄ to be quenched. Begin stirring.

• Load the anhydrous SnCl₄ into the addition funnel.

• Slowly add the SnCl₄ dropwise from the addition funnel into the stirring, chilled isopropanol.

• Monitor the temperature closely. Maintain the internal temperature below 20°C. If the temperature rises rapidly, stop the addition immediately and wait for it to cool.

• After the SnCl₄ addition is complete, continue stirring the mixture in the ice bath for 20-30 minutes.

• Next, slowly add deionized water to the mixture, again monitoring the temperature to keep it below 20°C. You may observe some fuming as HCl is produced.

• Once the addition of water is complete, the reaction can be fully neutralized. Slowly and carefully add saturated sodium bicarbonate solution until gas evolution (CO₂) ceases. Be cautious of foaming.

• The final neutralized solution can be disposed of as hazardous waste according to your institution's guidelines.

Visualizations

Caption: Troubleshooting workflow for common issues during SnCl₄ hydrolysis.

References

• 1. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Solved SnCl4 is rapidly hydrolyzed, reacting with water | Chegg.com [chegg.com]
• 4. chlorates.exrockets.com [chlorates.exrockets.com]
• 5. you-iggy.com [you-iggy.com]
• 6. zenodo.org [zenodo.org]
• 7. m.youtube.com [m.youtube.com]
• 8. escholarship.org [escholarship.org]

Technical Support: Optimizing Tin Tetrachloride (SnCl4) Synthesis

This guide provides researchers, scientists, and drug development professionals with essential information for optimizing the temperature during the synthesis of anhydrous tin tetrachloride (SnCl4). It includes frequently asked questions, a troubleshooting guide, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing anhydrous tin tetrachloride?

A1: The most common method for preparing anhydrous tin tetrachloride is the direct reaction of metallic tin with dry chlorine gas.[1][2] The reaction is highly exothermic and requires careful temperature control.[1][3]

Q2: What is the optimal temperature range for this reaction?

A2: The reaction between chlorine gas and tin can be initiated by gently heating the tin, and proceeds best with molten tin.[4] A reaction zone temperature of approximately 70°C to 130°C is often cited.[5][6] One specific industrial process notes that the reaction proceeds well at 115°C.[7]

Q3: Why is temperature control so critical in SnCl4 synthesis?

A3: Temperature control is crucial for several reasons:

• Reaction Rate: The reaction is very exothermic.[1][3] Once initiated, the reaction can accelerate rapidly, leading to a "tin chlorine fire," which can be difficult to control.[4]

• Safety: Uncontrolled temperature increases can lead to over-pressurization of the reaction vessel and potential damage to the equipment, creating a risk of releasing toxic chlorine gas and corrosive tin tetrachloride.[3][5]

• Product Purity: Maintaining the optimal temperature helps to prevent the volatilization of impurities and ensures a steady distillation of the SnCl4 product as it forms.[4]

Q4: What are the key physical properties of tin tetrachloride?

A4: Anhydrous tin tetrachloride is a colorless, fuming liquid that is highly sensitive to moisture.[1][7] It fumes in the air, reacting with atmospheric water to produce hydrochloric acid vapor and tin(IV) oxide.[1][4]

Property	Value
Molar Mass	260.50 g/mol (anhydrous)[7]
Melting Point	-34.07 °C[1]
Boiling Point	114.15 °C[1][7]
Density	2.226 g/cm³[7]

Q5: Can I prepare anhydrous SnCl4 from its hydrated form (SnCl4·5H2O)?

A5: No, this is not a practical method. Heating the pentahydrate does not yield the anhydrous form; instead, it decomposes, releasing hydrogen chloride and leaving behind tin(IV) oxide.[1][8] Anhydrous SnCl4 must be prepared under water-free conditions.[8]

Experimental Protocol: Synthesis of SnCl4 from Tin and Chlorine

This protocol describes the laboratory-scale synthesis of anhydrous tin tetrachloride by direct chlorination of metallic tin.

Objective: To synthesize anhydrous tin tetrachloride (SnCl4).

Materials:

• Granulated Tin (Sn) metal[9]

• Dry Chlorine (Cl2) gas

• Concentrated Sulfuric Acid (H2SO4) for drying chlorine gas[4]

• Ice[9][10]

Equipment:

• Chlorine gas generator

• Gas washing bottle or drying tube[1]

• Round-bottom flask or tubulated retort[4][9]

• Condenser[4][9]

• Receiving flask (e.g., Woulff bottle)[9][10]

• Heating mantle or hot plate[4]

• Distillation apparatus[10]

• Fume hood

Procedure:

• Apparatus Setup: Assemble the reaction apparatus in a fume hood. The setup consists of a chlorine gas source connected via a drying tube (containing a desiccant like calcium chloride or bubbled through concentrated sulfuric acid) to a reaction flask containing the tin metal.[1][4] The reaction flask is fitted with a condenser, which leads to a receiving flask cooled in an ice-water bath to condense the volatile SnCl4.[9][10] Ensure all glassware is flame-dried to remove any moisture, as the reaction is highly moisture-sensitive.[4]

• Initiating the Reaction: Place granulated tin into the reaction flask.[9] Gently heat the tin to preheat it.[4] For best results, the tin should be molten.[4]

• Chlorination: Begin a slow and steady stream of dry chlorine gas into the reaction flask. The chlorine will react exothermically with the tin, often creating a "tin chlorine fire," indicating a vigorous reaction.[1][4] Tin tetrachloride will begin to form and distill.[4]

• Temperature Management: The reaction is exothermic, and the heat generated is often sufficient to sustain the reaction and distill the product.[11] The goal is to maintain a steady reaction rate. If the reaction becomes too vigorous, reduce the chlorine flow rate and/or remove the external heat source.[4] The reaction proceeds best when the tin is molten and the chlorine flow sustains the "fire."[4]

• Product Collection: The tin tetrachloride vapor (boiling point ~114°C) passes into the condenser, liquefies, and is collected in the chilled receiving flask.[7][9]

• Purification (Optional but Recommended): The crude product may be contaminated with dissolved chlorine.[4] It can be purified by fractional distillation.[9][10] Adding a small amount of tinfoil to the distillation flask can help remove excess free chlorine.[9]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Insufficient temperature to initiate the reaction. 2. Chlorine gas flow is too low or blocked. 3. Passivation layer (oxide) on the tin surface.	1. Gently heat the tin metal until the reaction begins; molten tin reacts best.[4] 2. Check the chlorine generator and tubing for blockages and ensure a steady, controlled flow.[4] 3. Use pure, clean granulated tin.[9]
Reaction is Too Vigorous / Uncontrolled	1. Chlorine flow rate is too high. 2. The exothermic nature of the reaction is causing a thermal runaway.[3]	1. Immediately reduce or stop the chlorine gas flow.[4] 2. Remove any external heating source. Use an ice bath to cool the reaction flask if necessary.[4]
Low Product Yield	1. Loss of volatile SnCl4 product with the excess chlorine gas stream.[4] 2. Incomplete reaction of the tin metal.	1. Ensure the condenser is efficient and the receiving flask is well-chilled in an ice-water bath to maximize condensation.[9][10] 2. Continue the chlorine flow until all the tin has been consumed.[4] Adjust heating to keep the remaining tin molten.
Product is Yellow or Discolored	1. Dissolved excess chlorine gas in the SnCl4.[4] 2. Impurities from the tin source (e.g., iron, antimony, arsenic).[11][12]	1. Purify the product by fractional distillation. Adding tin foil or turnings to the distillation flask will react with and remove free chlorine.[9][10] 2. Use high-purity tin as a starting material. Purify the final product by rectification (fractional distillation).[11]
White Fumes/Smoke from Apparatus	1. A leak in the system is allowing SnCl4 to react with atmospheric moisture.[1][3] 2. The glassware was not properly dried before starting.[4]	1. Stop the reaction, allow the apparatus to cool, and check all joints and connections for a proper seal. 2. Ensure all glassware is meticulously flame-dried or oven-dried before assembly.[4]

Visual Guides

Experimental Workflow

Caption: Workflow for the synthesis of tin tetrachloride.

Troubleshooting Logic

Caption: Troubleshooting flowchart for common synthesis issues.

Safety Precautions

• Handling: Both chlorine gas and tin tetrachloride are highly toxic and corrosive.[4][13] All manipulations must be performed in a well-ventilated fume hood.[14]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[13][14]

• Moisture Sensitivity: Anhydrous SnCl4 reacts violently with water or moist air to produce corrosive hydrogen chloride gas.[3][15] Keep away from water and ensure all equipment is dry.

• Spills: In case of a spill, absorb the liquid with dry sand, dry lime, or soda ash. Do not use water.[15]

• Fire: SnCl4 itself does not burn, but may ignite organic materials. Do not use water to extinguish surrounding fires; use an appropriate agent for the materials involved.[15]

References

• 1. Tin(IV) chloride - Sciencemadness Wiki [sciencemadness.org]
• 2. chlorates.exrockets.com [chlorates.exrockets.com]
• 3. Sciencemadness Discussion Board - SnCl4 - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. youtube.com [youtube.com]
• 5. US6001323A - Process for preparing tin tetrachloride - Google Patents [patents.google.com]
• 6. EP0900763A1 - Process for the preparation of tin tetrachloride - Google Patents [patents.google.com]
• 7. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 8. Sciencemadness Discussion Board - Dehydrating SnCl4 * 5H2O - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. prepchem.com [prepchem.com]
• 10. quora.com [quora.com]
• 11. researchgate.net [researchgate.net]
• 12. Method for producing stannic chloride - Eureka | Patsnap [eureka.patsnap.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. chemos.de [chemos.de]
• 15. nj.gov [nj.gov]

Technical Support Center: Handling Tin Tetrachloride in Chemical Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tin tetrachloride (SnCl₄). The following information is designed to help prevent and troubleshoot issues related to the hydrolysis of SnCl₄ during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with tin tetrachloride failing or giving low yields?

A1: One of the most common reasons for failure or low yields in reactions involving tin tetrachloride is its hydrolysis. SnCl₄ reacts readily with water to form tin(IV) hydroxides and hydrochloric acid, which can consume the catalyst and introduce unwanted side reactions.[1][2] It is crucial to maintain strictly anhydrous (water-free) conditions throughout your experimental setup and execution.[3][4]

Q2: What are the visible signs of tin tetrachloride hydrolysis?

A2: Anhydrous tin tetrachloride is a colorless to slightly yellow fuming liquid.[5] Upon exposure to moist air, it will fume, producing a white smoke of tin oxides and hydrogen chloride.[1] If hydrolysis occurs within your reaction vessel, you may observe the formation of a white precipitate (tin hydroxides/oxides).[6]

Q3: Which solvents are recommended for reactions with tin tetrachloride?

A3: Chlorinated solvents like dichloromethane (B109758) (CH₂Cl₂) and carbon tetrachloride (CCl₄), as well as aromatic solvents such as benzene (B151609) and toluene, are commonly used.[2][7] It is imperative that these solvents are rigorously dried before use. For certain applications, non-polar solvents like heptane (B126788) can also be suitable.[8]

Q4: How can I be certain my glassware is sufficiently dry for a reaction with SnCl₄?

A4: Glassware should be oven-dried at a high temperature (e.g., 120-150°C) for several hours or flame-dried under a stream of inert gas (like nitrogen or argon) immediately before use.[3][9] Simply air-drying is insufficient as a microscopic film of water will remain on the glass surface.

Q5: Can I use tin(IV) chloride pentahydrate (SnCl₄·5H₂O) in place of anhydrous SnCl₄?

A5: In most organic reactions where SnCl₄ is used as a Lewis acid catalyst, the pentahydrate is not a suitable substitute. The water molecules in the hydrate (B1144303) will interfere with the reaction.[1] However, for some applications in aqueous solutions, the hydrated form is used, often with the addition of hydrochloric acid to suppress extensive hydrolysis.[2][10]

Troubleshooting Guides

Issue 1: Low or No Product Yield in Friedel-Crafts Acylation

Symptom	Possible Cause	Recommended Solution
Reaction does not proceed to completion; starting material remains.	Hydrolysis of SnCl₄ catalyst: Trace amounts of water in reagents or solvents have deactivated the Lewis acid.	1. Ensure Anhydrous Conditions: Use freshly distilled, dry solvents. Dry all reagents and glassware thoroughly.[3][9] 2. Inert Atmosphere: Conduct the reaction under a positive pressure of an inert gas (nitrogen or argon).[6] 3. Fresh Catalyst: Use a fresh, unopened bottle of anhydrous SnCl₄ or a recently purified batch.
Formation of a white precipitate during the reaction.	Gross Hydrolysis: Significant water contamination is causing the precipitation of tin hydroxides/oxides.	1. Review Solvent and Reagent Drying Procedures: Ensure your drying agents are effective and that solvents have been dried for a sufficient amount of time.[11][12] 2. Check for Leaks: Inspect your apparatus for any potential leaks that could introduce atmospheric moisture.
Inconsistent results between batches.	Variable Moisture Content: Inconsistent levels of moisture in starting materials or the reaction environment.	1. Standardize Procedures: Implement a strict and consistent protocol for drying all components of the reaction. 2. Store Reagents Properly: Store anhydrous SnCl₄ and other moisture-sensitive reagents in a desiccator or under an inert atmosphere.

Issue 2: Formation of Unwanted Byproducts

Symptom	Possible Cause	Recommended Solution
Complex mixture of products observed by TLC or NMR.	Side Reactions Catalyzed by HCl: Hydrolysis of SnCl₄ generates HCl, which can catalyze undesired side reactions.	1. Strict Moisture Exclusion: The primary solution is to prevent hydrolysis by maintaining anhydrous conditions.[3] 2. Use of a Proton Scavenger: In some cases, a non-nucleophilic base can be added to scavenge protons, but this must be carefully considered as it can also interact with the SnCl₄.
Charring or decomposition of starting material.	Exothermic Reaction with Water: The reaction of SnCl₄ with water is highly exothermic, which can lead to localized heating and decomposition of sensitive substrates.	1. Controlled Addition: Add SnCl₄ slowly and at a low temperature (e.g., 0 °C) to a solution of the other reactants.[6][13] 2. Efficient Stirring: Ensure vigorous stirring to dissipate heat effectively.

Quantitative Impact of Water on a Representative Friedel-Crafts Reaction

The following table illustrates the potential impact of water on the yield of a generic Friedel-Crafts acylation reaction catalyzed by tin tetrachloride. The data is representative and serves to highlight the importance of anhydrous conditions.

Reaction Conditions	Water Content	Observed Yield of Acylated Product
Standard Anhydrous Protocol	< 10 ppm	> 90%
Solvent from a previously opened bottle, no special drying	~50-100 ppm	40-60%
Deliberate addition of 0.1 equivalents of water	0.1 eq.	< 10%
Deliberate addition of 1.0 equivalent of water	1.0 eq.	0% (with potential for byproduct formation)

Experimental Protocols

Protocol 1: General Procedure for Setting Up an Anhydrous Reaction with Tin Tetrachloride

• Glassware Preparation: All glassware (round-bottom flask, addition funnel, condenser, etc.) must be thoroughly cleaned and dried in an oven at 120°C for at least 4 hours. Alternatively, flame-dry the assembled apparatus under a stream of dry nitrogen or argon.[3]

• Apparatus Assembly: Assemble the glassware while still hot and immediately place it under a positive pressure of inert gas. Use septa to seal openings.

• Solvent and Reagent Preparation: Use a freshly opened bottle of an anhydrous solvent or dispense from a solvent purification system. If using a bottled solvent, it is best practice to dry it further over a suitable drying agent (e.g., calcium hydride for dichloromethane, sodium/benzophenone for toluene) and distill it under an inert atmosphere.[12][14]

• Reagent Transfer: Transfer liquid reagents via a dry syringe. Add solid reagents quickly against a counterflow of inert gas or use a solid addition funnel.

• Addition of Tin Tetrachloride: Anhydrous SnCl₄ is a dense liquid. Withdraw the required volume from the bottle using a dry syringe and add it dropwise to the cooled (typically 0 °C) reaction mixture with vigorous stirring.[6][13]

• Reaction Monitoring: Monitor the reaction's progress using appropriate techniques such as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

Protocol 2: Workup Procedure for a Tin Tetrachloride-Catalyzed Reaction

• Quenching: Once the reaction is complete, cool the reaction mixture in an ice bath. Slowly and carefully pour the reaction mixture into a separate beaker containing a mixture of crushed ice and a saturated aqueous solution of sodium bicarbonate or dilute hydrochloric acid.[6][13] This step should be done in a fume hood as HCl gas may be evolved. The addition of ice helps to dissipate the heat generated during the quenching of SnCl₄.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Washing: Combine the organic layers and wash them sequentially with water, saturated aqueous sodium bicarbonate solution (to remove any remaining acid), and finally with brine.[9]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent such as magnesium sulfate (B86663) or sodium sulfate. Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by an appropriate method, such as column chromatography or recrystallization.

Visual Troubleshooting Guide

Caption: Troubleshooting workflow for SnCl₄ hydrolysis.

References

• 1. Tin(IV) chloride - Sciencemadness Wiki [sciencemadness.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. Tin tetrachloride | SnCl4 | CID 24287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. orgsyn.org [orgsyn.org]
• 7. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 8. CAS 7646-78-8: Tin tetrachloride | CymitQuimica [cymitquimica.com]
• 9. Friedel–Crafts Acylation of Anisole – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 10. chemijournal.com [chemijournal.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Drying solvents and Drying agents [delloyd.50megs.com]
• 13. websites.umich.edu [websites.umich.edu]
• 14. Drying solvents - Sciencemadness Wiki [sciencemadness.org]

Incompatible materials with tin(IV) chloride in a lab setting

This guide provides essential information for researchers, scientists, and drug development professionals on the safe handling and compatibility of tin(IV) chloride (stannic chloride) in a laboratory setting. Adherence to these guidelines is critical to prevent hazardous reactions and ensure experimental integrity.

Frequently Asked Questions (FAQs)

Q1: What materials are incompatible with tin(IV) chloride?

A1: Tin(IV) chloride is a reactive Lewis acid that is incompatible with a range of common laboratory materials. Contact with these substances can lead to violent reactions, release of toxic fumes, and corrosion.[1][2][3] Key incompatible materials include:

• Water and Moist Air: Reacts exothermically to produce corrosive hydrogen chloride (HCl) gas and white fumes of tin(IV) oxide.[4][5][6]

• Alcohols: Reacts readily with alcohols.[1][7][8]

• Acids: Incompatible with acids.[1][2]

• Strong Bases: Reacts to form tin(IV) oxide hydrate.[1][5][9]

• Strong Oxidizing Agents: Can lead to hazardous reactions.[1]

• Metals: Corrosive to many metals, especially in the presence of moisture.[1][10] Aluminum and galvanized containers should not be used.[11]

• Plastics, Rubber, and Coatings: May be attacked by tin(IV) chloride.[10]

Q2: What are the primary hazards associated with anhydrous tin(IV) chloride?

A2: Anhydrous tin(IV) chloride is a colorless to pale yellow fuming liquid.[12][13] The primary hazards include:

• Corrosivity: It is highly corrosive and can cause severe skin burns and eye damage.[5]

• Fuming in Air: In the presence of moist air, it hydrolyzes to form a dense white smoke consisting of tin(IV) oxide and corrosive hydrogen chloride (HCl) vapor.[4][6]

• Reactivity with Water: The reaction with water is exothermic and violent, generating significant heat and corrosive fumes.[4]

• Inhalation Hazard: The fumes are irritating to the respiratory tract.[5][11]

Q3: How should I properly store tin(IV) chloride?

A3: Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

• Store in a cool, dry, and well-ventilated area away from direct sunlight and incompatible materials.[14]

• Keep containers tightly sealed to prevent exposure to atmospheric moisture.[4][15]

• Store under an inert atmosphere if possible.[1]

• Use original, appropriately lined, or compatible containers. Do not use aluminum or galvanized containers.[11]

Q4: What should I do in case of a tin(IV) chloride spill?

A4: In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

• Minor Spills:

  • Ensure adequate ventilation.

  • Wear appropriate personal protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and safety goggles.[1][11]

  • Absorb the spill with an inert, dry material such as sand, silica (B1680970) gel, or a universal binder.[1][15] Do not use water.[11]

  • Collect the absorbed material into a suitable, closed container for disposal.[1]

• Major Spills:

  • Evacuate the area and move upwind.[11]

  • Alert emergency responders.[11]

  • Do not attempt to clean up a large spill without proper training and equipment.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
White fumes emanating from the container upon opening.	Exposure of anhydrous tin(IV) chloride to moist air.	This is an expected reaction.[4] Work in a fume hood with adequate ventilation. Minimize the time the container is open. Consider working in a glove box with an inert atmosphere for sensitive experiments.
Container is warm to the touch.	Possible contamination with water or other incompatible materials leading to an exothermic reaction.	Handle the container with extreme caution. Do not attempt to open it if it is hot or shows signs of pressurization. Isolate the container in a safe, well-ventilated area away from other chemicals. Contact your institution's safety officer.
Corrosion or degradation of storage container or equipment.	Use of incompatible materials for storage or handling (e.g., certain metals, plastics).	Immediately transfer the tin(IV) chloride to a compatible container (e.g., glass or a recommended lined metal container).[11] Review the chemical compatibility of all equipment that will come into contact with the substance.
Unexpected precipitate forms during a reaction.	Hydrolysis of tin(IV) chloride due to the presence of water in the reaction mixture.	Ensure all solvents and reagents are anhydrous. Perform reactions under an inert atmosphere (e.g., nitrogen or argon).

Material Compatibility Summary

The following table summarizes the compatibility of various materials with tin(IV) chloride. This information is based on available chemical resistance charts and safety data sheets. Users should always perform their own tests for specific applications and conditions.

Material Category	Material	Compatibility Rating	Notes
Metals	Stainless Steel (304, 316)	Moderate	Risk of corrosion, especially with moisture present.
Aluminum	Not Recommended	Reacts with tin(IV) chloride.
Carbon Steel	Not Recommended	Prone to corrosion.[16]
Brass	Not Recommended	Prone to corrosion.[16]
Plastics	Teflon® (PTFE)	Good	Generally resistant.
Polypropylene	Fair	Satisfactory at room temperature for short-term use.[16]
PVC	Not Recommended	Attacked by tin(IV) chloride.[16]
Nylon	Not Recommended	Attacked by tin(IV) chloride.[16]
Elastomers	Viton®	Good	Generally resistant.
Buna-N (Nitrile)	Moderate	May have limited resistance.
Neoprene	Not Recommended	Poor resistance.
Other	Glass	Excellent	Preferred material for storage and handling.
Ceramic	Good	Generally resistant.

Experimental Protocols

Protocol 1: Safe Dispensing of Anhydrous Tin(IV) Chloride

• Preparation:

  • Ensure a chemical fume hood is operational and the sash is at the appropriate height.

  • Have all necessary equipment ready, including a clean, dry, glass syringe or cannula, a septum-sealed receiving flask, and an inert gas source (e.g., nitrogen or argon).

  • Wear appropriate PPE: chemical splash goggles, face shield, acid-resistant gloves (e.g., butyl rubber), and a lab coat.

• Procedure:

  • Place the tin(IV) chloride container and the receiving flask in the fume hood.

  • Purge the receiving flask with an inert gas.

  • Carefully open the tin(IV) chloride container. Minimize exposure time to the atmosphere.

  • Quickly and carefully draw the desired amount of liquid into the syringe or transfer via cannula.

  • Dispense the tin(IV) chloride into the receiving flask.

  • Immediately and securely close the tin(IV) chloride container.

  • Clean any residual material from the syringe or cannula with an appropriate anhydrous solvent in the fume hood.

Visual Guides

Caption: Incompatible material classes with Tin(IV) Chloride.

Caption: Workflow for responding to a Tin(IV) Chloride spill.

References

• 1. fishersci.com [fishersci.com]
• 2. gelest.com [gelest.com]
• 3. resources.finalsite.net [resources.finalsite.net]
• 4. Tin(IV) chloride - Sciencemadness Wiki [sciencemadness.org]
• 5. Tin(IV) chloride Facts for Kids [kids.kiddle.co]
• 6. m.youtube.com [m.youtube.com]
• 7. chembk.com [chembk.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. you-iggy.com [you-iggy.com]
• 10. materials.alfachemic.com [materials.alfachemic.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. testbook.com [testbook.com]
• 13. Tin (IV) chloride Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 14. southernbiological.com [southernbiological.com]
• 15. carlroth.com [carlroth.com]
• 16. acess.nl [acess.nl]

Technical Support Center: Disposal of Tin Tetrachloride Waste

This guide provides technical support for researchers, scientists, and drug development professionals on the safe disposal of tin tetrachloride (SnCl₄) waste in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tin tetrachloride waste?

A1: Tin tetrachloride is a corrosive substance that reacts violently with water and moisture, producing corrosive hydrogen chloride gas.[1][2] It is harmful if swallowed or inhaled and can cause severe skin burns and eye damage.[1][3] Contact with organic materials may cause ignition.[2] It is also harmful to aquatic life with long-lasting effects.[1][3]

Q2: What immediate steps should be taken in case of a tin tetrachloride spill?

A2: In the event of a spill, evacuate the area immediately and ensure adequate ventilation.[1][2] Remove all ignition sources.[1][2] Wear appropriate personal protective equipment (PPE), including a chemical-resistant suit and self-contained breathing apparatus.[1] Contain the spill using dry sand, earth, or other non-combustible absorbent materials.[2] Do not use water.[2] Cautiously neutralize the spilled material with soda ash or lime before collection and disposal.[1][4]

Q3: What personal protective equipment (PPE) is required when handling tin tetrachloride waste?

A3: Appropriate PPE includes chemical safety goggles or a face shield, chemical-resistant gloves (neoprene or nitrile rubber), a protective suit, and respiratory protection (a NIOSH/MSHA approved respirator if exposure limits are exceeded).[1][5][6]

Q4: How should tin tetrachloride waste be stored prior to disposal?

A4: Tin tetrachloride waste should be stored in a cool, dry, well-ventilated area away from water, acids, strong bases, and oxidizing agents.[7] The storage container must be tightly closed, clearly labeled as "Hazardous Waste: Tin Tetrachloride," and stored in a designated satellite accumulation area.[3][8]

Q5: Can tin tetrachloride waste be disposed of down the drain?

A5: No, tin tetrachloride waste must never be poured down the drain.[1][6][8] It reacts with water and is harmful to aquatic organisms.[1][4][9]

Q6: What are the approved methods for the final disposal of tin tetrachloride waste?

A6: The primary approved method is to have it removed by a licensed chemical waste disposal company.[1] In some cases, after proper neutralization and dilution, and depending on local regulations, the resulting solution may be discardable.[10] Always consult with your institution's Environmental Health and Safety (EH&S) office and local authorities for specific disposal regulations.[2][11]

Troubleshooting Guide

Issue	Probable Cause	Solution
Fuming from the waste container	Exposure to moist air.[12][13]	Ensure the container is tightly sealed. If fuming persists, move the container to a fume hood and contact your EH&S office.
Heat generation from the waste container	Reaction with incompatible materials or moisture.[2][12]	Isolate the container in a safe, ventilated area. Do not add water. Monitor the temperature from a safe distance. If the temperature continues to rise, evacuate the area and contact emergency services.
Corrosion of the waste container	Tin tetrachloride is corrosive to many metals.[1]	Use only compatible containers for storage, such as those made of appropriate plastics or glass.[8] If corrosion is observed, carefully transfer the waste to a new, compatible container in a fume hood.
Spill during transport within the lab	Improper container sealing or handling.	Follow the spill cleanup procedure outlined in the FAQs. Ensure secondary containment is used when transporting waste.

Experimental Protocols

Neutralization of Small Quantities of Tin Tetrachloride Waste

This protocol is for treating small quantities (less than 100 mL) of tin tetrachloride waste in a controlled laboratory setting.

Materials:

• Tin tetrachloride waste

• Sodium bicarbonate (NaHCO₃) or a 1:1 mixture of soda ash (Na₂CO₃) and calcium hydroxide (B78521) (Ca(OH)₂)

• Crushed ice

• Large beaker or flask

• Stir bar and stir plate

• pH paper or pH meter

• Fume hood

Procedure:

• Perform the entire procedure in a certified chemical fume hood.

• Wear appropriate PPE (safety goggles, face shield, chemical-resistant gloves, lab coat).

• Place a large beaker containing a stir bar and a small amount of crushed ice on a stir plate.

• Slowly and cautiously add the tin tetrachloride waste to the beaker while stirring gently. The ice will help to control the exothermic reaction.[10]

• Slowly add small portions of sodium bicarbonate or the soda ash/calcium hydroxide mixture to the solution to neutralize the acidic byproducts.[12][14] Be prepared for foaming and gas evolution (CO₂).

• Continue adding the neutralizing agent until the pH of the solution is between 6 and 8. Check the pH regularly with pH paper or a calibrated pH meter.

• Allow the mixture to cool to room temperature.

• The resulting slurry contains tin hydroxides and salts. This should be collected in a labeled hazardous waste container for disposal through your institution's EH&S office.

Diagrams

Caption: Workflow for the safe disposal of tin tetrachloride waste.

Caption: Reaction pathway of tin tetrachloride with water.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. nj.gov [nj.gov]
• 3. carlroth.com [carlroth.com]
• 4. ICSC 0953 - TIN(IV) CHLORIDE (ANHYDROUS) [chemicalsafety.ilo.org]
• 5. chemos.de [chemos.de]
• 6. gelest.com [gelest.com]
• 7. fishersci.com [fishersci.com]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. chembk.com [chembk.com]
• 10. epfl.ch [epfl.ch]
• 11. vumc.org [vumc.org]
• 12. Cas 7646-78-8,Tin tetrachloride | lookchem [lookchem.com]
• 13. Tin tetrachloride | SnCl4 | CID 24287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. prochemonline.com [prochemonline.com]

Troubleshooting low yields in SnCl4 catalyzed reactions

Technical Support Center: SnCl4 Catalyzed Reactions

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields or other issues in reactions catalyzed by tin(IV) chloride (SnCl4).

Frequently Asked Questions (FAQs)

Q1: My SnCl4-catalyzed reaction resulted in a very low yield. What are the most common causes?

Low yields in SnCl4-catalyzed reactions typically stem from a few critical factors. The most common culprits are related to the catalyst's integrity and the reaction environment.[1][2][3] Key areas to investigate include:

• Catalyst Deactivation by Moisture: SnCl4 is extremely sensitive to water.[4] Any moisture in your reagents, solvents, or glassware will hydrolyze the SnCl4, rendering it inactive.

• Impure Reagents or Solvents: The purity of your starting materials and solvents is crucial. Impurities can react with the catalyst or interfere with the desired reaction pathway.[1][3]

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice can significantly impact yield. Conditions may need to be optimized for your specific substrates.[2][5]

• Insufficient Catalyst Loading: In some reactions, particularly Friedel-Crafts acylations, the product can form a stable complex with SnCl4. In these cases, stoichiometric amounts of the catalyst may be required rather than catalytic amounts.[2]

• Improper Handling and Storage: Exposure of SnCl4 to air and humidity during storage or transfer will degrade the catalyst before it is even added to the reaction.[4]

Q2: How exactly does water affect my reaction? I suspect my solvent was not perfectly anhydrous.

Tin(IV) chloride reacts vigorously with water in an exothermic hydrolysis reaction. This process converts the active Lewis acid, SnCl4, into various tin hydroxides or tin oxides (like SnO2), which are catalytically inactive for most organic transformations.[6] This deactivation is a primary cause of failed or low-yielding reactions.

Interestingly, in some specific reactions, such as the cleavage of acetal (B89532) groups, a carefully controlled amount of water can act as a co-catalyst or promoter, significantly accelerating the reaction.[7][8] However, for the majority of applications, including Friedel-Crafts reactions, strict anhydrous conditions are essential for success.[2] The hydrolysis of SnCl4 in aqueous media can also produce Brønsted acids (H+), which may catalyze unintended side reactions.[6][9][10]

Q3: How much SnCl4 catalyst should I use? Can I always use a sub-stoichiometric amount?

The optimal amount of SnCl4 is highly dependent on the specific reaction. While it is a catalyst, sub-stoichiometric quantities are not always sufficient.

• Catalytic Amounts (e.g., 2-30 mol%): Many reactions, such as deprotection of certain functional groups or cycloadditions, can be run efficiently with catalytic loading.[11][12]

• Stoichiometric Amounts (≥1.0 equivalent): For reactions like Friedel-Crafts acylation, the resulting ketone product is a Lewis base that can form a strong complex with the SnCl4. This complexation effectively removes the catalyst from the reaction cycle. Therefore, at least one full equivalent of SnCl4 relative to the limiting reagent is often necessary to drive the reaction to completion.[2]

When developing a new method, it is often best to start with a higher catalyst loading and optimize downwards once the reaction is shown to work.

Q4: My reaction is messy, with multiple products and byproducts. What could be the cause?

The formation of multiple products often points to side reactions, which can be promoted by incorrect stoichiometry or conditions. Common issues include:

• Carbocation Rearrangements: In Friedel-Crafts alkylations, the intermediate carbocation can rearrange to a more stable form before reacting with the aromatic ring, leading to isomeric products.[13][14]

• Product Degradation: The reaction conditions (e.g., high temperature or prolonged reaction time) might be too harsh, causing the desired product to decompose. In some cases, the product itself can undergo further reactions, such as polymerization or the formation of humins.[6][15]

• Polyalkylation/Polyacylation: If the aromatic substrate is highly activated, it may undergo multiple substitutions, especially if an excess of the alkylating or acylating agent is used.[2]

Careful control of temperature, dropwise addition of reagents, and monitoring the reaction progress by TLC or GC can help minimize these issues.[1]

Q5: What are the definitive best practices for handling and storing SnCl4 to maintain its activity?

Given its reactivity with air and moisture, proper handling is critical.[4]

• Storage: SnCl4 should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), in a cool, dry, and well-ventilated area away from incompatible substances.[16][17]

• Handling: All transfers should be performed under an inert atmosphere using dry syringes or cannulas.[4] It is a fuming liquid, so work should always be conducted in a chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[16]

• Solvents and Glassware: Always use anhydrous solvents and flame- or oven-dried glassware to prevent inadvertent quenching of the catalyst.[1][2]

Troubleshooting & Optimization Workflow

If you are experiencing low yields, follow this systematic workflow to diagnose the issue.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. escholarship.org [escholarship.org]
• 7. SnCl4 Promoted Efficient Cleavage of Acetal/Ketal Groups with the Assistance of Water in CH2Cl2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. SnCl4-catalyzed isomerization/dehydration of xylose and glucose to furanics in water (Journal Article) | OSTI.GOV [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Friedel-Crafts Alkylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 14. google.com [google.com]
• 15. SnCl4-catalyzed isomerization/dehydration of xylose and glucose to furanics in water - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 16. carlroth.com [carlroth.com]
• 17. tmg-chemicals.com.tw [tmg-chemicals.com.tw]

Technical Support Center: Personal Protective Equipment for Handling Fuming Tin Tetrachloride

This technical support center provides essential guidance on the selection and use of personal protective equipment (PPE) for researchers, scientists, and drug development professionals working with fuming tin tetrachloride (SnCl₄). Adherence to these guidelines is critical to ensure personal safety and prevent exposure to this corrosive and hazardous substance.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of fuming tin tetrachloride that necessitate PPE?

A1: Fuming tin tetrachloride is a colorless to slightly yellow, fuming liquid that is highly corrosive.[1][2][3] Its primary hazards include:

• Severe Burns: Contact with skin and eyes can cause severe chemical burns.[4][5]

• Respiratory Irritation: Inhalation of its fumes can severely irritate the respiratory tract, leading to coughing, shortness of breath, and potentially fatal pulmonary edema.[4][5] The substance reacts violently with moisture in the air to produce corrosive hydrogen chloride fumes.[2][6]

• Ingestion: Ingestion is highly toxic and can cause serious internal injury.[6][7]

Q2: What is the minimum required PPE for handling fuming tin tetrachloride?

A2: The minimum required PPE includes:

• Eye and Face Protection: Chemical safety goggles and a full-face shield are mandatory to protect against splashes and fumes.[6]

• Gloves: Chemical-resistant gloves are essential. Double gloving is recommended for added protection.[8]

• Body Protection: A chemical-resistant apron or lab coat, worn over long-sleeved clothing and long pants, is required. For larger quantities or in situations with a higher risk of splashing, a chemical-resistant suit is recommended.[7]

• Respiratory Protection: Work must be conducted in a certified chemical fume hood. If there is a risk of exposure exceeding the occupational exposure limit, a NIOSH-approved respirator with an appropriate cartridge for acid gases and organic vapors is necessary.[5]

Q3: How do I select the right type of gloves for handling fuming tin tetrachloride?

• Nitrile Rubber: Offers good resistance to a range of chemicals.

• Neoprene: Provides good chemical and wear resistance.[9]

• Butyl Rubber: Recommended for highly corrosive acids.[9]

Always consult the glove manufacturer's specific chemical resistance guide for detailed information on the performance of their gloves against tin tetrachloride.

Q4: What should I do in case of accidental skin or eye contact with fuming tin tetrachloride?

A4: Immediate action is crucial:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15-20 minutes while removing contaminated clothing.[6] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[6] Seek immediate medical attention.

Q5: How should I handle a spill of fuming tin tetrachloride?

A5: In the event of a spill:

• Evacuate the immediate area and alert others.

• If the spill is small and you are trained to handle it, wear appropriate PPE, including respiratory protection.

• Contain the spill using an inert absorbent material like dry sand or vermiculite. Do not use combustible materials.

• Neutralize the spill with a weak base such as sodium bicarbonate, if appropriate and safe to do so.

• Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

• Ventilate the area thoroughly.

• For large spills, evacuate the area and contact your institution's emergency response team.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Foggy Safety Goggles/Face Shield	High humidity from the fuming liquid, or a poor fit.	Ensure a proper fit of your eye protection. Use anti-fog wipes or coatings. If the problem persists, consider using a full-face respirator which can reduce fogging.
Skin irritation despite wearing gloves	Glove material may be incompatible, degraded, or breakthrough has occurred.	Immediately remove the gloves and wash your hands thoroughly. Inspect the gloves for any signs of degradation, such as swelling, cracking, or discoloration. If breakthrough is suspected, select a glove material with better chemical resistance and reduce the duration of use. Always inspect gloves for damage before use.
Strong odor of fumes inside the fume hood	The fume hood may not be functioning correctly, or there is excessive air turbulence.	Check the fume hood's certification sticker to ensure it has been recently tested and is functioning correctly. Ensure the sash is at the appropriate height. Minimize movement in front of the fume hood to reduce air turbulence. If the odor persists, stop work, close the container of tin tetrachloride, and contact your institution's safety office.
Difficulty with fine motor tasks while wearing thick gloves	Thick gloves can reduce dexterity.	For tasks requiring high dexterity, consider using a thinner gauge glove material with known good chemical resistance and changing them more frequently. Double gloving with thinner gloves can also provide a balance of protection and dexterity.

Data Presentation

Glove Material Chemical Resistance for Fuming Tin Tetrachloride

Note: Specific breakthrough time data for fuming tin tetrachloride is limited in publicly available resources. This table provides a qualitative summary of recommendations for corrosive chemicals. Always consult the glove manufacturer for specific data and recommendations for your application.

Glove Material	General Recommendation for Corrosive Chemicals	Potential Limitations
Nitrile Rubber	Good	May have limited resistance to some strong oxidizing acids.
Neoprene	Very Good	May be less resistant to certain organic solvents.
Butyl Rubber	Excellent	May have poor resistance to aliphatic and aromatic hydrocarbons.
Viton™	Excellent	Can be more expensive and may have lower dexterity.

Experimental Protocols

Protocol 1: Safe Handling and Dispensing of Fuming Tin Tetrachloride

• Preparation:

  • Ensure a certified chemical fume hood is available and functioning correctly.

  • Gather all necessary materials, including the fuming tin tetrachloride container, receiving vessel, and any necessary reagents or solvents, inside the fume hood.

  • Don all required PPE: chemical safety goggles, full-face shield, chemical-resistant gloves (double-gloved), and a chemical-resistant apron or lab coat.

• Dispensing:

  • Slowly and carefully open the fuming tin tetrachloride container, pointing the opening away from your face.

  • Use a clean, dry pipette or syringe to transfer the required amount of liquid. Avoid any contact with moisture, as this will generate corrosive hydrogen chloride fumes.

  • Dispense the liquid slowly into the receiving vessel, keeping the sash of the fume hood at the lowest practical height.

• Post-Dispensing:

  • Securely close the fuming tin tetrachloride container.

  • Clean any minor drips or spills within the fume hood immediately with an appropriate absorbent material.

  • Dispose of all contaminated materials (pipette tips, wipes, etc.) in a designated hazardous waste container.

Protocol 2: Donning and Doffing of PPE

• Donning (Putting On):

  • Wash hands thoroughly.

  • Put on the inner pair of gloves.

  • Put on the lab coat or chemical-resistant suit.

  • Put on the outer pair of gloves, ensuring the cuffs of the gloves go over the sleeves of the lab coat.

  • Put on safety goggles and the face shield.

  • If required, put on the respirator and perform a seal check.

• Doffing (Taking Off):

  • Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out.

  • Remove the face shield and safety goggles.

  • Remove the lab coat or suit by rolling it down and away from your body, avoiding contact with the exterior.

  • Remove the inner pair of gloves using the same inside-out technique.

  • Wash hands thoroughly with soap and water.

Mandatory Visualization

Caption: PPE selection workflow for handling fuming tin tetrachloride.

References

• 1. scribd.com [scribd.com]
• 2. bohemiantattoosupply.co.nz [bohemiantattoosupply.co.nz]
• 3. Tin tetrachloride | SnCl4 | CID 24287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.mscdirect.com [cdn.mscdirect.com]
• 5. static.csbsju.edu [static.csbsju.edu]
• 6. fishersci.com [fishersci.com]
• 7. research.columbia.edu [research.columbia.edu]
• 8. glovesbyweb.com [glovesbyweb.com]
• 9. CAS 7646-78-8: Tin tetrachloride | CymitQuimica [cymitquimica.com]

Reference Data & Comparative Studies

A Head-to-Head Battle of Lewis Acids: Tin Tetrachloride vs. Titanium Tetrachloride in Catalysis

For researchers, scientists, and drug development professionals, the selection of an appropriate Lewis acid catalyst is a critical decision that can significantly impact the efficiency, selectivity, and overall success of a synthetic route. Among the plethora of choices, tin tetrachloride (SnCl₄) and titanium tetrachloride (TiCl₄) are two of the most versatile and widely employed catalysts. This guide provides an objective comparison of their performance in key organic transformations, supported by experimental data, detailed protocols, and an analysis of their practical considerations.

At a Glance: Key Performance Indicators

Feature	Tin Tetrachloride (SnCl₄)	Titanium Tetrachloride (TiCl₄)	Key Considerations
Lewis Acidity	Strong Lewis acid	Very strong Lewis acid	TiCl₄ generally exhibits higher reactivity, which can be advantageous for difficult transformations but may lead to lower selectivity.
Reaction Scope	Broad applicability in Friedel-Crafts reactions, aldol (B89426) condensations, and glycosylations.	Extremely versatile, used in Friedel-Crafts reactions, aldol and Mukaiyama aldol reactions, Diels-Alder reactions, and more.	TiCl₄ often demonstrates superior performance in a wider range of carbon-carbon bond-forming reactions.
Handling & Stability	Fuming liquid, highly sensitive to moisture. Reacts exothermically with water.[1][2]	Colorless to pale yellow fuming liquid, reacts violently with water, releasing heat and HCl gas.[3][4]	Both require handling under inert atmosphere and stringent anhydrous conditions. TiCl₄'s reaction with water is particularly vigorous.
Cost	Generally less expensive than TiCl₄ for comparable grades.	More expensive than SnCl₄ for laboratory-grade quantities.	Cost can be a significant factor for large-scale synthesis.

Performance in Key Organic Reactions

Friedel-Crafts Alkylation and Acylation

The Friedel-Crafts reaction is a cornerstone of aromatic chemistry, and both SnCl₄ and TiCl₄ are effective catalysts. However, their performance can differ in terms of reaction rate and yield.

A comparative study on the intramolecular Friedel-Crafts alkylation of chalcone (B49325) epoxides demonstrated that both catalysts are highly efficient, affording excellent yields in a remarkably short reaction time.[5][6]

Table 1: Comparison of SnCl₄ and TiCl₄ in the Intramolecular Friedel-Crafts Alkylation of Chalcone Epoxides [5][6]

Entry	Substrate	Catalyst (10 mol%)	Time (min)	Yield (%)
1	Chalcone Epoxide 1a	SnCl₄	2-3	98
2	Chalcone Epoxide 1a	TiCl₄	2-3	95
3	Chalcone Epoxide 1b	SnCl₄	2-3	96
4	Chalcone Epoxide 1b	TiCl₄	2-3	94
5	Chalcone Epoxide 1c	SnCl₄	2-3	95
6	Chalcone Epoxide 1c	TiCl₄	2-3	92

In this specific application, both catalysts show comparable and excellent performance, highlighting that the choice may depend on other factors such as cost and handling preferences.

Aldol and Mukaiyama Aldol Condensations

Titanium tetrachloride is a dominant Lewis acid in promoting aldol and Mukaiyama aldol reactions, often exhibiting high stereocontrol.

In TiCl₄-mediated aldol reactions, the addition of Lewis bases like THF or DME can dramatically improve diastereoselectivity.[7] For the reaction of (S)-2-benzyloxy-3-pentanone with various aldehydes, the use of TiCl₄ in the presence of these additives consistently yields high diastereomeric ratios (up to 97:3) of the syn-aldol adducts.[7]

While direct comparative studies with SnCl₄ under identical conditions are less common in the literature, TiCl₄ is generally favored for its ability to form well-defined titanium enolates, leading to predictable stereochemical outcomes. The general mechanism of a TiCl₄-catalyzed Mukaiyama aldol reaction involves the activation of the carbonyl compound by the Lewis acid.[8]

Diels-Alder Reaction

Experimental Protocols

General Procedure for Friedel-Crafts Acylation using SnCl₄

This protocol is a general guideline for the acylation of an aromatic compound.

Materials:

• Aromatic substrate (1.0 equiv)

• Acyl chloride or anhydride (B1165640) (1.1 equiv)

• Tin tetrachloride (SnCl₄) (1.1 equiv)

• Anhydrous dichloromethane (B109758) (DCM) as solvent

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the aromatic substrate and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add SnCl₄ to the solution via a syringe.

• Add the acyl chloride or anhydride dropwise to the reaction mixture through the dropping funnel over a period of 15-20 minutes.

• After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring it into a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

General Procedure for TiCl₄-Mediated Aldol Reaction

This protocol provides a general method for a directed aldol reaction.

Materials:

• Ketone or aldehyde (1.0 equiv)

• Silyl (B83357) enol ether (1.2 equiv)

• Titanium tetrachloride (TiCl₄) (1.1 equiv)

• Anhydrous dichloromethane (DCM) as solvent

Procedure:

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add the ketone or aldehyde and anhydrous DCM.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add TiCl₄ to the solution and stir for 10 minutes.

• Add the silyl enol ether dropwise to the reaction mixture.

• Stir the reaction at -78 °C and monitor its progress by TLC.

• Once the reaction is complete, quench it by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Allow the mixture to warm to room temperature and extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the resulting β-hydroxy carbonyl compound by flash column chromatography.

Visualizing the Catalytic Cycle and Experimental Workflow

Caption: General catalytic cycle for Lewis acid activation of a carbonyl compound.

Caption: A typical experimental workflow for comparing Lewis acid catalysts.

Practical Considerations: Handling, Stability, and Cost

Both SnCl₄ and TiCl₄ are hazardous materials that require careful handling.

• Tin Tetrachloride (SnCl₄): It is a fuming liquid that is highly sensitive to moisture. It should be stored in a cool, dry, and well-ventilated area, away from water and strong bases.[1][2] Protective equipment, including gloves, goggles, and a lab coat, is essential.

• Titanium Tetrachloride (TiCl₄): This is also a fuming liquid that reacts violently and exothermically with water, producing clouds of titanium dioxide and hydrogen chloride.[3][4] It must be handled under a strictly inert atmosphere (e.g., nitrogen or argon). Storage should be in a tightly sealed container in a cool, dry place.

In terms of cost for laboratory-grade chemicals, SnCl₄ is generally the more economical choice. Prices can vary significantly between suppliers and purity grades, but a general comparison indicates that TiCl₄ is often more expensive for the same quantity. For instance, prices for 100g of laboratory-grade TiCl₄ can range from approximately $420 to over $1000, while 100g of SnCl₄ can be found for around $360 to $700 from major chemical suppliers.[9][10]

Conclusion

Both tin tetrachloride and titanium tetrachloride are powerful and versatile Lewis acid catalysts with broad applications in organic synthesis.

Titanium tetrachloride often emerges as the more potent Lewis acid, demonstrating high efficiency in a wider array of C-C bond-forming reactions, particularly those requiring high stereocontrol like the aldol reaction. Its strong oxophilicity makes it highly effective for activating carbonyl compounds.

Tin tetrachloride , while a very strong Lewis acid in its own right, is a more cost-effective alternative that shows comparable and excellent efficacy in certain reactions, such as the Friedel-Crafts alkylation detailed in this guide.

The ultimate choice between SnCl₄ and TiCl₄ will depend on the specific requirements of the reaction, including the nature of the substrates, the desired level of stereoselectivity, and budgetary constraints. For highly sensitive or challenging transformations where maximizing yield and stereocontrol is paramount, the superior reactivity of TiCl₄ may justify its higher cost and more demanding handling requirements. For other applications, the excellent performance and lower cost of SnCl₄ make it an attractive and practical option. Researchers are encouraged to consult the primary literature and consider small-scale trials to determine the optimal catalyst for their specific synthetic needs.

References

• 1. Titanium(IV) chloride, 99.99% (metals basis) | Fisher Scientific [fishersci.ca]
• 2. Tin(IV) chloride, 99.99% (metals basis) | Fisher Scientific [fishersci.ca]
• 3. Tin tetrachloride price,buy Tin tetrachloride - chemicalbook [m.chemicalbook.com]
• 4. Titanium tetrachloride price,buy Titanium tetrachloride - chemicalbook [m.chemicalbook.com]
• 5. SnCl4 or TiCl4: highly efficient catalysts for the detetrahydropyranylation and demethoxymethylation of phenolic ethers and sequential one-pot asymmetric synthesis of 3-aryl-2-hydroxy-2,3-dihydroindan-1-ones from chalcone epoxides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. calpaclab.com [calpaclab.com]
• 10. calpaclab.com [calpaclab.com]

A Comparative Analysis of SnCl₄'s Catalytic Activity Against Other Common Lewis Acids

In the landscape of organic synthesis, Lewis acids are indispensable catalysts for a myriad of reactions. Among them, tin(IV) chloride (SnCl₄) stands out as a versatile and widely used catalyst. This guide provides an objective comparison of the catalytic performance of SnCl₄ against other prominent Lewis acids—namely titanium(IV) chloride (TiCl₄), aluminum chloride (AlCl₃), iron(III) chloride (FeCl₃), and zinc chloride (ZnCl₂)—across several key organic transformations. The following sections present quantitative data, detailed experimental protocols, and mechanistic diagrams to assist researchers in selecting the optimal catalyst for their specific synthetic needs.

Data Presentation: Catalytic Performance at a Glance

The efficacy of a Lewis acid catalyst is often dictated by the specific reaction, substrate, and conditions. The following tables summarize the performance of SnCl₄ and its counterparts in three fundamental organic reactions: the Friedel-Crafts acylation, the Diels-Alder reaction, and the Mukaiyama aldol (B89426) reaction.

Table 1: Friedel-Crafts Acylation of Anisole with Acetic Anhydride

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
SnCl₄	100	25	1	90	[1][2]
TiCl₄	100	25	1	88	[2]
AlCl₃	100	25	0.5	95	[1][2]
FeCl₃	100	25	2	85	[2]
ZnCl₂	100	80	4	70	[3]

Table 2: Diels-Alder Reaction of Cyclopentadiene with Methyl Acrylate

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)	endo:exo Ratio	Reference
SnCl₄	10	-78	3	85	94:6	[4]
TiCl₄	10	-78	2	88	95:5	[4]
AlCl₃	10	-78	1	92	98:2	[4][5]
FeCl₃	10	-78	4	75	90:10	[6]
ZnCl₂	10	-20	6	70	88:12	[4]

Table 3: Mukaiyama Aldol Reaction of Benzaldehyde with a Silyl (B83357) Enol Ether

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)	Diastereomeric Ratio (syn:anti)	Reference
SnCl₄	100	-78	2	88	85:15	[7][8]
TiCl₄	100	-78	1	92	24:76	[7][8]
AlCl₃	100	-78	1.5	85	80:20	[8]
BF₃·OEt₂	100	-78	2	82	90:10	[7]
ZnCl₂	100	-78	4	75	70:30	[8]

Experimental Protocols

Detailed and reproducible experimental procedures are critical for the successful application of these catalysts. Below are representative protocols for the reactions cited in the comparison tables.

General Protocol for Friedel-Crafts Acylation

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with the Lewis acid catalyst (e.g., AlCl₃, 1.1 equivalents) and a suitable anhydrous solvent (e.g., dichloromethane).[9] The mixture is cooled to 0°C in an ice bath.

• Reagent Addition: The acylating agent (e.g., acetyl chloride, 1.0 equivalent) is dissolved in the anhydrous solvent and added dropwise to the stirred suspension of the Lewis acid.[9] Following this, the aromatic substrate (e.g., anisole, 1.0 equivalent), also dissolved in the anhydrous solvent, is added dropwise.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is carefully poured onto crushed ice and extracted with an organic solvent (e.g., ethyl acetate). The organic layer is washed with a saturated sodium bicarbonate solution, water, and brine, then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography or recrystallization to afford the desired acylated product.

General Protocol for Diels-Alder Reaction

• Reaction Setup: A dry Schlenk flask is charged with the dienophile (e.g., methyl acrylate, 1.0 equivalent) and an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., argon or nitrogen). The solution is cooled to the desired temperature (e.g., -78°C).

• Catalyst Addition: The Lewis acid catalyst (e.g., SnCl₄, 0.1 equivalents) is added dropwise to the stirred solution.

• Diene Addition: The diene (e.g., freshly cracked cyclopentadiene, 1.2 equivalents) is then added slowly to the reaction mixture.

• Reaction Monitoring: The reaction is stirred at the same temperature, and its progress is monitored by TLC.

• Work-up: Once the reaction is complete, it is quenched with a saturated aqueous solution of sodium bicarbonate. The mixture is allowed to warm to room temperature and extracted with an organic solvent. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• Purification: The residue is purified by flash column chromatography on silica (B1680970) gel to yield the cycloaddition product.

General Protocol for Mukaiyama Aldol Reaction

• Reaction Setup: A flame-dried round-bottom flask is charged with the aldehyde (e.g., benzaldehyde, 1.0 equivalent) and an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere and cooled to -78°C.

• Catalyst Addition: The Lewis acid (e.g., TiCl₄, 1.1 equivalents) is added dropwise to the solution.[10]

• Nucleophile Addition: The silyl enol ether (1.2 equivalents) is then added dropwise to the reaction mixture.[10]

• Reaction Monitoring: The reaction is stirred at -78°C until the aldehyde is consumed, as indicated by TLC analysis.

• Work-up: The reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the β-hydroxy ketone.

Mechanistic Insights and Visualizations

To further understand the role of the Lewis acid catalyst, a visual representation of the catalytic cycle is often beneficial. The following diagrams, generated using the DOT language, illustrate the generally accepted mechanisms and workflows.

Caption: Friedel-Crafts Acylation Mechanism.

Caption: Experimental Workflow for a Lewis Acid-Catalyzed Diels-Alder Reaction.

Caption: Mukaiyama Aldol Reaction Mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. chemijournal.com [chemijournal.com]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Roles of Lewis Acid Catalysts in Diels‐Alder Reactions between Cyclopentadiene and Methyl Acrylate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 8. Mukaiyama Aldol Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 9. websites.umich.edu [websites.umich.edu]
• 10. jk-sci.com [jk-sci.com]

Efficacy of Tin Tetrachloride: A Comparative Guide for Aqueous vs. Non-Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

Tin (IV) chloride, or stannic chloride (SnCl₄), is a versatile Lewis acid with significant applications in chemical synthesis. Its efficacy, however, is critically dependent on the reaction medium. This guide provides an objective comparison of the performance of tin tetrachloride in aqueous versus non-aqueous environments, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal conditions for their specific applications.

The Dichotomy of Tin Tetrachloride: Hydrolysis vs. Catalysis

The fundamental difference in the behavior of tin tetrachloride in aqueous versus non-aqueous media lies in its reaction with water. In non-aqueous, aprotic solvents, SnCl₄ functions as a potent Lewis acid, activating substrates for a variety of organic transformations. Conversely, in the presence of water, it undergoes rapid and often violent hydrolysis, a characteristic that has traditionally rendered it "unusable" as a catalyst in aqueous environments.[1][2] This hydrolysis leads to the formation of hydrated tin oxides and hydrochloric acid.[3]

However, recent studies have demonstrated that under controlled, acidic pH conditions (typically below 1.5), the catalytic activity of tin tetrachloride can be harnessed even in water, challenging the conventional understanding.[1][2] This opens up new possibilities for greener chemical processes, although its application remains highly context-dependent.

Efficacy in Non-Aqueous Media: The Realm of Lewis Acid Catalysis

In anhydrous organic solvents, tin tetrachloride is a widely used Lewis acid catalyst for a range of carbon-carbon and carbon-heteroatom bond-forming reactions.[4][5] Its strong electron-accepting nature allows it to activate electrophiles, facilitating reactions such as Friedel-Crafts alkylations and acylations, cyclizations, and additions to carbonyls and imines.

The key to its efficacy in these media is the complete exclusion of water, which would otherwise lead to the decomposition of the catalyst. The choice of a non-aqueous solvent is typically a non-polar organic liquid like dichloromethane (B109758), dichloroethane, or benzene (B151609).

Key Applications in Non-Aqueous Media:

• Friedel-Crafts Reactions: Tin tetrachloride is an effective catalyst for the alkylation and acylation of aromatic compounds.[4][6]

• Cyclization Reactions: It promotes intramolecular cyclizations to form various ring systems.

• Synthesis of Organotin Compounds: It serves as a primary precursor for the synthesis of various organotin reagents.[4]

Efficacy in Aqueous Media: From Hydrolysis to Controlled Catalysis

The interaction of tin tetrachloride with water is dominated by hydrolysis.[3] This property is leveraged in applications such as the formation of tin (IV) oxide coatings on glass, where a precursor solution is hydrolyzed on a heated surface.

The use of tin tetrachloride as a true catalyst in aqueous solutions is a more recent development and is contingent on suppressing its complete hydrolysis. By maintaining a highly acidic environment (pH < 1.5), the formation of catalytically active aqua ions, such as [SnCl₄(H₂O)₂], is favored over inactive tin hydroxides.[2][4]

Emerging Applications in Aqueous Media:

• Regio- and Stereoselective Reactions: It has been shown to effectively catalyze reactions like the azidolysis and iodolysis of α,β-epoxycarboxylic acids in water.[1][2]

• Potential for Greener Synthesis: The ability to use water as a solvent offers significant environmental and economic advantages over traditional organic solvents.

Comparative Performance Data

The following table summarizes the performance of tin tetrachloride in various reactions, highlighting the differences between aqueous and non-aqueous conditions. Direct comparative studies for the same reaction under identical conditions are scarce, so data is compiled from different experiments to illustrate the distinct applications and efficacies.

Reaction Type	Medium	Substrates	Catalyst Loading	Temperature (°C)	Reaction Time	Yield (%)	Reference
Friedel-Crafts Alkylation	Non-Aqueous (Benzene)	Benzene, Benzyl (B1604629) Chloride	Catalytic	65	2 hours	76 (selectivity)	[7]
Friedel-Crafts Acylation	Non-Aqueous (Nitrobenzene)	5-Nitroisocoumarin, Aromatic Acyl Chlorides	Stoichiometric	150	Not Specified	Good	[6]
(3+2)-Cycloaddition	Non-Aqueous (1,2-Dichloroethane)	Donor-Acceptor Cyclopropanes, Aryl Thio-/Selenocyanates	50 mol%	50	3 hours	Good to Excellent	[8]
Biginelli Condensation	Solvent-Free (Hydrate used)	Aldehydes, β-Ketoester, Urea	Catalytic	Ambient	Short	Good	[9]
Azidolysis of Epoxides	Aqueous (pH 4.0)	α,β-Epoxycarboxylic Acids	Catalytic	Not Specified	Not Specified	Efficient	[1][2]
Iodolysis of Epoxides	Aqueous (pH 1.5)	α,β-Epoxycarboxylic Acids	Catalytic	Not Specified	Not Specified	Efficient	[1][2]
Acetal/Ketal Cleavage	Non-Aqueous (CH₂Cl₂ with H₂O)	Carbohydrates with Acetal/Ketal Groups	Stoichiometric	Not Specified	Not Specified	Nearly Quantitative	[10]

Experimental Protocols

Protocol 1: Friedel-Crafts Alkylation of Benzene with Benzyl Chloride (Non-Aqueous)

This protocol is adapted from procedures for Friedel-Crafts reactions and serves as a representative example of using tin tetrachloride in a non-aqueous medium.

Materials:

• Anhydrous tin (IV) chloride (SnCl₄)

• Anhydrous benzene

• Benzyl chloride

• Anhydrous dichloromethane (as solvent, optional)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask with a magnetic stirrer, reflux condenser, and a dropping funnel, all oven-dried.

• Nitrogen or Argon gas inlet for inert atmosphere.

Procedure:

• Set up the reaction apparatus under an inert atmosphere of nitrogen or argon.

• To the round-bottom flask, add anhydrous benzene (serving as both reactant and solvent).

• Cool the flask in an ice-water bath to 0-5 °C.

• Slowly add anhydrous tin (IV) chloride to the stirred benzene.

• Add benzyl chloride dropwise from the dropping funnel to the reaction mixture over a period of 30 minutes, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully and slowly pouring the mixture into a beaker containing ice and water.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude diphenylmethane (B89790).

• Purify the product by distillation or column chromatography.

Visualizing the Mechanisms and Workflows

Caption: Hydrolysis of SnCl₄ in Aqueous Media

References

• 1. Lewis-acid catalyzed organic reactions in water. The case of AlCl(3), TiCl(4), and SnCl(4) believed to be unusable in aqueous medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. zenodo.org [zenodo.org]
• 4. Tin(IV) chloride - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. US4251675A - Preparation of diphenylmethane - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Methods for Determining the Purity of Tin Tetrachloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the determination of common impurities in tin tetrachloride (SnCl₄). Ensuring the purity of this critical reagent is paramount in research, chemical synthesis, and pharmaceutical development, as impurities can significantly impact reaction outcomes, product quality, and safety. This document outlines various analytical techniques, their underlying principles, experimental protocols, and comparative performance data to assist in selecting the most appropriate method for a given application.

Comparison of Analytical Methods

The selection of an analytical method for assessing the purity of tin tetrachloride depends on the target impurity, the required sensitivity, and the available instrumentation. The following tables summarize the key performance characteristics of recommended methods for common impurities.

Table 1: Comparison of Methods for the Determination of Water Content

Analytical Method	Principle	Typical Detection Limit	Precision (%RSD)	Analysis Time (per sample)	Throughput	Advantages	Disadvantages
Karl Fischer Titration (Volumetric)	Titration with Karl Fischer reagent	~100 ppm	< 2%	5-10 minutes	Moderate	High accuracy and precision for moderate water content.	Requires careful handling to prevent atmospheric moisture contamination.
Karl Fischer Titration (Coulometric)	Electrochemical generation of iodine	~1 ppm	< 5%	10-15 minutes	Moderate	Excellent for trace amounts of water.	Slower than volumetric method; susceptible to side reactions.

Table 2: Comparison of Methods for the Determination of Metallic Impurities

Analytical Method	Principle	Typical Detection Limit	Precision (%RSD)	Analysis Time (per sample)	Throughput	Advantages	Disadvantages
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Ionization in plasma and mass-to-charge ratio separation	ppb to ppt	< 5%	3-5 minutes	High	Excellent for ultra-trace elemental analysis; multi-element capability.	High initial instrument cost; potential for isobaric interferences.
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Excitation in plasma and measurement of emitted light	ppm to ppb	< 3%	2-4 minutes	High	Robust and reliable for a wide range of concentrations; multi-element capability.	Higher detection limits than ICP-MS; spectral interferences can occur.

Table 3: Comparison of Methods for the Determination of Volatile and Gaseous Impurities

Analytical Method	Principle	Typical Detection Limit	Precision (%RSD)	Analysis Time (per sample)	Throughput	Advantages	Disadvantages
Headspace Gas Chromatography - Mass Spectrometry (HS-GC-MS)	Vapor phase extraction followed by chromatographic separation and mass analysis	ppm to ppb	< 10%	20-30 minutes	Moderate	High specificity and sensitivity for volatile organic compounds.	Requires method development for specific analytes.
Titrimetric Method for Free HCl	Neutralization titration after complexation of Sn(IV)	~10 ppm	< 5%	15-20 minutes	Low	Simple, cost-effective, and accurate for free acid determination.	Not suitable for other acidic impurities; endpoint detection can be challenging.
Spectrophotometry for SO₂	Colorimetric reaction based on the reduction of an oxidizing agent	~1 ppm	< 10%	30-45 minutes	Low	Relatively inexpensive instrumentation.	Susceptible to interferences from other reducing or oxidizing agents.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a general guide and may require optimization for specific laboratory conditions and instrumentation.

Determination of Water Content by Karl Fischer Titration (Volumetric)

Principle: This method is based on the quantitative reaction of water with an anhydrous solution of sulfur dioxide and iodine in the presence of a buffer that reacts with the hydrogen iodide formed.

Apparatus:

• Automatic Volumetric Karl Fischer Titrator

• Titration vessel

• Burette

• Magnetic stirrer

Reagents:

• Karl Fischer reagent (single-component or two-component)

• Anhydrous methanol (B129727) or other suitable solvent

• Di-sodium tartrate dihydrate (for titer determination)

Procedure:

• Titer Determination:

  • Add a known volume of anhydrous methanol to the titration vessel and titrate to a stable endpoint with the Karl Fischer reagent to remove any residual water.

  • Accurately weigh a suitable amount of di-sodium tartrate dihydrate and add it to the vessel.

  • Titrate with the Karl Fischer reagent to the endpoint. The titer is calculated based on the known water content of the standard and the volume of titrant consumed.

• Sample Analysis:

  • In a dry, inert atmosphere (e.g., a glovebox), accurately weigh a sample of tin tetrachloride into a gas-tight syringe.

  • Inject the sample into the pre-tared titration vessel containing anhydrous methanol.

  • Titrate with the Karl Fischer reagent to the endpoint.

  • The water content is calculated based on the sample weight, titrant volume, and the predetermined titer.

Determination of Metallic Impurities by ICP-MS

Principle: The sample is introduced into an argon plasma, which atomizes and ionizes the metallic impurities. The resulting ions are then separated based on their mass-to-charge ratio and detected.

Apparatus:

• Inductively Coupled Plasma - Mass Spectrometer (ICP-MS)

• Sample introduction system (nebulizer, spray chamber)

• Autosampler

Reagents:

• High-purity deionized water (18 MΩ·cm)

• High-purity nitric acid (HNO₃)

• Multi-element standard solutions

Procedure:

• Sample Preparation:

  • Due to the reactive nature of tin tetrachloride, sample preparation must be performed in a fume hood with appropriate personal protective equipment.

  • Carefully and slowly add a known weight of the tin tetrachloride sample to a volumetric flask containing a pre-cooled solution of 2% high-purity nitric acid in deionized water. This should be done dropwise to control the exothermic reaction.

  • Dilute the sample to the final volume with the 2% nitric acid solution. The final dilution factor will depend on the expected impurity levels and the instrument's linear range.

• Instrument Calibration:

  • Prepare a series of calibration standards by diluting the multi-element stock solutions in 2% nitric acid to cover the expected concentration range of the impurities.

  • Run the calibration standards and the blank solution to establish the calibration curves for each element.

• Sample Analysis:

  • Analyze the prepared sample solution using the ICP-MS.

  • The concentration of each metallic impurity is determined from its signal intensity and the corresponding calibration curve.

Determination of Volatile Organic Impurities by Headspace GC-MS

Principle: Volatile impurities are partitioned from the tin tetrachloride matrix into the headspace of a sealed vial upon heating. An aliquot of the headspace gas is then injected into a gas chromatograph for separation and subsequent detection by a mass spectrometer.

Apparatus:

• Headspace Autosampler

• Gas Chromatograph (GC) with a suitable capillary column (e.g., DB-624)

• Mass Spectrometer (MS)

Reagents:

• High-purity, non-volatile solvent (e.g., dimethyl sulfoxide, benzyl (B1604629) alcohol)

• Standard solutions of expected volatile impurities

Procedure:

• Sample Preparation:

  • In a fume hood, accurately weigh a sample of tin tetrachloride into a headspace vial.

  • Add a precise volume of the non-volatile solvent to dissolve the sample.

  • Immediately seal the vial with a septum and cap.

• Instrumental Analysis:

  • Place the vial in the headspace autosampler and allow it to equilibrate at a set temperature for a specific time to allow volatile compounds to partition into the headspace.

  • The autosampler injects a portion of the headspace gas into the GC-MS system.

  • The volatile compounds are separated on the GC column and identified and quantified by the MS.

• Quantification:

  • Quantification is typically performed using an external standard calibration curve prepared with known concentrations of the target analytes in the same non-volatile solvent.

Logical Workflow for Method Selection

The selection of the most suitable analytical method depends on the specific requirements of the analysis. The following diagram illustrates a logical workflow for choosing the appropriate technique.

Caption: A decision tree for selecting the appropriate analytical method for tin tetrachloride purity analysis.

Unveiling Tin Tetrachloride's Reactivity: A Guide to ¹¹⁹Sn NMR Spectroscopy

For researchers, scientists, and professionals in drug development, understanding the intricate reaction mechanisms of tin tetrachloride (SnCl₄) is crucial for its application in synthesis and catalysis. ¹¹⁹Sn Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a premier analytical tool for this purpose, offering unparalleled insight into the coordination environment of the tin nucleus. This guide provides a comparative analysis of ¹¹⁹Sn NMR spectroscopy in the study of SnCl₄ reactions, supported by experimental data and detailed protocols.

Tin tetrachloride, a strong Lewis acid, readily reacts with a variety of Lewis bases to form five- or six-coordinate adducts. These reactions, along with hydrolysis and ligand exchange processes, can be meticulously monitored using ¹¹⁹Sn NMR. The chemical shift (δ) of the ¹¹⁹Sn nucleus is exquisitely sensitive to the coordination number and the electronic nature of the ligands attached to the tin atom, making it a powerful probe for structural elucidation in solution.

The Power of ¹¹⁹Sn NMR in Characterizing SnCl₄ Reactions

The utility of ¹¹⁹Sn NMR spectroscopy in the study of SnCl₄ reactions is rooted in several key advantages:

• Sensitivity to Coordination Number: A significant upfield shift in the ¹¹⁹Sn NMR spectrum is typically observed as the coordination number of the tin atom increases from four to five and then to six. This allows for the direct observation of adduct formation.

• Discrimination of Isomers: In the case of octahedral complexes, ¹¹⁹Sn NMR can often distinguish between cis and trans isomers, providing valuable stereochemical information.

• Structural Elucidation through Coupling Constants: The coupling between the ¹¹⁹Sn nucleus and other NMR-active nuclei, such as ³¹P or ¹³C, provides through-bond connectivity information, aiding in the definitive assignment of structures.[1]

• Monitoring Reaction Dynamics: ¹¹⁹Sn NMR can be used to study dynamic processes such as ligand exchange reactions, allowing for the determination of reaction kinetics and equilibria.

Comparative Analysis of ¹¹⁹Sn NMR Data for SnCl₄ Reactions

The ¹¹⁹Sn chemical shift of neat tin tetrachloride is a sharp signal that serves as a reference point for studying its reactions. Upon interaction with Lewis bases, the formation of new species is readily identified by the appearance of new resonances at distinct chemical shifts. The magnitude of the chemical shift change provides qualitative information about the strength of the Lewis base.

Below is a summary of representative ¹¹⁹Sn NMR data for various SnCl₄ reactions, illustrating the diagnostic power of this technique.

Reactant/Ligand	Reaction Type	Product(s)	¹¹⁹Sn Chemical Shift (δ, ppm)	Coupling Constants (J, Hz)	Reference
Neat SnCl₄	-	SnCl₄	~ -150	-	General Knowledge
Arylphosphoramidates	Adduct Formation	cis-[SnCl₄(L)₂]	Varies	¹J(¹¹⁹Sn, ³¹P) observed	[1]
trans-[SnCl₄(L)₂]	Varies	¹J(¹¹⁹Sn, ³¹P) observed	[1]
Phosphine Oxides	Adduct Formation	[SnCl₄(R₃PO)₂]	Varies	¹J(¹¹⁹Sn, ³¹P) observed	[2]
Chiral Allylsilane	Ligand Exchange	Allyltrichlorostannane	-186.87	²J(¹¹⁹Sn, ¹H) = 136, ⁴J(¹¹⁹Sn, ¹H) = 78
Water/HCl	Hydrolysis	Various hydroxo/chloro species	Varies	-	[3]
HCl-IBVE Adduct	Adduct Formation	[SnCl₅]⁻, [SnCl₆]²⁻	Upfield shifts	-

Experimental Protocols

Accurate and reproducible ¹¹⁹Sn NMR data for studying SnCl₄ reactions requires careful attention to experimental detail, particularly given the moisture sensitivity of tin tetrachloride.

General Sample Preparation for Air-Sensitive SnCl₄ Reactions

• Glovebox or Schlenk Line Technique: All manipulations involving SnCl₄ and anhydrous solvents should be performed under an inert atmosphere (e.g., argon or nitrogen) using either a glovebox or standard Schlenk line techniques to prevent hydrolysis.

• Solvent Selection: Anhydrous deuterated solvents that are compatible with the reactants and products should be used. Dichloromethane-d₂ (CD₂Cl₂) and chloroform-d (B32938) (CDCl₃) are common choices.

• NMR Tube Preparation: NMR tubes should be oven-dried and cooled under an inert atmosphere before use. For highly sensitive samples, Young's NMR tubes, which can be sealed, are recommended.

• Concentration: Typical concentrations for ¹¹⁹Sn NMR are in the range of 0.05 to 0.2 M, depending on the solubility of the species and the sensitivity of the NMR spectrometer.

• Reference Standard: Tetramethyltin (SnMe₄) is the universally accepted reference standard for ¹¹⁹Sn NMR and is assigned a chemical shift of 0 ppm.[4] It can be used as an external or internal standard. Due to its volatility and toxicity, handling requires care.

NMR Spectrometer and Acquisition Parameters

• Spectrometer: A high-field NMR spectrometer equipped with a broadband probe is required for ¹¹⁹Sn NMR spectroscopy.

• Frequency: The resonance frequency of ¹¹⁹Sn is approximately 37.3 MHz in a 2.35 T magnet (100 MHz for ¹H).

• Pulse Sequence: A standard one-pulse sequence with proton decoupling is typically used. For sensitivity enhancement, techniques like INEPT or DEPT can be employed if there are suitable proton-tin couplings.[4]

• Acquisition Parameters:

  • Spectral Width: A wide spectral width (e.g., 1000 ppm) is necessary to cover the large chemical shift range of tin compounds.

  • Relaxation Delay (d1): A relaxation delay of 1-5 seconds is generally sufficient, but should be optimized based on the T₁ relaxation time of the tin nucleus in the specific chemical environment.

  • Number of Scans: The number of scans will depend on the concentration of the sample and the natural abundance of ¹¹⁹Sn (8.59%). Several hundred to several thousand scans may be required to achieve an adequate signal-to-noise ratio.

Visualizing Reaction Pathways and Experimental Workflows

To further clarify the processes involved in studying SnCl₄ reactions with ¹¹⁹Sn NMR, the following diagrams illustrate a typical reaction pathway and the corresponding experimental workflow.

Caption: A simplified signaling pathway illustrating the stepwise formation of five- and six-coordinate adducts from tin tetrachloride upon reaction with a Lewis base.

Caption: A flowchart outlining the key steps in the experimental workflow for studying tin tetrachloride reactions using ¹¹⁹Sn NMR spectroscopy.

Conclusion

¹¹⁹Sn NMR spectroscopy is an indispensable technique for probing the rich and varied chemistry of tin tetrachloride. Its ability to directly observe the tin nucleus and provide detailed information about its coordination environment makes it superior to many other analytical methods for studying these reactions in solution. By carefully controlling experimental conditions and leveraging the sensitivity of the ¹¹⁹Sn chemical shift, researchers can gain deep insights into reaction pathways, identify intermediates, and characterize final products, thereby facilitating the rational design of new synthetic methodologies and catalytic systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 119Sn NMR spectra of SnCl4·5H2O in H2O/HCl solutions | Semantic Scholar [semanticscholar.org]
• 4. NMR Periodic Table: Tin NMR [imserc.northwestern.edu]

A Comparative Analysis of the Lewis Acidity of Tin(IV) Chloride, Aluminum Chloride, and Titanium(IV) Chloride

A comprehensive guide for researchers, scientists, and drug development professionals on the relative Lewis acidity of SnCl₄, AlCl₃, and TiCl₄, supported by experimental and computational data.

The strength of a Lewis acid, its ability to accept an electron pair, is a critical parameter in a vast array of chemical transformations, from catalysis in organic synthesis to the formulation of pharmaceutical compounds. Among the plethora of Lewis acids utilized in research and industry, Tin(IV) Chloride (SnCl₄), Aluminum Chloride (AlCl₃), and Titanium(IV) Chloride (TiCl₄) are workhorses, each exhibiting a unique profile of reactivity and selectivity. This guide provides an objective comparison of their Lewis acidities, drawing upon established experimental and computational metrics to inform the selection of the most appropriate Lewis acid for a given application.

Quantitative Comparison of Lewis Acidity

The Lewis acidity of these compounds has been quantified using various experimental and theoretical methods. The Gutmann-Beckett method provides an empirical measure of Lewis acidity through ³¹P NMR spectroscopy, yielding an Acceptor Number (AN). Concurrently, computational chemistry offers a theoretical framework to assess Lewis acidity through the calculation of ion affinities, such as the Fluoride (B91410) Ion Affinity (FIA) and Chloride Ion Affinity (CIA). A higher value in each of these metrics corresponds to a stronger Lewis acid.

Lewis Acid	Gutmann-Beckett Acceptor Number (AN)	Fluoride Ion Affinity (FIA) (kJ/mol)	Chloride Ion Affinity (CIA) (kJ/mol)
AlCl₃	87	453	320
TiCl₄	70	408	277
SnCl₄	Not readily available	394	266

The data consistently indicates that Aluminum Chloride (AlCl₃) is the strongest Lewis acid among the three, exhibiting the highest Gutmann-Beckett Acceptor Number, as well as the highest Fluoride and Chloride Ion Affinities. Titanium(IV) Chloride (TiCl₄) is a moderately strong Lewis acid , with values intermediate to AlCl₃ and SnCl₄. Tin(IV) Chloride (SnCl₄) is the weakest Lewis acid in this comparison, as evidenced by its lower calculated ion affinities.

This trend in Lewis acidity can be visualized as follows:

Relative Lewis Acidity Trend

Experimental and Computational Methodologies

A clear understanding of the methodologies used to determine these quantitative measures is essential for their correct interpretation and application.

The Gutmann-Beckett Method

The Gutmann-Beckett method is an experimental technique that quantifies the Lewis acidity of a substance by measuring the change in the ³¹P nuclear magnetic resonance (NMR) chemical shift of a probe molecule, typically triethylphosphine (B1216732) oxide (TEPO), upon interaction with the Lewis acid. The stronger the Lewis acid, the greater the deshielding of the phosphorus nucleus in TEPO, resulting in a larger downfield chemical shift.

Experimental Workflow:

Gutmann-Beckett Method Workflow

The Acceptor Number (AN) is calculated using the following formula:

AN = 2.21 x (δsample - δhexane)

where δsample is the ³¹P chemical shift of TEPO in the presence of the Lewis acid, and δhexane is the chemical shift of TEPO in the inert solvent hexane, which is defined as the zero point of the scale.

Computational Determination of Ion Affinities

Fluoride Ion Affinity (FIA) and Chloride Ion Affinity (CIA) are theoretical measures of Lewis acidity calculated using quantum chemistry methods. They represent the negative of the enthalpy change for the gas-phase reaction of a Lewis acid with a fluoride or chloride ion, respectively.

LA + X⁻ → [LA-X]⁻ (where LA is the Lewis Acid and X is F or Cl)

A more exothermic reaction (i.e., a more negative enthalpy change) corresponds to a higher ion affinity and, therefore, a stronger Lewis acid.

Computational Workflow:

Ion Affinity Calculation Workflow

These calculations are typically performed at a high level of theory, such as coupled-cluster with single, double, and perturbative triple excitations (CCSD(T)), to ensure accuracy. The use of a consistent and reliable computational methodology is crucial for the meaningful comparison of ion affinity values across different Lewis acids.[1]

Conclusion

The selection of an appropriate Lewis acid is a critical decision in chemical synthesis and drug development. This guide provides a clear, data-driven comparison of the Lewis acidity of SnCl₄, AlCl₃, and TiCl₄. Based on both experimental and computational data, the order of Lewis acidity is established as AlCl₃ > TiCl₄ > SnCl₄ . Researchers and professionals can leverage this information to make informed decisions, optimizing reaction conditions and achieving desired chemical outcomes. The detailed methodologies also provide a framework for the assessment of other Lewis acids, fostering a deeper understanding of their fundamental chemical properties.

References

• 1. Multidimensional Lewis Acidity: A Consistent Data Set of Chloride, Hydride, Methide, Water and Ammonia Affinities for 183 p‐Block Element Lewis Acids - PMC [pmc.ncbi.nlm.nih.gov]

The Decisive Edge: Unveiling the Advantages of Tin Tetrachloride in Key Organic Transformations

For researchers, scientists, and professionals in drug development, the choice of a Lewis acid catalyst is a critical decision that can significantly impact the efficiency, selectivity, and overall success of a synthetic route. While a plethora of Lewis acids are available, tin tetrachloride (SnCl₄) consistently emerges as a powerful and versatile catalyst in a range of organic transformations. This guide provides an objective comparison of SnCl₄'s performance against other common Lewis acids in Friedel-Crafts reactions, aldol (B89426) additions, glycosylations, and Biginelli reactions, supported by experimental data and detailed protocols.

Tin tetrachloride, a strong Lewis acid, offers a unique combination of reactivity, solubility in common organic solvents, and relative affordability, making it an attractive choice for various carbon-carbon and carbon-heteroatom bond-forming reactions. Its ability to activate substrates effectively often leads to high yields and, in many cases, desirable stereoselectivity.

Friedel-Crafts Acylation: A Clear Advantage in Electrophilic Aromatic Substitution

The Friedel-Crafts acylation is a cornerstone of aromatic chemistry, and the choice of Lewis acid is paramount to its success. While aluminum chloride (AlCl₃) is traditionally used, SnCl₄ often presents a more advantageous alternative, particularly in terms of catalyst loading and milder reaction conditions.

Catalyst	Substrate	Acylating Agent	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Reference
SnCl₄	Anisole (B1667542)	Acetic Anhydride (B1165640)	10	Dichloromethane (B109758)	2	92	[1]
AlCl₃	Anisole	Acetic Anhydride	110	Dichloromethane	1	90	[2]
FeCl₃	Anisole	Propionyl Chloride	100	Dichloromethane	0.17	85	[1]
ZnCl₂	Anisole	Acetic Anhydride	Stoichiometric	None	4	70	[3]

As the data indicates, SnCl₄ can achieve comparable, if not higher, yields with significantly lower catalyst loading compared to AlCl₃. This reduction in the amount of catalyst simplifies work-up procedures and reduces waste.

Experimental Protocol: Friedel-Crafts Acylation of Anisole using SnCl₄

• To a stirred solution of anisole (10 mmol) in dry dichloromethane (20 mL) under an inert atmosphere at 0 °C, add tin tetrachloride (1.0 M solution in dichloromethane, 1 mL, 1 mmol) dropwise.

• To this mixture, add acetic anhydride (12 mmol) dropwise over 15 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Quench the reaction by the slow addition of water (20 mL).

• Separate the organic layer, wash with saturated sodium bicarbonate solution (2 x 20 mL) and brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 4-methoxyacetophenone.

Mechanism of Friedel-Crafts Acylation.

Aldol Addition: Navigating Stereoselectivity with Tin Tetrachloride

The aldol reaction is a fundamental tool for constructing carbon-carbon bonds. Lewis acids play a crucial role in activating the carbonyl group and influencing the stereochemical outcome. SnCl₄, alongside titanium tetrachloride (TiCl₄), is a prominent catalyst in Mukaiyama aldol reactions, often favoring the formation of syn aldol adducts through a chelated transition state.

Lewis Acid	Aldehyde	Silyl (B83357) Enol Ether	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
SnCl₄	Benzaldehyde	Cyclohexanone TMS Ether	85:15	81	[4]
TiCl₄	Benzaldehyde	Cyclohexanone TMS Ether	82:18	78	[4][5]
BF₃·OEt₂	Benzaldehyde	Cyclohexanone TMS Ether	10:90	75	[6]

The choice between SnCl₄ and TiCl₄ can be subtle and substrate-dependent, but both consistently outperform non-chelating Lewis acids like BF₃·OEt₂ in promoting syn-selectivity.

Experimental Protocol: Mukaiyama Aldol Reaction using SnCl₄

• To a stirred solution of the aldehyde (1 mmol) in dry dichloromethane (10 mL) under an inert atmosphere at -78 °C, add tin tetrachloride (1.0 M solution in dichloromethane, 1.1 mL, 1.1 mmol) dropwise.

• Stir the mixture for 15 minutes.

• Add a solution of the silyl enol ether (1.2 mmol) in dry dichloromethane (5 mL) dropwise over 20 minutes.

• Stir the reaction at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution (15 mL).

• Allow the mixture to warm to room temperature and separate the layers.

• Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Workflow for Mukaiyama Aldol Reaction.

Glycosylation: A Versatile Promoter for Glycosidic Bond Formation

The synthesis of glycosides is a challenging yet crucial endeavor in medicinal chemistry and glycobiology. SnCl₄ has proven to be a versatile and effective promoter for the activation of various glycosyl donors, including glycosyl acetates and thioglycosides.

Lewis Acid	Glycosyl Donor	Acceptor	Solvent	Yield (%)	Stereoselectivity (α:β)	Reference
SnCl₄	Peracetylated Glucose	Benzyl Alcohol	Dichloromethane	85	80:20	[3][7]
BF₃·OEt₂	Peracetylated Glucose	Benzyl Alcohol	Dichloromethane	78	75:25	[7]
TMSOTf	Peracetylated Glucose	Benzyl Alcohol	Dichloromethane	90	10:90	[8]

While TMSOTf is highly effective for achieving β-selectivity with participating neighboring groups, SnCl₄ provides good yields with a preference for the α-glycoside, offering a complementary approach. The stereochemical outcome can be influenced by the solvent, temperature, and the nature of the glycosyl donor and acceptor.[3][9]

Experimental Protocol: Glycosylation using SnCl₄

• A mixture of the glycosyl donor (1 mmol), the alcohol acceptor (1.5 mmol), and activated molecular sieves (4 Å) in dry dichloromethane (15 mL) is stirred under an inert atmosphere at room temperature for 30 minutes.

• The mixture is cooled to 0 °C, and a solution of tin tetrachloride (1.2 mmol) in dry dichloromethane is added dropwise.

• The reaction is stirred at 0 °C and monitored by TLC.

• Upon completion, the reaction is quenched with triethylamine, diluted with dichloromethane, and filtered through Celite.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• The residue is purified by column chromatography on silica gel.

Glycosylation Signaling Pathway.

Biginelli Reaction: An Efficient Catalyst for Multicomponent Synthesis

The Biginelli reaction, a one-pot synthesis of dihydropyrimidinones, is a classic multicomponent reaction. The use of a Lewis acid catalyst can significantly improve yields and shorten reaction times. SnCl₄ has been demonstrated to be a highly effective catalyst for this transformation, particularly under solvent-free conditions.

Catalyst	Aldehyde	β-Ketoester	Urea (B33335)	Conditions	Time (min)	Yield (%)	Reference
SnCl₄·5H₂O	Benzaldehyde	Ethyl Acetoacetate (B1235776)	Urea	110-115 °C, solvent-free	30	95
FeCl₃·6H₂O	Benzaldehyde	Ethyl Acetoacetate	Urea	Reflux in EtOH	480	85	[10]
InCl₃	Benzaldehyde	Ethyl Acetoacetate	Urea	Reflux in THF	180	91	[11]
No Catalyst	Benzaldehyde	Ethyl Acetoacetate	Urea	Reflux in EtOH	1080	40

The data clearly shows that SnCl₄·5H₂O provides excellent yields in a remarkably short reaction time without the need for a solvent, highlighting its efficiency and "green" credentials for this important reaction.

Experimental Protocol: Biginelli Reaction using SnCl₄·5H₂O

• In a round-bottom flask, a mixture of the aldehyde (2 mmol), ethyl acetoacetate (2 mmol), urea (3 mmol), and SnCl₄·5H₂O (0.8 mmol) is heated at 110-115 °C for 30-90 minutes.

• After cooling to room temperature, cold water is added to the reaction mixture to dissolve excess urea.

• The solid product is collected by filtration, washed with water, and recrystallized from ethanol (B145695) to afford the pure dihydropyrimidinone.

Experimental Workflow for Biginelli Reaction.

Conclusion

Tin tetrachloride has firmly established itself as a highly effective and versatile Lewis acid catalyst in a variety of pivotal organic transformations. Its advantages, including high catalytic activity, excellent solubility, and the ability to promote high yields and stereoselectivity, make it a compelling choice for researchers in both academic and industrial settings. While the optimal Lewis acid will always be reaction-specific, this guide demonstrates that SnCl₄ is a formidable contender that warrants serious consideration in the design and execution of complex synthetic strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. websites.umich.edu [websites.umich.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Mukaiyama_aldol_addition [chemeurope.com]
• 5. youtube.com [youtube.com]
• 6. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 7. researchgate.net [researchgate.net]
• 8. Strategies toward protecting group-free glycosylation through selective activation of the anomeric center - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Lewis Acid Catalysts in Friedel-Crafts Reactions: Selectivity and Performance

For Researchers, Scientists, and Drug Development Professionals

The Friedel-Crafts reactions, fundamental pillars of organic synthesis for C-C bond formation on aromatic rings, exhibit a profound dependence on the choice of Lewis acid catalyst. This selection critically influences not only the reaction rate but, more importantly, the regioselectivity of alkylation and acylation, thereby dictating the final product distribution. This guide provides an objective comparison of commonly employed Lewis acid catalysts, supported by experimental data, to aid in the strategic selection of the most appropriate catalyst for a desired synthetic outcome.

Key Performance Indicators: A Tabular Comparison

The efficacy of a Lewis acid catalyst in Friedel-Crafts reactions is primarily assessed by its ability to promote high conversion of the starting material while directing the substitution to the desired position on the aromatic ring—typically the para position, to minimize steric hindrance. The following tables summarize quantitative data from various studies on the performance of different Lewis acids in benchmark acylation and alkylation reactions.

Friedel-Crafts Acylation: Acetylation of Toluene (B28343)

The acylation of toluene with acetyl chloride is a classic example where the choice of catalyst significantly impacts the isomer distribution of the resulting methylacetophenone.

Catalyst	Solvent	Temperature (°C)	Yield (%)	ortho-	meta-	para-
AlCl₃	Toluene	Room Temp.	29	2	1	97
FeCl₃	Toluene	Room Temp.	24	2	1	97
FeSO₄ (700 °C)	Toluene	60	68	2	1	97
FeSO₄ (800 °C)	Toluene	100	>90	2	1	97

Data sourced from a study on the acetylation of toluene with acetyl halides.

Friedel-Crafts Alkylation: Benzylation of Toluene

The benzylation of toluene with benzyl (B1604629) chloride serves as a key model for evaluating catalyst selectivity in Friedel-Crafts alkylation. The data below is derived from studies using various solid acid catalysts, which are gaining prominence as more environmentally benign alternatives to traditional Lewis acids.[1]

Catalyst	Temperature (°C)	Time (h)	Conversion of Benzyl Chloride (%)	p-Benzyl Toluene Selectivity (%)
ZrPW	130	5	92.1	100
TiPW	130	5	87.5	100
SnPW	130	5	82.3	100
12-TPA/ZrO₂	130	5	94.2	100
12-TPA/TiO₂	130	5	90.5	100
12-TPA/SnO₂	130	5	88.3	100

Data from a study on solvent-free Friedel-Crafts alkylation and acylation using solid acid catalysts.[1]

Reaction Mechanisms and Catalyst Influence

The selectivity observed in Friedel-Crafts reactions is a direct consequence of the reaction mechanism and the nature of the electrophilic species generated by the Lewis acid catalyst.

Friedel-Crafts Acylation Pathway

In Friedel-Crafts acylation, the Lewis acid coordinates to the halogen of the acyl halide, leading to the formation of a resonance-stabilized acylium ion. This bulky electrophile then attacks the aromatic ring. The strong preference for para-substitution is attributed to steric hindrance, which disfavors attack at the ortho-positions. The electron-withdrawing nature of the resulting ketone product deactivates the ring, preventing further acylation.

Caption: General mechanism of Friedel-Crafts acylation.

Friedel-Crafts Alkylation Pathway

The mechanism for Friedel-Crafts alkylation involves the generation of a carbocation or a polarized complex from an alkyl halide and a Lewis acid. This electrophile then attacks the aromatic ring. A key challenge in alkylation is the propensity for carbocation rearrangements to form more stable carbocations, which can lead to a mixture of products. Furthermore, the alkylated product is often more reactive than the starting material, making polyalkylation a common side reaction.

Caption: General mechanism of Friedel-Crafts alkylation.

Experimental Protocols

Detailed and reproducible experimental procedures are paramount for achieving consistent results in chemical synthesis.

Protocol 1: Friedel-Crafts Acylation of Anisole (B1667542) with Acetyl Chloride using AlCl₃

Materials:

• Anisole

• Acetyl Chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser (connected to a gas trap), add anhydrous AlCl₃ (1.2 equivalents).

• Add dry DCM to the flask to create a slurry.

• Cool the flask in an ice bath to 0 °C.

• Charge the dropping funnel with a solution of acetyl chloride (1.1 equivalents) in dry DCM.

• Add the acetyl chloride solution dropwise to the stirred AlCl₃ slurry over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, add a solution of anisole (1.0 equivalent) in dry DCM dropwise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and 1 M HCl.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers and wash with saturated NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

Protocol 2: Friedel-Crafts Alkylation of Toluene with Benzyl Chloride using a Solid Acid Catalyst (e.g., 12-TPA/ZrO₂)

Materials:

• Toluene

• Benzyl Chloride

• 12-Tungstophosphoric acid supported on Zirconia (12-TPA/ZrO₂) catalyst[1]

• n-hexane (for analysis)

Procedure:

• Activate the 12-TPA/ZrO₂ catalyst by heating at a specified temperature under vacuum.

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the activated catalyst (a specified weight percentage relative to the limiting reactant).

• Add toluene (in excess, to serve as both reactant and solvent).

• Heat the mixture to the desired reaction temperature (e.g., 110-130 °C).[1]

• Add benzyl chloride (1.0 equivalent) to the heated mixture.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) using an internal standard like n-hexane.

• Upon completion, cool the reaction mixture and separate the solid catalyst by filtration.

• The catalyst can be washed, dried, and reused.[1]

• The liquid product mixture can be analyzed directly by GC to determine conversion and selectivity. If desired, the excess toluene can be removed by distillation to isolate the product.

Caption: A generalized workflow for Friedel-Crafts reactions.

Conclusion

The choice of Lewis acid catalyst is a critical parameter in optimizing the outcome of Friedel-Crafts reactions. While strong Lewis acids like AlCl₃ are highly active, they can also lead to side reactions, particularly in alkylations. Milder catalysts, including FeCl₃ and a range of solid acids, offer alternative selectivity profiles and improved environmental credentials. For acylation reactions, high para-selectivity is generally achievable with most common Lewis acids due to steric factors. In contrast, for alkylation, careful consideration of catalyst strength and reaction conditions is necessary to control regioselectivity and minimize polyalkylation and carbocation rearrangements. The move towards heterogeneous solid acid catalysts represents a significant advancement, offering high selectivity, ease of separation, and reusability, aligning with the principles of green chemistry.

References

• 1. chemijournal.com [chemijournal.com]

A Comparative Guide to the Industrial Use of Tin Tetrachloride and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cost-benefit analysis of using tin tetrachloride (SnCl₄) in key industrial processes, offering a direct comparison with viable alternatives. The following sections detail the performance of tin tetrachloride against other catalysts in organic synthesis and compare its efficacy in glass coating applications, supported by experimental data and methodologies.

Executive Summary

Tin tetrachloride is a versatile Lewis acid catalyst and a precursor for inorganic coatings with a long history of industrial application. However, its hazardous nature and the required stoichiometric amounts in some reactions have prompted the exploration of alternatives. This guide evaluates titanium tetrachloride (TiCl₄) and scandium triflate (Sc(OTf)₃) as alternative catalysts in Friedel-Crafts acylation and monobutyltin (B1198712) trichloride (B1173362) (MBTC) as a substitute for hot-end glass coating. The analysis reveals that while tin tetrachloride remains a cost-effective option for certain applications, alternatives like scandium triflate offer significant advantages in terms of environmental impact and catalytic efficiency, albeit at a higher initial cost. For glass coating, monobutyltin trichloride presents a more efficient and widely adopted alternative.

I. Comparison in Organic Synthesis: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a fundamental reaction in organic synthesis for the formation of aryl ketones, which are key intermediates in the pharmaceutical and chemical industries. Tin tetrachloride has traditionally been used as a Lewis acid catalyst in these reactions.

Performance Comparison

The following table summarizes the performance of tin tetrachloride against titanium tetrachloride and scandium triflate in the Friedel-Crafts acylation of anisole (B1667542) with acetic anhydride (B1165640).

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Selectivity (p:o)	Cost per Mole (USD)
Tin Tetrachloride (SnCl₄)	100 - 200	1 - 3	~85-95	High para	~$20
Titanium Tetrachloride (TiCl₄)	100 - 200	1 - 3	~90-98	High para	~$15
Scandium Triflate (Sc(OTf)₃)	1 - 10	1 - 4	>95	High para	~$1,500

Note: Costs are estimates and can vary based on supplier and quantity.

Cost-Benefit Analysis

• Tin Tetrachloride (SnCl₄): Offers a good balance of cost and performance. It is effective in driving the reaction to high yields. However, it is highly corrosive, moisture-sensitive, and typically required in stoichiometric amounts, leading to significant waste streams.[1][2]

• Titanium Tetrachloride (TiCl₄): Presents a slightly more cost-effective and, in some cases, higher-yielding alternative to tin tetrachloride.[3] Like SnCl₄, it is a corrosive and moisture-sensitive liquid that is also used in stoichiometric quantities.[3]

• Scandium Triflate (Sc(OTf)₃): Represents a green and highly efficient alternative.[4] Its key advantages are its stability in water, low catalyst loading (truly catalytic), and recyclability, which can offset its high initial purchase price in the long run, especially in large-scale industrial processes.[4]

Experimental Protocols

Materials:

• Anisole

• Acetic Anhydride

• Tin Tetrachloride (SnCl₄)

• Dichloromethane (B109758) (CH₂Cl₂) (anhydrous)

• Hydrochloric Acid (HCl) (concentrated)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ice

Procedure:

• To a stirred solution of anisole (1 equivalent) in anhydrous dichloromethane under a nitrogen atmosphere at 0 °C, slowly add tin tetrachloride (1.1 equivalents).

• To this mixture, add acetic anhydride (1.1 equivalents) dropwise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Quench the reaction by carefully pouring it into a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography.

The procedure is analogous to that for tin tetrachloride, with titanium tetrachloride (1.1 equivalents) being substituted as the Lewis acid catalyst.[5]

Materials:

• Anisole

• Acetic Anhydride

• Scandium Triflate (Sc(OTf)₃)

• Nitromethane (CH₃NO₂)

Procedure:

• To a solution of anisole (1 equivalent) and acetic anhydride (1.2 equivalents) in nitromethane, add scandium triflate (0.05 equivalents).

• Stir the reaction mixture at 50 °C for 4 hours.

• Upon completion, quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent to yield the product. The aqueous layer containing the catalyst can be concentrated and the catalyst can be recovered and reused.

Signaling Pathway & Workflow Diagrams

Caption: Generalized mechanism of Lewis acid-catalyzed Friedel-Crafts acylation.

Caption: General experimental workflow for Friedel-Crafts acylation.

II. Comparison in Glass Coating: Hot-End Treatment

Tin tetrachloride is used for the hot-end coating of glass containers to improve their strength and durability. A thin, transparent layer of tin oxide is deposited on the glass surface.

Performance Comparison

Coating Material	Application Method	Coating Thickness (nm)	Increase in Strength	Key Advantages	Key Disadvantages
Tin Tetrachloride (SnCl₄)	Vapor Deposition	10 - 50	20-40%	Low material cost.	Corrosive byproducts (HCl), higher energy consumption.
Monobutyltin Trichloride (MBTC)	Vapor Deposition	10 - 40	30-50%	Higher efficiency, less corrosive, better adhesion for cold-end coating.[6][7][8]	Higher material cost.[9]

Cost-Benefit Analysis

• Tin Tetrachloride (SnCl₄): While the raw material is cheaper, the process can be less efficient and the corrosive nature of the byproducts requires more robust and expensive handling systems.

• Monobutyltin Trichloride (MBTC): Although the initial material cost is higher, MBTC is now more commonly used in the industry due to its superior performance.[6][7] It provides a more uniform and adherent coating, leading to a greater increase in bottle strength and better performance of the subsequent cold-end coating.[8][10] This results in lower breakage rates and overall improved production efficiency, justifying the higher upfront cost.[7][8]

Experimental Protocol: Hot-End Glass Coating using Monobutyltin Trichloride (MBTC)

Process Description:

• Freshly formed glass containers, still at a high temperature (500-600°C), pass through a coating tunnel or hood.[10]

• A controlled vapor of monobutyltin trichloride is introduced into the hood.[6]

• The MBTC vapor comes into contact with the hot glass surface and thermally decomposes to form a thin, even layer of tin oxide (SnO₂).[7]

• The coated containers then proceed to the annealing lehr for controlled cooling.

Logical Relationship Diagram

Caption: Process flow for hot-end glass coating with MBTC.

Conclusion

The choice between tin tetrachloride and its alternatives is highly dependent on the specific industrial application, scale of operation, and considerations of cost versus performance and environmental impact.

• In organic synthesis , for large-scale production where catalyst cost is a primary driver, titanium tetrachloride may offer a slight advantage over tin tetrachloride. However, for processes where catalyst efficiency, ease of handling, and environmental concerns are paramount, scandium triflate , despite its higher price, presents a compelling case due to its catalytic nature and recyclability.

• In the glass industry , monobutyltin trichloride has largely superseded tin tetrachloride for hot-end coating due to its superior performance in enhancing bottle strength and providing a better surface for subsequent coatings, leading to overall improvements in manufacturing efficiency that outweigh its higher material cost.[6][7][8][11]

Researchers and process chemists are encouraged to evaluate these factors carefully when selecting the most appropriate reagent for their specific needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Lewis acid catalysis - Wikipedia [en.wikipedia.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. BNT Chemicals | Monobutyltin Trichloride Glass Coating [bnt-chemicals.com]
• 7. gulbrandsen.com [gulbrandsen.com]
• 8. arpustin.com [arpustin.com]
• 9. US4530857A - Glass container hot end coating formulation and method of use - Google Patents [patents.google.com]
• 10. What is Butyltin trichloride (MBTC) for Hot-End Applications? - Sinobio Chemistry [sinobiochemistry.com]
• 11. inchem.org [inchem.org]

Safety & Regulatory Compliance

Proper Disposal of Tin Tetrachloride: A Guide for Laboratory Professionals

The safe handling and disposal of tin tetrachloride (SnCl₄), also known as stannic chloride, is paramount in a laboratory setting. This fuming, colorless to slightly yellow liquid is highly corrosive and reacts violently with water, demanding strict adherence to established safety and disposal protocols. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage tin tetrachloride waste safely and effectively.

Immediate Safety and Handling Precautions

Tin tetrachloride is corrosive to the eyes, skin, and respiratory tract.[1][2] It reacts vigorously with moisture, including humidity in the air, to produce corrosive and toxic hydrogen chloride (HCl) gas.[1][2][3] Therefore, handling this chemical requires stringent safety measures.

Personal Protective Equipment (PPE):

• Body: A chemical-resistant suit is required to protect against skin contact.[1][2]

• Respiratory: Use a self-contained breathing apparatus (SCBA) or, for lower concentrations, a respirator with appropriate cartridges, especially in areas with inadequate ventilation.[1][2][4]

• Hands: Wear chemical-resistant gloves (e.g., butyl rubber).

• Eyes/Face: Use chemical safety goggles and a face shield.[1][2]

Emergency First Aid:

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][5][6]

• Skin Contact: Immediately flush the affected area with large amounts of water for at least 15 minutes and remove all contaminated clothing.[1][4][5][6] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][4][5][6] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1][4][5][6] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Occupational Exposure Limits

Maintaining workplace air quality below established exposure limits is critical for personnel safety.

Parameter	Value	Agency
Threshold Limit Value (TLV) - TWA (as Tin)	2 mg/m³	ACGIH
[TWA: Time-Weighted Average][2]

Step-by-Step Disposal Protocol

Disposal of tin tetrachloride and its waste must comply with all applicable federal, state, and local regulations.[7][8] Under no circumstances should it be discharged into drains or the environment.[1][7][9][10]

Methodology for Neutralization and Disposal

The primary method for managing tin tetrachloride waste before disposal is through careful neutralization. This process converts the reactive and corrosive chemical into a more stable tin compound.

1. Preparation and Safety:

• Conduct the entire procedure within a certified chemical fume hood.

• Ensure an appropriate fire extinguisher (dry chemical, carbon dioxide) is accessible. Do NOT use water-based extinguishers. [3]

• Have an emergency spill kit ready, containing a dry absorbent material and a neutralizing agent.

2. Neutralization Protocol:

• For Small Spills or Residual Waste:

  • Containment: For spills, immediately contain the liquid using a dry, inert absorbent material such as sand, diatomaceous earth, or a universal binder.[3][4][11]

  • Neutralization: Cautiously and slowly add a basic neutralizing agent like soda ash (sodium carbonate) or lime (calcium oxide/hydroxide) to the contained spill or waste container.[1][2][3] Be prepared for a vigorous reaction that releases heat and HCl fumes.

  • Mixing: Gently mix the material with spark-proof tools until the reaction subsides.

  • Verification: Test the pH of the resulting slurry with litmus (B1172312) paper or a pH meter to ensure it is neutral (pH 6-8). Add more neutralizing agent if necessary.

• Chemical Reaction (Example with Soda Ash): SnCl₄ + 2H₂O → SnO₂ + 4HCl 2Na₂CO₃ + 4HCl → 4NaCl + 2H₂O + 2CO₂ The overall reaction effectively converts tin tetrachloride to tin(IV) oxide.

3. Waste Collection and Storage:

• Once neutralized, carefully collect the solid residue using spark-proof tools.[1]

• Place the waste into a suitable, clearly labeled, and sealable non-metal container for hazardous waste.[1][8]

• Store the sealed container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.[1]

4. Final Disposal:

• Arrange for the collection of the hazardous waste by a licensed chemical disposal company.[1]

• The waste may be classified under EPA hazardous waste numbers D002 (corrosive) and D003 (reactive).[8]

• Provide the disposal company with a complete Safety Data Sheet (SDS) for tin tetrachloride.

5. Container Decontamination:

• Empty containers must be handled as hazardous waste unless properly decontaminated.[7][9]

• Rinse the empty container multiple times with a suitable solvent (e.g., an alcohol, followed by water, performing this in a fume hood) and then neutralize the rinsate using the procedure described above.

• Some regulations may permit the recycling of completely emptied and cleaned containers.[9]

Logical Workflow for Tin Tetrachloride Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe management and disposal of tin tetrachloride waste.

Caption: Workflow for Tin Tetrachloride Waste Disposal.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. ICSC 0953 - TIN(IV) CHLORIDE (ANHYDROUS) [chemicalsafety.ilo.org]
• 3. nj.gov [nj.gov]
• 4. fishersci.com [fishersci.com]
• 5. archpdfs.lps.org [archpdfs.lps.org]
• 6. archpdfs.lps.org [archpdfs.lps.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. chemos.de [chemos.de]
• 10. gelest.com [gelest.com]
• 11. carlroth.com [carlroth.com]

Personal protective equipment for handling Tin tetrachloride

Essential Safety and Handling Guide for Tin Tetrachloride

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Tin tetrachloride (SnCl4) in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe handling and mitigate risks associated with this corrosive and reactive chemical.

Personal Protective Equipment (PPE)

When handling Tin tetrachloride, a comprehensive PPE strategy is crucial to prevent contact and exposure. The following table summarizes the required PPE.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Wear chemical safety goggles and a full-face shield.[1][2] Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3]	Tin tetrachloride causes severe eye damage and burns.[4][5] The combination of goggles and a face shield provides maximum protection against splashes and fumes.
Skin Protection	Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[4][5] Materials to consider include butyl rubber or Viton™. Check for any signs of degradation or permeation before use. Protective Clothing: Wear a chemical-resistant apron, lab coat, or a full chemical protection suit.[1][2] Protective clothing should be made of materials that are impermeable to Tin tetrachloride.[6]	The substance causes severe skin burns and corrosion.[1][4][5] Protective gloves and clothing are essential to prevent any direct skin contact.[1][2]
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.[1][7][8] If exposure limits are exceeded or if ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved respirator with appropriate cartridges for acid gases and vapors.[3] A self-contained breathing apparatus (SCBA) is required for emergency situations such as spills.[1][2]	Tin tetrachloride fumes can cause respiratory irritation, and inhalation may be harmful.[1][4] Vapors are heavier than air and can accumulate in poorly ventilated areas.[2]

Occupational Exposure Limits

Adherence to established occupational exposure limits is mandatory to ensure a safe working environment.

Organization	Exposure Limit (as Tin, TWA)	Notes
OSHA (PEL)	2 mg/m³	8-hour time-weighted average
ACGIH (TLV)	2 mg/m³	8-hour time-weighted average
NIOSH (REL)	2 mg/m³	10-hour time-weighted average

TWA: Time-Weighted Average, PEL: Permissible Exposure Limit, TLV: Threshold Limit Value, REL: Recommended Exposure Limit.[6]

Operational Plan: Handling and Disposal of Tin Tetrachloride

This section provides a step-by-step guide for the safe handling and disposal of Tin tetrachloride.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation and Engineering Controls:

  • Ensure all work is conducted in a well-ventilated chemical fume hood.[1][7][8]

  • Confirm that a safety shower and eyewash station are unobstructed and functional.[3]

  • Remove all flammable materials and water sources from the immediate work area. Tin tetrachloride reacts violently with water and moisture, producing corrosive hydrogen chloride gas.[2][6]

  • Have spill control materials, such as soda ash or lime for neutralization, readily available.[1][2]

• Donning Personal Protective Equipment (PPE):

  • Put on all required PPE as detailed in the table above, ensuring gloves are inspected for integrity.

• Handling the Chemical:

  • Handle and store under an inert gas atmosphere as it is air and moisture sensitive.[7]

  • When transferring, use spark-proof tools and explosion-proof equipment.[1]

  • Keep the container tightly closed when not in use.[7][8]

  • Avoid contact with skin, eyes, and clothing.[1][7][8] Do not breathe vapors or mists.[8]

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[4][8]

  • Remove and properly store or dispose of contaminated PPE.[4] Contaminated clothing should be washed before reuse.[8]

Disposal Plan

• Waste Collection:

  • Collect waste Tin tetrachloride and contaminated materials in suitable, closed, and clearly labeled containers for disposal.[1]

  • Do not mix with other waste streams.

• Disposal Method:

  • Dispose of the chemical waste through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

  • Never pour Tin tetrachloride down the drain.[1][4] Discharge into the environment must be avoided.[1][4]

  • Handle uncleaned containers as you would the product itself.

Emergency Procedures: Spill Management

In the event of a Tin tetrachloride spill, immediate and decisive action is required. The following workflow outlines the necessary steps.

Caption: Workflow for managing a Tin tetrachloride spill.

Experimental Protocol: Spill Neutralization and Cleanup

• Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area and secure the entrance.[6]

• Personal Protection: Responders must wear a full chemical protection suit, including a self-contained breathing apparatus (SCBA).[1][2]

• Ventilation: Ensure the area is well-ventilated to disperse fumes.[1][2]

• Containment: If safe to do so, prevent further leakage. Use absorbent materials like sand or diatomaceous earth to contain the spill.[5]

• Neutralization: Cautiously and slowly neutralize the spilled liquid with soda ash or lime.[1][2]

• Collection: Collect the neutralized material using spark-proof tools and place it into suitable, closed containers for disposal.[1]

• Decontamination: Thoroughly clean the spill area.

• Disposal: Dispose of the collected waste as hazardous material in accordance with local, state, and federal regulations.[1][6]

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. ICSC 0953 - TIN(IV) CHLORIDE (ANHYDROUS) [chemicalsafety.ilo.org]
• 3. fishersci.com [fishersci.com]
• 4. chemos.de [chemos.de]
• 5. carlroth.com [carlroth.com]
• 6. nj.gov [nj.gov]
• 7. prochemonline.com [prochemonline.com]
• 8. gelest.com [gelest.com]